Tetramethylene sulfoxide

• CAS: 1600-44-8

Core Science & Biosynthesis

An In-depth Technical Guide on the Physical Properties of Tetramethylene Sulfoxide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetramethylene sulfoxide (B87167) (TMSO), also known as tetrahydrothiophene (B86538) 1-oxide, is a versatile dipolar aprotic solvent with a wide range of applications in chemical synthesis and as a component in various formulations. Its unique physical properties, including its high boiling point, miscibility with water, and thermal stability, make it a subject of interest for researchers and professionals in drug development and materials science. This technical guide provides a comprehensive overview of the core physical properties of tetramethylene sulfoxide, detailed experimental protocols for their determination, and a visualization of a standard purification workflow.

Core Physical Properties of Tetramethylene Sulfoxide

The physical properties of tetramethylene sulfoxide have been characterized by various studies. The following table summarizes the key quantitative data available in the public domain.

Physical Property	Value	Conditions
Boiling Point	235-237 °C[1][2][3][4][5]	at 760 mmHg
Melting Point	Not consistently reported; described as a liquid at room temperature[5][6][7]
Density	1.158 g/mL[2][3][4][5]	at 25 °C
Refractive Index	1.52[1][2][4][5]	at 20 °C
Flash Point	>112 °C (>233.6 °F)[2][7]	Closed Cup
Dipole Moment	4.17 D[8]
Solubility	Fully miscible with water[3][5]
Vapor Pressure	0.0123 mmHg[1]	at 25°C
Molecular Weight	104.17 g/mol [6][9]

Experimental Protocols

Accurate determination of physical properties is crucial for the safe and effective use of any chemical compound. The following sections detail the general methodologies for measuring the key physical properties of liquids like tetramethylene sulfoxide, based on established standards.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure.

Methodology:

A common laboratory method for determining the boiling point is the distillation method.

• Apparatus Setup: A distillation apparatus is assembled, consisting of a distilling flask, a condenser, a receiving flask, and a thermometer. The bulb of the thermometer should be positioned just below the side arm of the distilling flask to ensure it accurately measures the temperature of the vapor that is in equilibrium with the boiling liquid.

• Sample Preparation: A measured volume of tetramethylene sulfoxide is placed in the distilling flask, along with boiling chips to ensure smooth boiling.

• Heating: The flask is gently heated. As the liquid boils, the vapor rises, condenses in the condenser, and is collected in the receiving flask.

• Measurement: The temperature is recorded when it becomes constant, which indicates that the vapor and liquid are in equilibrium. This constant temperature is the boiling point of the liquid at the recorded atmospheric pressure.

Density Measurement

Density is the mass of a substance per unit volume.

Methodology:

A precise method for determining the density of a liquid is by using a pycnometer.

• Apparatus: A pycnometer, which is a glass flask with a close-fitting ground glass stopper with a capillary tube through it, is used.

• Procedure:

  • The pycnometer is first weighed empty.

  • It is then filled with distilled water of a known temperature and weighed again.

  • Finally, the pycnometer is emptied, dried, and filled with tetramethylene sulfoxide at the same temperature and weighed.

• Calculation: The density of the tetramethylene sulfoxide is calculated using the following formula: Density of TMSO = (Mass of TMSO / Mass of water) * Density of water

Refractive Index Measurement

The refractive index of a substance is a measure of how much the path of light is bent, or refracted, when entering the material.

Methodology:

An Abbe refractometer is commonly used to measure the refractive index of liquids.

• Calibration: The refractometer is first calibrated using a standard liquid with a known refractive index, such as distilled water.

• Sample Application: A few drops of tetramethylene sulfoxide are placed on the prism of the refractometer.

• Measurement: The prism is closed, and the light source is adjusted. The user then looks through the eyepiece and adjusts the controls until the dividing line between the light and dark fields is sharp and centered in the crosshairs. The refractive index is then read from the instrument's scale. The temperature should be controlled and recorded as the refractive index is temperature-dependent.

Viscosity Measurement

Viscosity is a measure of a fluid's resistance to flow.

Methodology:

A rotational viscometer can be used to determine the dynamic viscosity of tetramethylene sulfoxide.

• Apparatus: A rotational viscometer consists of a spindle that is rotated in the liquid sample.

• Procedure:

  • The appropriate spindle and speed are selected based on the expected viscosity of the liquid.

  • The spindle is immersed in the tetramethylene sulfoxide sample up to the marked level.

  • The motor is turned on, and the spindle rotates at a constant speed.

• Measurement: The viscometer measures the torque required to rotate the spindle, which is proportional to the viscosity of the fluid. The viscosity value is then displayed by the instrument.

Flash Point Determination

The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable mixture in air.

Methodology:

The Pensky-Martens closed-cup method (ASTM D93) is a standard procedure for determining the flash point of combustible liquids.

• Apparatus: A Pensky-Martens closed-cup tester is used, which consists of a test cup with a lid that can be opened to introduce an ignition source.

• Procedure:

  • The test cup is filled with tetramethylene sulfoxide to the specified level.

  • The sample is heated at a slow, constant rate while being stirred.

  • At regular temperature intervals, the stirring is stopped, and an ignition source (a small flame) is introduced into the vapor space above the liquid.

• Measurement: The flash point is the lowest temperature at which the application of the ignition source causes the vapors of the sample to ignite.

Mandatory Visualization

The following diagram illustrates a typical laboratory workflow for the purification of tetramethylene sulfoxide.

Caption: Purification workflow for tetramethylene sulfoxide.

References

• 1. scimed.co.uk [scimed.co.uk]
• 2. delltech.com [delltech.com]
• 3. knowledge.reagecon.com [knowledge.reagecon.com]
• 4. quora.com [quora.com]
• 5. smart.dhgate.com [smart.dhgate.com]
• 6. Flash Point - Prime Process Safety Center [primeprocesssafety.com]
• 7. 5 Fundamental Techniques for Determining Viscosity [webofpharma.com]
• 8. chemquest.com [chemquest.com]
• 9. Flash point - Wikipedia [en.wikipedia.org]

Synthesis of Tetramethylene Sulfoxide from Tetrahydrothiophene: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of tetramethylene sulfoxide (B87167), a valuable building block and intermediate in various chemical and pharmaceutical applications. The primary focus of this document is the oxidation of its precursor, tetrahydrothiophene (B86538). This guide details various synthetic methodologies, presents quantitative data for comparison, and provides explicit experimental protocols.

Introduction

Tetramethylene sulfoxide, also known as tetrahydrothiophene 1-oxide, is a cyclic sulfoxide that serves as a versatile reagent and intermediate in organic synthesis. Its unique physicochemical properties, including its polarity and ability to act as a ligand, make it a compound of interest in medicinal chemistry and materials science. The most common and direct route to tetramethylene sulfoxide is the selective oxidation of the sulfur atom in the tetrahydrothiophene ring. This guide explores several key methods to achieve this transformation efficiently and with high selectivity, minimizing the over-oxidation to the corresponding sulfone.

Synthetic Methodologies

The conversion of tetrahydrothiophene to tetramethylene sulfoxide is an oxidation reaction. The primary challenge lies in the selective oxidation of the sulfide (B99878) to a sulfoxide without further oxidation to the sulfone. Several methods have been developed to achieve this, primarily utilizing oxidizing agents such as hydrogen peroxide, often in the presence of a catalyst, or metal-based oxidants.

Oxidation with Hydrogen Peroxide in Acetic Acid

A straightforward and environmentally benign method for the synthesis of sulfoxides is the use of hydrogen peroxide as the oxidant. The reaction is typically carried out in a protic solvent like glacial acetic acid, which can also act as a catalyst. This method is often preferred due to the low cost and low toxicity of the reagents and the formation of water as the only byproduct.

Reaction Scheme:

Catalytic Oxidation with Hydrogen Peroxide using a Tungsten-Based Layered Double Hydroxide

For enhanced selectivity and milder reaction conditions, heterogeneous catalysts have been employed. A series of layered double hydroxides (LDH) containing tungsten, vanadium, or molybdenum have been shown to be effective catalysts for the oxidation of tetrahydrothiophene with hydrogen peroxide. The tungsten-containing LDH catalyst, in particular, has demonstrated high activity and stability.

Copper(II)-Mediated Oxidation

The use of copper(II) salts, such as copper(II) p-toluenesulfonate, presents another route for the oxidation of tetrahydrothiophene. This method involves a stepwise one-electron oxidation by the Cu²⁺ ion, forming a cation radical and then a dication of tetrahydrothiophene. The subsequent hydrolysis of a dimeric species of this dication leads to the formation of tetramethylene sulfoxide.

Data Presentation

The following table summarizes the quantitative data for the different synthetic methods described.

Method	Oxidizing Agent	Catalyst/Mediator	Solvent	Temperature (°C)	Reaction Time	Yield (%)	Reference
1. Hydrogen Peroxide in Acetic Acid	30% Hydrogen Peroxide	Glacial Acetic Acid	Glacial Acetic Acid	Room Temperature	2-4 hours	90-99
2. Catalytic Oxidation with W-LDH	Dilute Hydrogen Peroxide	Tungsten-containing LDH	Acetonitrile	20-30	45 min	High
3. Copper(II)-Mediated Oxidation	-	Copper(II) p-toluenesulfonate	Not specified	Not specified	Not specified	-

Note: Quantitative yield for the Copper(II)-Mediated Oxidation was not specified in the reviewed literature.

Experimental Protocols

**Method 1: Oxidation with Hydrogen Peroxide in

An In-depth Technical Guide to the Chemical Structure of Tetramethylene Sulfoxide

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Tetramethylene sulfoxide (B87167), also known by its IUPAC name thiolane 1-oxide, is a cyclic organosulfur compound with a wide range of applications as a polar aprotic solvent and as a ligand in coordination chemistry. This technical guide provides a comprehensive overview of its chemical structure, physicochemical properties, and spectroscopic signature. Detailed experimental protocols for its synthesis, purification, and characterization are presented to facilitate its use in research and development. Furthermore, this document explores its toxicological profile and known biological activities, offering insights for professionals in the field of drug development.

Chemical Identity and Physicochemical Properties

Tetramethylene sulfoxide is a colorless to light yellow liquid that is fully miscible with water.[1][2] Its key identifiers and physicochemical properties are summarized in the tables below.

Identifier	Value
IUPAC Name	thiolane 1-oxide[3]
Synonyms	Tetrahydrothiophene (B86538) 1-oxide, TMSO, Thiophane oxide[3]
CAS Number	1600-44-8[3]
Molecular Formula	C₄H₈OS[3]
Molecular Weight	104.17 g/mol [3]
SMILES	C1CCS(=O)C1[4]
InChIKey	ISXOBTBCNRIIQO-UHFFFAOYSA-N[4]

Physicochemical Property	Value
Density	1.158 g/mL at 25 °C[5]
Boiling Point	235-237 °C[5]
Flash Point	112 °C (closed cup)
Refractive Index (n20/D)	1.52[5]
Water Solubility	Fully miscible[1]

Synthesis and Purification

The most common laboratory synthesis of tetramethylene sulfoxide involves the controlled oxidation of its precursor, tetrahydrothiophene.

Experimental Protocol: Synthesis

This protocol is adapted from established methods for the oxidation of sulfides.

Materials:

• Tetrahydrothiophene

• Hydrogen peroxide (30% aqueous solution)

• Glacial acetic acid

• Dichloromethane (B109758)

• Sodium hydroxide (B78521) solution (4 M)

• Anhydrous sodium sulfate

• Round-bottom flask, magnetic stirrer, dropping funnel, separatory funnel

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve tetrahydrothiophene (1 equivalent) in glacial acetic acid.

• Cool the mixture in an ice bath.

• Slowly add 30% hydrogen peroxide (1.1 equivalents) dropwise to the stirred solution, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to stir at room temperature and monitor its progress by thin-layer chromatography.

• Once the starting material is consumed, carefully neutralize the reaction mixture with a 4 M sodium hydroxide solution.

• Extract the product with dichloromethane (3 x volume of the aqueous layer).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

Experimental Protocol: Purification

For applications requiring high purity, the synthesized tetramethylene sulfoxide can be further purified.[2]

Materials:

• Crude tetramethylene sulfoxide

• Barium oxide (BaO)

• Calcium hydride (CaH₂)

• Vacuum distillation apparatus

Procedure:

• Shake the crude tetramethylene sulfoxide with barium oxide for 4 days to remove acidic impurities and water.

• Decant the liquid and add calcium hydride to further dry the product.

• Distill the tetramethylene sulfoxide under reduced pressure from calcium hydride to obtain the purified product.

Structural Elucidation

The chemical structure of tetramethylene sulfoxide has been extensively characterized using various spectroscopic and crystallographic techniques.

Spectroscopic Characterization

The following tables summarize the key spectroscopic data for tetramethylene sulfoxide.

¹H NMR Spectral Data (CDCl₃, 399.65 MHz) [4]

Chemical Shift (δ) ppm	Multiplicity	Assignment
2.88	Multiplet	2H, -S(O)CH₂-
2.43	Multiplet	2H, -CH₂-
2.05	Multiplet	4H, -CH₂CH₂-

¹³C NMR Spectral Data

Chemical Shift (δ) ppm	Assignment
53.5	-S(O)CH₂-
23.0	-CH₂CH₂-

IR Spectral Data (Neat)

Wavenumber (cm⁻¹)	Assignment
2950-2850	C-H stretch
1040	S=O stretch

Mass Spectrometry Data (Electron Ionization) [3][6]

m/z	Relative Intensity	Assignment
104	High	[M]⁺
63	High	[C₂H₃S]⁺
55	Base Peak	[C₄H₇]⁺

Crystallographic Data

The three-dimensional structure of tetramethylene sulfoxide has been determined by X-ray crystallography. The following data is from an iron-porphyrin complex containing two tetramethylene sulfoxide ligands.

Crystal Structure Data (COD ID: 4333379) [7]

Parameter	Value
Crystal System	Monoclinic
Space Group	P 1 21/c 1
a (Å)	11.258
b (Å)	15.9262
c (Å)	12.393
α (°)	90
β (°)	116.246
γ (°)	90
Cell Volume (ų)	1992.95

Experimental Protocols for Structural Analysis

NMR Spectroscopy

Sample Preparation: [8][9]

• Dissolve 5-25 mg of tetramethylene sulfoxide in approximately 0.6-0.7 mL of deuterated chloroform (B151607) (CDCl₃) in a clean, dry vial.

• Filter the solution through a pipette plugged with cotton wool into a clean 5 mm NMR tube to remove any particulate matter.

• Cap the NMR tube securely.

Data Acquisition:

• Instrument: 400 MHz NMR Spectrometer

• ¹H NMR: Acquire spectra with a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR: Acquire spectra using a proton-decoupled pulse sequence.

IR Spectroscopy

Sample Preparation (ATR-FTIR): [10]

• Ensure the ATR crystal is clean.

• Place a single drop of neat tetramethylene sulfoxide directly onto the ATR crystal.

Data Acquisition:

• Instrument: FTIR Spectrometer with an ATR accessory

• Procedure: Collect the spectrum over the range of 4000-400 cm⁻¹.

Mass Spectrometry

Sample Introduction:

• Introduce a small amount of the sample into the mass spectrometer via direct injection or a GC inlet.

Data Acquisition (Electron Ionization):

• Ionization Energy: 70 eV

• Mass Range: Scan from m/z 10 to 200.

Biological Activity and Toxicological Profile

Toxicological Data

Tetramethylene sulfoxide exhibits low acute toxicity.

Toxicity Metric	Value
LD₅₀ (mouse, intraperitoneal)	3,500 mg/kg[3]

It is classified as a skin and eye irritant.[3]

Biological Activity

While specific signaling pathways involving tetramethylene sulfoxide are not extensively documented, studies on its close analog, dimethyl sulfoxide (DMSO), provide valuable insights. DMSO is known to be a potent radioprotective agent and can influence enzyme kinetics.[11][12]

• Radioprotective Effects: Some sulfoxide compounds have been investigated for their ability to protect against radiation-induced damage.[13] This is a promising area for further research with tetramethylene sulfoxide.

• Enzyme Kinetics: Tetramethylene sulfoxide has been shown to enhance the activity of pepsin.[14] The presence of sulfoxides in enzymatic assays can alter kinetic parameters such as Kₘ and Vₘₐₓ, an important consideration for drug screening and development.[15][16][17]

Given the structural similarity to DMSO, which is known to affect cellular processes and signaling, professionals in drug development should consider the potential for tetramethylene sulfoxide to act as more than just an inert solvent in biological systems.

Logical Overview of the Technical Guide

The following diagram illustrates the logical flow of the information presented in this whitepaper, from fundamental chemical identity to its biological implications.

Caption: Logical flow of the technical guide on tetramethylene sulfoxide.

References

• 1. Tetramethylene sulfoxide One Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 2. Tetramethylene sulfoxide | 1600-44-8 [chemicalbook.com]
• 3. Tetramethylene sulfoxide | C4H8OS | CID 1128 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Tetramethylene sulfoxide(1600-44-8) 1H NMR [m.chemicalbook.com]
• 5. guidechem.com [guidechem.com]
• 6. Tetramethylene sulfoxide(1600-44-8) MS spectrum [chemicalbook.com]
• 7. Crystallography Open Database: Information card for entry 4333379 [qiserver.ugr.es]
• 8. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 9. chemie-biologie.uni-siegen.de [chemie-biologie.uni-siegen.de]
• 10. utm.mx [utm.mx]
• 11. Dimethyl sulfoxide, a potent oral radioprotective agent, confers radioprotection of hematopoietic stem and progenitor cells independent of apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The use of dimethylsulfoxide as a solvent in enzyme inhibition studies: the case of aldose reductase - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Synthesis and radioprotective effects of novel benzyl naphthyl sulfoxide (sulfone) derivatives transformed from Ex-RAD - MedChemComm (RSC Publishing) [pubs.rsc.org]
• 14. Effects of Dimethyl Sulfoxide and Tetrahydrofuran on the Catalytic Kinetics and Molecular Spectra of Pepsin [cjcu.jlu.edu.cn]
• 15. benchchem.com [benchchem.com]
• 16. researchgate.net [researchgate.net]
• 17. The effects of dimethyl sulfoxide on the kinetics of tubulin assembly - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Dossier: Physicochemical Properties of Tetramethylene Sulfoxide

For: Researchers, Scientists, and Drug Development Professionals Subject: Core Molecular Data of Tetramethylene Sulfoxide (B87167) (TMSO)

This document provides essential physicochemical data for Tetramethylene Sulfoxide, also known as Tetrahydrothiophene 1-oxide. The information is presented to support research and development activities where this compound is utilized.

Core Molecular Properties

Tetramethylene sulfoxide is a heterocyclic organic compound. Its fundamental molecular attributes are summarized below.

Property	Value	Unit
Molecular Formula	C₄H₈OS	-
Molecular Weight	104.17	g/mol

Chemical Identifiers

• Chemical Formula: C₄H₈OS[1][2][3]

• Molecular Weight: 104.17 g/mol [1][2][3]

• CAS Number: 1600-44-8[1][2]

• Synonyms: Tetrahydrothiophene 1-oxide, Thiolane 1-oxide, Thiophane oxide[2][3]

Experimental Protocols

The molecular weight and formula of a well-characterized compound like tetramethylene sulfoxide are standard reference values. They are typically determined and confirmed through routine analytical methods such as mass spectrometry (for molecular weight) and elemental analysis (to confirm the empirical formula). These are standard, universal procedures that do not require detailed experimental protocols within the scope of this document.

Molecular Structure Visualization

The structural formula of tetramethylene sulfoxide, consisting of a five-membered ring of four carbon atoms and one sulfur atom, with an oxygen atom double-bonded to the sulfur, is depicted below.

Caption: 2D structure of Tetramethylene Sulfoxide.

References

• 1. chemscene.com [chemscene.com]
• 2. Tetramethylene sulfoxide | C4H8OS | CID 1128 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Tetramethylene sulfoxide | C4H8OS | CID 1128 - PubChem [pubchem.ncbi.nlm.nih.gov]

Solubility of Tetramethylene Sulfoxide in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of tetramethylene sulfoxide (B87167) (also known as tetrahydrothiophene (B86538) 1-oxide). Due to the limited availability of specific quantitative data in peer-reviewed literature, this document focuses on qualitative solubility information and presents detailed, standardized experimental protocols for determining solubility.

Introduction to Tetramethylene Sulfoxide

Tetramethylene sulfoxide (CAS No. 1600-44-8) is a cyclic sulfoxide with the chemical formula C₄H₈OS. It is a polar aprotic solvent, and its properties make it a subject of interest in various chemical applications, including as a solvent in synthesis and as a potential alternative to dimethyl sulfoxide (DMSO). In a comparative study of aromatic fluorodenitration with potassium fluoride, a much faster reaction rate was observed with DMSO or tetramethylene sulfoxide than with the more commonly used sulfolane.[1]

Solubility Profile

Qualitative Solubility Data

The most consistently reported solubility characteristic of tetramethylene sulfoxide is its high miscibility with water. Several chemical data sources state that it is "fully miscible in water".[1] This is expected, given its polar sulfoxide group which can engage in hydrogen bonding with water molecules.

Information regarding its solubility in organic solvents is sparse. However, based on the principle of "like dissolves like," its polar aprotic nature suggests probable miscibility with other polar aprotic solvents (e.g., DMSO, DMF) and polar protic solvents (e.g., ethanol, methanol). Its miscibility with nonpolar solvents (e.g., hexane, toluene) is likely to be limited. Precise, experimentally determined quantitative data is required to confirm these expectations.

Quantitative Solubility Data

As of the latest literature review, a comprehensive table of quantitative solubility data for tetramethylene sulfoxide in various organic solvents could not be compiled. Researchers requiring this specific data are advised to perform experimental determinations using the protocols outlined below.

Experimental Protocols for Solubility Determination

The following are detailed methodologies for two standard solubility assays: the Shake-Flask Method for thermodynamic solubility and the Kinetic Solubility Assay, which is often used in high-throughput screening during drug discovery.

Thermodynamic Solubility Determination (Shake-Flask Method)

The shake-flask method is considered the "gold standard" for determining the equilibrium (thermodynamic) solubility of a compound in a solvent.[2][3] It measures the concentration of a solute in a saturated solution that is in equilibrium with the undissolved solid.

Materials and Equipment:

• Tetramethylene sulfoxide (solute)

• Organic solvent of interest

• Analytical balance

• Vials or flasks with screw caps

• Constant temperature orbital shaker or water bath

• Centrifuge

• Syringe filters (e.g., 0.22 µm)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV, MS) or another suitable quantitative analytical instrument.

• Calibrated pipettes and tips

Procedure:

• Preparation: Add an excess amount of tetramethylene sulfoxide to a vial containing a known volume of the organic solvent. The presence of undissolved solid is essential to ensure equilibrium is reached.[2]

• Equilibration: Seal the vials tightly and place them in a constant temperature shaker or water bath. Agitate the samples for a predetermined period (typically 24-72 hours) to allow the system to reach equilibrium.[4] The temperature should be precisely controlled and recorded.

• Phase Separation: After the equilibration period, allow the vials to stand to let the undissolved solid settle. To ensure complete separation of the solid and liquid phases, centrifuge the vials at high speed.[4]

• Sample Collection: Carefully withdraw an aliquot of the supernatant (the clear, saturated solution) using a pipette. It is critical to avoid disturbing the solid material at the bottom of the vial.[4]

• Filtration: Filter the collected supernatant through a syringe filter (e.g., 0.22 µm) to remove any remaining microscopic particles.[4]

• Quantification: Accurately dilute the filtered supernatant with a suitable solvent (if necessary) and determine the concentration of tetramethylene sulfoxide using a pre-validated analytical method, such as HPLC. A standard curve prepared with known concentrations of tetramethylene sulfoxide is used for quantification.

• Data Reporting: The solubility is reported in units such as mg/mL, g/100g , or mol/L at the specified temperature.

Kinetic Solubility Assay

Kinetic solubility assays are high-throughput methods used to determine the solubility of a compound from a concentrated stock solution (typically in DMSO) when diluted into an aqueous or organic medium.[5][6] This method measures the concentration at which a compound precipitates out of a supersaturated solution and is widely used in early drug discovery.[7][8]

Materials and Equipment:

• Tetramethylene sulfoxide

• Dimethyl sulfoxide (DMSO), anhydrous

• Organic solvent of interest

• Microtiter plates (e.g., 96-well)

• Automated liquid handler or multichannel pipettes

• Plate reader capable of nephelometry (light scattering) or turbidimetry (absorbance).[5]

• Plate sealer

Procedure:

• Stock Solution Preparation: Prepare a high-concentration stock solution of tetramethylene sulfoxide in DMSO (e.g., 10-20 mM). Ensure the compound is fully dissolved.[5]

• Plate Preparation: Using a liquid handler, dispense a small volume (e.g., 2 µL) of the DMSO stock solution into the wells of a microtiter plate. Serial dilutions can be made in DMSO to test a range of concentrations.

• Solvent Addition: Rapidly add a larger volume of the organic solvent of interest (e.g., 198 µL) to each well to achieve the desired final concentrations. The final DMSO concentration is typically kept low (e.g., 1-2%).[6]

• Incubation: Seal the plate and incubate at a controlled temperature (e.g., room temperature) for a defined period (e.g., 1-2 hours) with gentle shaking.[5]

• Measurement: Measure the turbidity or light scattering in each well using a plate reader. An increase in the signal indicates the formation of a precipitate.[4]

• Data Analysis: The kinetic solubility is defined as the concentration at which a significant increase in turbidity or light scattering is observed compared to controls. This value represents the point at which the compound precipitates from the supersaturated solution.

Visualizing the Experimental Workflow

The following diagram illustrates the logical flow of the Shake-Flask method for determining thermodynamic solubility.

Caption: Workflow for Thermodynamic Solubility Determination.

References

• 1. Tetramethylene sulfoxide One Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 2. dissolutiontech.com [dissolutiontech.com]
• 3. A review of methods for solubility determination in biopharmaceutical drug characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Kinetic Solubility Assays Protocol | AxisPharm [axispharm.com]
• 6. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 7. asianpubs.org [asianpubs.org]
• 8. enamine.net [enamine.net]

Unveiling Tetramethylene Sulfoxide: A Technical Deep Dive into its Discovery and History

For Immediate Release

This whitepaper provides an in-depth technical guide on the discovery, history, and core scientific principles of tetramethylene sulfoxide (B87167), a molecule of significant interest to researchers, scientists, and drug development professionals. Also known as tetrahydrothiophene (B86538) 1-oxide, this organosulfur compound has a rich history of synthesis and has been the subject of various chemical and biological studies. This document outlines its initial discovery, key synthetic methodologies with detailed experimental protocols, and explores its role in biological pathways.

Discovery and Early Synthesis

The first documented synthesis of tetramethylene sulfoxide appears in a 1941 publication in the Journal of the American Chemical Society. The synthesis was achieved through the oxidation of its precursor, tetrahydrothiophene (also known as thiophane). Early methodologies for this transformation primarily relied on the use of oxidizing agents such as hydrogen peroxide.

The foundational synthesis of tetrahydrothiophene itself was a critical precursor to the discovery of its oxidized form. One of the earliest and most well-documented methods for preparing tetrahydrothiophene is the reaction of 1,4-dihalobutanes with a sulfide (B99878) salt.

Core Physical and Chemical Properties

Tetramethylene sulfoxide is a clear, colorless to yellowish liquid at room temperature. It is fully miscible in water and is characterized by the following physical properties:

Property	Value
Molecular Formula	C₄H₈OS
Molecular Weight	104.17 g/mol
Boiling Point	235-237 °C
Density	1.158 g/mL at 25 °C
Refractive Index (n20/D)	1.52

Key Experimental Protocols

Historical Synthesis of Tetrahydrothiophene

This protocol is based on early twentieth-century methods for the synthesis of the precursor to tetramethylene sulfoxide.

Materials:

• 1,4-Dihalobutane (e.g., 1,4-dibromobutane (B41627) or 1,4-dichlorobutane)

• Sodium sulfide (Na₂S)

• Solvent (e.g., ethanol (B145695) or water)

Procedure:

• A solution of sodium sulfide in the chosen solvent is prepared in a reaction vessel equipped with a reflux condenser.

• 1,4-Dihalobutane is added dropwise to the sodium sulfide solution.

• The reaction mixture is heated under reflux for several hours.

• After cooling, the product, tetrahydrothiophene, is isolated by extraction and purified by distillation.

Historical Synthesis of Tetramethylene Sulfoxide

This protocol outlines the oxidation of tetrahydrothiophene as would have been performed in the mid-20th century.

Materials:

• Tetrahydrothiophene

• Hydrogen peroxide (H₂O₂)

• Solvent (e.g., acetic acid or acetone)

Procedure:

• Tetrahydrothiophene is dissolved in the selected solvent in a flask.

• The solution is cooled in an ice bath.

• Hydrogen peroxide is added slowly to the cooled solution with constant stirring.

• The reaction is allowed to proceed for several hours, with temperature control being crucial to prevent over-oxidation to the sulfone.

• The resulting tetramethylene sulfoxide is isolated by distillation under reduced pressure.

A purification method involves shaking the crude oxide with barium oxide (BaO) for several days, followed by distillation from calcium hydride (CaH₂) under reduced pressure.[1]

Biological Significance and Signaling Pathways

While extensive research into the specific signaling pathways involving tetramethylene sulfoxide is not widely documented, a notable biological role has been identified in microorganisms. Tetramethylene sulfoxide can function as an electron acceptor in the anaerobic respiration of Escherichia coli.[2] This process is a crucial part of the bacterium's metabolic flexibility, allowing it to survive in oxygen-deprived environments.

The electron transport chain in E. coli that utilizes tetramethylene sulfoxide involves several key components. Mutational studies have revealed that the process is dependent on the presence of menaquinone (a form of vitamin K2) and molybdate.[2] Menaquinone is a lipid-soluble electron carrier that shuttles electrons within the cell membrane. Molybdate is an essential cofactor for the enzyme that catalyzes the reduction of the sulfoxide.

This signaling and metabolic pathway can be visualized as follows:

Anaerobic Respiration Pathway in E. coli

This diagram illustrates the flow of electrons from a donor, such as glycerol, through a dehydrogenase to the menaquinone pool. The reduced menaquinone then transfers electrons to the molybdate-dependent tetramethylene sulfoxide reductase, which in turn reduces tetramethylene sulfoxide to tetrahydrothiophene. This process is essential for the anaerobic growth of E. coli when tetramethylene sulfoxide is available as a terminal electron acceptor.[2]

Modern Synthetic Approaches

Contemporary methods for the synthesis of tetramethylene sulfoxide often employ more controlled and efficient oxidizing agents to improve yield and minimize the formation of the sulfone byproduct. These can include reagents such as copper(II) p-toluenesulfonate.

The general workflow for modern synthesis and characterization can be summarized as follows:

Modern Synthesis and Characterization Workflow

Conclusion

From its initial synthesis in the early 1940s to its role in modern microbiological studies, tetramethylene sulfoxide continues to be a compound of interest. Its straightforward synthesis and unique properties as a polar aprotic solvent and a biological electron acceptor ensure its continued relevance in various scientific disciplines. This guide provides a foundational understanding for professionals in research and drug development, offering a glimpse into the history and core science of this versatile molecule.

References

• 1. Tetramethylene sulfoxide | 1600-44-8 [chemicalbook.com]
• 2. Tetrahydrothiophene 1-oxide as an electron acceptor for Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Tetramethylene Sulfoxide (CAS 1600-44-8)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tetramethylene sulfoxide (B87167) (CAS 1600-44-8), also known as tetrahydrothiophene (B86538) 1-oxide, is a versatile polar aprotic solvent with a range of applications in chemical synthesis, materials science, and cryobiology. This technical guide provides a comprehensive overview of its chemical and physical properties, detailed experimental protocols for its synthesis and purification, and a review of its current and potential applications. Particular attention is given to its role as a solvent, its use in energy storage, and its function as a cryoprotective agent. While direct research on its interaction with specific biological signaling pathways is limited, this guide explores the known effects of the structurally similar dimethyl sulfoxide (DMSO) to provide a hypothetical framework for future investigation.

Chemical and Physical Properties

Tetramethylene sulfoxide is a cyclic sulfoxide characterized by a five-membered ring containing a sulfinyl group. Its physical and chemical properties are summarized in the tables below.

Table 1: General and Physical Properties

Property	Value	Reference(s)
CAS Number	1600-44-8	[1][2]
Molecular Formula	C₄H₈OS	[1]
Molecular Weight	104.17 g/mol	[1]
Appearance	Clear, colorless to light yellow liquid	[1][3]
Density	1.158 g/mL at 25 °C	[1][4]
Boiling Point	235-237 °C at 760 mmHg	[1][4]
Melting Point	Not available
Refractive Index (n20/D)	1.52	[1][4]
Flash Point	112 °C (closed cup)
Solubility in Water	Fully miscible	[1][3]

Table 2: Spectroscopic Data

Technique	Key Data
¹H NMR (CDCl₃)	δ (ppm): ~2.05-2.43 (m), ~2.88 (m)
¹³C NMR	Data not readily available in searched sources.
Infrared (IR)	Key stretches associated with C-H and S=O bonds.
Mass Spectrometry (MS)	Molecular Ion (M⁺): m/z 104

Synthesis and Purification

The most common method for the synthesis of tetramethylene sulfoxide is the oxidation of its precursor, tetrahydrothiophene.

Experimental Protocol: Synthesis via Oxidation

This protocol describes the oxidation of tetrahydrothiophene to tetramethylene sulfoxide using an oxidizing agent such as hydrogen peroxide or sodium periodate.[5][6]

Materials:

• Tetrahydrothiophene

• Oxidizing agent (e.g., 30% Hydrogen Peroxide or Sodium Metaperiodate)

• Solvent (e.g., Glacial Acetic Acid or Water/Methylene Chloride mixture)

• Sodium hydroxide (B78521) solution (for neutralization)

• Dichloromethane (for extraction)

• Anhydrous sodium sulfate (B86663) (for drying)

Procedure:

• In a round-bottomed flask equipped with a magnetic stirrer, dissolve tetrahydrothiophene in the chosen solvent.

• If using sodium periodate, the reaction is typically carried out in a water/methylene chloride mixture at ice-bath temperature for several hours.[7]

• If using hydrogen peroxide, the reaction can be performed in glacial acetic acid at room temperature. The hydrogen peroxide is added slowly to the solution of the sulfide.[6]

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion, if using an acidic medium, neutralize the reaction mixture with a sodium hydroxide solution.

• Extract the product into an organic solvent such as dichloromethane.

• Combine the organic layers and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain the crude tetramethylene sulfoxide.

Diagram of Synthesis Workflow:

Caption: Workflow for the synthesis of tetramethylene sulfoxide.

Experimental Protocol: Purification

Purification of crude tetramethylene sulfoxide can be achieved through vacuum distillation or recrystallization.[1][8][9][10]

2.2.1. Vacuum Distillation

Procedure:

• Set up a vacuum distillation apparatus.

• Place the crude tetramethylene sulfoxide in the distillation flask.

• Heat the flask gently under reduced pressure.

• Collect the fraction that distills at the appropriate boiling point and pressure (e.g., 107 °C at 12 mmHg).[1]

2.2.2. Recrystallization

Procedure:

• Dissolve the crude solid in a minimum amount of a suitable hot solvent.

• If colored impurities are present, add a small amount of activated charcoal and heat briefly.

• Filter the hot solution to remove insoluble impurities and charcoal.

• Allow the filtrate to cool slowly to room temperature, then in an ice bath to induce crystallization.

• Collect the pure crystals by vacuum filtration and wash with a small amount of cold solvent.

• Dry the crystals to obtain pure tetramethylene sulfoxide.

Diagram of Purification Workflow:

References

• 1. What is the mechanism of Dimethyl Sulfoxide? [synapse.patsnap.com]
• 2. Tetramethylene sulfoxide - Hazardous Agents | Haz-Map [haz-map.com]
• 3. pure.kaist.ac.kr [pure.kaist.ac.kr]
• 4. Tetramethylene sulfoxide | 1600-44-8 [chemicalbook.com]
• 5. Tetramethylene sulfoxide | CAS: 1600-44-8 | Chemical Product | FINETECH INDUSTRY LIMITED - FINETECH INDUSTRY LIMITED - Custom Synthesis and Chemical Reagents Supplier [finetechnology-ind.com]
• 6. Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. athabascau.ca [athabascau.ca]
• 9. Home Page [chem.ualberta.ca]
• 10. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]

Spectroscopic Analysis of Tetramethylene Sulfoxide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for tetramethylene sulfoxide (B87167) (also known as tetrahydrothiophene (B86538) 1-oxide), a crucial building block in various chemical syntheses. The following sections detail its nuclear magnetic resonance (NMR) and infrared (IR) spectral properties, offering a valuable resource for compound identification and characterization.

Spectroscopic Data Summary

The structural elucidation of tetramethylene sulfoxide is critically supported by ¹H NMR, ¹³C NMR, and IR spectroscopy. The key quantitative data from these analytical techniques are summarized below.

Nuclear Magnetic Resonance (NMR) Data

The NMR spectra of tetramethylene sulfoxide are typically recorded in deuterated chloroform (B151607) (CDCl₃).

¹H NMR Spectroscopic Data

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
2.87 - 2.74	Multiplet	4H	α-CH₂
2.43 - 2.34	Multiplet	2H	β-CH₂
2.02 - 1.92	Multiplet	2H	β-CH₂

¹³C NMR Spectroscopic Data

Chemical Shift (δ) ppm	Assignment
54.34	α-C
25.32	β-C

Infrared (IR) Spectroscopic Data

The IR spectrum of tetramethylene sulfoxide is characterized by a strong absorption band corresponding to the S=O stretching vibration.

Wavenumber (cm⁻¹)	Intensity	Assignment
~1050	Strong	S=O Stretch
2950 - 2850	Medium-Strong	C-H Stretch
1450 - 1400	Medium	CH₂ Bend

Experimental Protocols

Detailed and standardized experimental procedures are essential for obtaining high-quality, reproducible spectroscopic data. The following protocols outline the methodologies for acquiring NMR and IR spectra of tetramethylene sulfoxide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra of tetramethylene sulfoxide.

Materials:

• Tetramethylene sulfoxide sample

• Deuterated chloroform (CDCl₃) with 0.03% v/v Tetramethylsilane (TMS)

• 5 mm NMR tubes

• Pipettes

• Vortex mixer

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the tetramethylene sulfoxide sample into a clean, dry vial.

  • Add approximately 0.6-0.7 mL of CDCl₃ (containing TMS as an internal standard) to the vial.

  • Ensure complete dissolution of the sample, using a vortex mixer if necessary.

  • Carefully transfer the solution into a 5 mm NMR tube using a pipette. The final sample height in the tube should be approximately 4-5 cm.

• Instrument Setup and Data Acquisition:

  • Insert the NMR tube into the spectrometer's spinner turbine and adjust the depth using a gauge.

  • Place the sample into the NMR probe.

  • Lock the spectrometer on the deuterium (B1214612) signal of the CDCl₃ solvent.

  • Shim the magnetic field to achieve optimal homogeneity and spectral resolution. This can be performed manually or automatically.

  • Tune and match the probe for the desired nucleus (¹H or ¹³C).

  • Set the appropriate acquisition parameters (e.g., number of scans, pulse width, acquisition time, relaxation delay). For ¹³C NMR, a greater number of scans is typically required to achieve a good signal-to-noise ratio.

  • Acquire the NMR spectrum.

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Phase correct the spectrum.

  • Calibrate the chemical shift scale by setting the TMS signal to 0.00 ppm.

  • Integrate the peaks in the ¹H NMR spectrum to determine the relative proton ratios.

Infrared (IR) Spectroscopy

Objective: To obtain a Fourier-transform infrared (FTIR) spectrum of tetramethylene sulfoxide.

Method: Attenuated Total Reflectance (ATR)

Materials:

• Tetramethylene sulfoxide sample (liquid)

• FTIR spectrometer equipped with an ATR accessory (e.g., with a diamond or zinc selenide (B1212193) crystal)

• Solvent for cleaning (e.g., isopropanol (B130326) or ethanol)

• Lint-free wipes

Procedure:

• Background Spectrum Acquisition:

  • Ensure the ATR crystal surface is clean by wiping it with a lint-free wipe dampened with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

  • Acquire a background spectrum. This will account for the absorbance of the crystal and the ambient atmosphere (e.g., CO₂ and water vapor).

• Sample Analysis:

  • Place a small drop of the liquid tetramethylene sulfoxide sample directly onto the center of the ATR crystal, ensuring the crystal surface is fully covered.

  • Acquire the sample spectrum. The spectrometer will automatically subtract the background spectrum from the sample spectrum to produce the final infrared spectrum of the compound.

• Cleaning:

  • After the measurement is complete, thoroughly clean the ATR crystal surface by wiping away the sample with a lint-free wipe. If necessary, use a solvent to ensure all residues are removed.

Visualized Experimental Workflows

The logical flow of the experimental protocols for NMR and IR spectroscopy can be visualized to provide a clear, step-by-step understanding of the processes.

Caption: Workflow for NMR Spectroscopic Analysis.

Caption: Workflow for IR Spectroscopic Analysis (ATR Method).

Tetramethylene Sulfoxide: A Technical Guide for Researchers and Drug Development Professionals

An in-depth exploration of the properties, synthesis, and applications of tetramethylene sulfoxide (B87167) as a polar aprotic solvent in scientific research and pharmaceutical development.

Introduction

Tetramethylene sulfoxide (TMSO), also known as tetrahydrothiophene (B86538) 1-oxide, is a polar aprotic solvent that serves as a valuable alternative to more conventional solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its unique combination of a high dielectric constant, aprotic nature, and thermal stability makes it a compelling medium for a variety of chemical transformations and formulations. This technical guide provides a comprehensive overview of TMSO, focusing on its physicochemical properties, synthesis, key applications in organic synthesis and drug development, and essential safety and handling protocols.

Physicochemical Properties

The efficacy of a solvent is largely determined by its physical and chemical characteristics. Tetramethylene sulfoxide possesses a profile that makes it suitable for a range of applications where high polarity and the absence of acidic protons are required. A comparative summary of its properties alongside other common polar aprotic solvents is presented below.

Table 1: Physicochemical Properties of Tetramethylene Sulfoxide and Other Polar Aprotic Solvents

Property	Tetramethylene Sulfoxide (TMSO)	Dimethyl Sulfoxide (DMSO)	Dimethylformamide (DMF)	Acetonitrile
CAS Number	1600-44-8[1]	67-68-5	68-12-2	75-05-8
Molecular Formula	C4H8OS[2]	C2H6OS	C3H7NO	C2H3N
Molecular Weight ( g/mol )	104.17[1][2]	78.13	73.09	41.05
Boiling Point (°C)	235-237[1][3]	189	153	81.6
Melting Point (°C)	234-236[4]	18.5	-61	-45.7
Density (g/mL at 25°C)	1.158[1][3]	1.100	0.944	0.786
Refractive Index (n20/D)	1.52[1][3]	1.479	1.430	1.344
Dielectric Constant	Not readily available	47	36.7	37.5
Water Solubility	Fully miscible[3]	Miscible	Miscible	Miscible
Flash Point (°C)	112[1]	89	58	2

Synthesis of Tetramethylene Sulfoxide

The most common and straightforward method for the synthesis of sulfoxides is the oxidation of the corresponding sulfide (B99878). This approach can be adapted for the preparation of tetramethylene sulfoxide from its precursor, tetrahydrothiophene.

Experimental Protocol: Oxidation of Tetrahydrothiophene

This protocol describes a general method for the oxidation of a sulfide to a sulfoxide using hydrogen peroxide as the oxidant.

Materials:

• Tetrahydrothiophene (Thiolane)

• Hydrogen Peroxide (30% aqueous solution)

• Glacial Acetic Acid

• Dichloromethane (B109758) (CH2Cl2)

• Sodium Hydroxide (NaOH) solution (4 M)

• Anhydrous Sodium Sulfate (Na2SO4)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask containing tetrahydrothiophene (1 equivalent) dissolved in glacial acetic acid, slowly add hydrogen peroxide (30% aqueous solution, 4 equivalents) via a dropping funnel at room temperature with continuous stirring.

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion, carefully neutralize the reaction mixture with a 4 M aqueous solution of sodium hydroxide.

• Transfer the neutralized mixture to a separatory funnel and extract the product with dichloromethane (3 x volumes).

• Combine the organic layers and dry over anhydrous sodium sulfate.

• Filter to remove the drying agent and concentrate the organic phase under reduced pressure using a rotary evaporator to yield the crude tetramethylene sulfoxide.

• The crude product can be further purified by distillation under reduced pressure.

Applications in Organic Synthesis

Polar aprotic solvents are crucial for a variety of organic reactions, particularly those involving charged intermediates or strong nucleophiles. Tetramethylene sulfoxide, with its properties similar to DMSO, is an effective solvent for such transformations.

Nucleophilic Aromatic Substitution (SNAr) Reactions

SNAr reactions are fundamental in the synthesis of pharmaceuticals and other fine chemicals. These reactions are significantly accelerated in polar aprotic solvents, which solvate the cation of the nucleophile, leaving the anion "naked" and more reactive.

A comparative study on aromatic fluorodenitration with potassium fluoride (B91410) demonstrated that reaction rates were much faster in DMSO or tetramethylene sulfoxide compared to the more commonly used sulfolane.[3]

References

• 1. chemistry.du.ac.in [chemistry.du.ac.in]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Sulfoxide synthesis by oxidation [organic-chemistry.org]
• 4. Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Tetramethylene Sulfoxide in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetramethylene sulfoxide (B87167) (TMSO), also known as tetrahydrothiophene (B86538) 1-oxide, is a polar aprotic solvent that is emerging as a valuable tool in organic synthesis. Structurally similar to the widely used dimethyl sulfoxide (DMSO), TMSO is a cyclic sulfoxide offering a unique combination of properties that can be advantageous in various chemical transformations. Its high polarity, miscibility with water, and ability to solvate a range of organic and inorganic compounds make it a compelling alternative to other polar aprotic solvents.[1][2] These application notes provide an overview of the use of TMSO in organic synthesis, with a focus on its application in nucleophilic aromatic substitution reactions and as a ligand in the synthesis of inorganic clusters. Detailed protocols and a comparison with DMSO are provided to assist researchers in incorporating TMSO into their synthetic workflows.

Comparison of Tetramethylene Sulfoxide (TMSO) and Dimethyl Sulfoxide (DMSO)

A clear understanding of the physical properties of TMSO in comparison to the more conventional DMSO is crucial for solvent selection in reaction design and optimization. The following table summarizes key physical properties of both solvents.

Property	Tetramethylene Sulfoxide (TMSO)	Dimethyl Sulfoxide (DMSO)
Molecular Formula	C₄H₈OS	C₂H₆OS
Molecular Weight	104.17 g/mol [3]	78.13 g/mol [4]
Boiling Point	235-237 °C[1]	189 °C[4]
Density	1.158 g/mL at 25 °C[1]	1.0955 g/mL at 25 °C[4]
Refractive Index (n²⁰/D)	1.52[1]	1.479
Dielectric Constant (ε)	42.84[5]	48.9 at 20 °C[4]
Dipole Moment	4.17 D[5]	4.3 D[4]
Water Solubility	Fully miscible[1]	Miscible[4]

Application I: Solvent for Nucleophilic Aromatic Substitution (SNAr) Reactions

One of the notable applications of tetramethylene sulfoxide is as a solvent in nucleophilic aromatic substitution (SNAr) reactions, particularly in fluorodenitration. In a comparative study involving the reaction of potassium fluoride (B91410) with various aromatic nitro compounds, TMSO was found to significantly accelerate the reaction rate compared to the more commonly used sulfolane.[1][2] This rate enhancement is attributed to TMSO's ability to effectively solvate the cation of the fluoride salt, thereby increasing the nucleophilicity of the fluoride anion.

The general workflow for a typical SNAr reaction is depicted below.

Caption: General workflow for a nucleophilic aromatic substitution reaction using TMSO.

Experimental Protocol: Representative Procedure for Aromatic Fluorodenitration

The following is a representative protocol for the fluorodenitration of an activated aromatic nitro compound using potassium fluoride in tetramethylene sulfoxide. This protocol is based on general procedures for SNAr reactions and the established efficacy of TMSO in this transformation.[1][2]

Materials:

• Activated aromatic nitro compound (e.g., 4-nitrobenzonitrile)

• Anhydrous potassium fluoride (spray-dried)

• Tetramethylene sulfoxide (TMSO), anhydrous

• Round-bottom flask equipped with a magnetic stir bar and reflux condenser

• Inert atmosphere (e.g., nitrogen or argon)

• Heating mantle with temperature control

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add the activated aromatic nitro compound (1.0 eq) and anhydrous potassium fluoride (2.0-3.0 eq).

• Add anhydrous tetramethylene sulfoxide to the flask to achieve a suitable concentration (e.g., 0.5-1.0 M).

• Stir the mixture at room temperature for 10-15 minutes to ensure homogeneity.

• Heat the reaction mixture to the desired temperature (typically between 120-180 °C) and monitor the reaction progress by a suitable analytical technique (e.g., TLC, GC-MS, or HPLC).

• Upon completion, cool the reaction mixture to room temperature.

• Pour the mixture into cold water and extract the product with a suitable organic solvent (e.g., ethyl acetate (B1210297) or dichloromethane).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by an appropriate method (e.g., column chromatography or recrystallization) to afford the desired fluoroaromatic compound.

Application II: Ligand and Solvent in the Synthesis of Copper Halide Clusters

Recent research has demonstrated the utility of tetramethylene sulfoxide as both a solvent and a ligand in the synthesis of highly stable, luminescent copper bromide and chloride clusters.[6] In this application, TMSO coordinates to the copper ions, facilitating the formation of the cluster and enhancing its photoluminescent properties and stability compared to analogous clusters synthesized with DMSO.[6]

The synthesis of these clusters involves a straightforward procedure, as illustrated in the following workflow diagram.

Caption: Workflow for the synthesis of copper bromide clusters using TMSO.

Experimental Protocol: Synthesis of Cs₆(C₄H₈OS)₁₂[Cu₈Br₁₃][Cu₄Br₄(OH)(H₂O)] (CCB-THTO)

This protocol is adapted from the work of Liu et al. and describes the synthesis of a specific copper bromide cluster using TMSO.[6]

Materials:

• Cesium bromide (CsBr)

• Copper(I) bromide (CuBr)

• Tetramethylene sulfoxide (THTO/TMSO, 96%)

• Vial or small flask with a stir bar

Procedure:

• Prepare a stoichiometric mixture of CsBr (0.5 mmol) and CuBr (1.0 mmol).

• Add the mixture to a vial containing a magnetic stir bar.

• Add 0.2 mL of tetramethylene sulfoxide to the vial.

• Heat the mixture with vigorous stirring until the solution becomes clear, indicating complete dissolution of the salts.

• Once a clear solution is obtained, stop heating and allow the solution to cool slowly to room temperature.

• Single crystals of the copper bromide cluster, with sizes ranging from 1-3 mm, will form upon cooling.

Other Applications

Beyond its role as a solvent and ligand, tetramethylene sulfoxide has been shown to participate in other chemical transformations. For instance, it can act as a mild oxidant in the dehydrogenation of 1,2,3,4-tetrahydroisoquinolines, a reaction in which DMSO is also effective.[7] Additionally, TMSO can be deoxygenated to form tetrahydrothiophene using a manganese carbonyl catalyst.[8]

Conclusion

Tetramethylene sulfoxide is a versatile polar aprotic solvent with demonstrated advantages in specific applications, such as nucleophilic aromatic substitution. Its physical properties, while similar to DMSO, can offer benefits in terms of higher boiling point and potentially different solvation characteristics. The successful use of TMSO as a ligand in the synthesis of advanced materials further broadens its utility. For researchers and professionals in drug development and organic synthesis, TMSO represents a valuable addition to the toolkit of reaction media, potentially enabling faster reactions, higher yields, and access to novel chemical entities. Further exploration of its applications in a wider range of chemical transformations is warranted.

References

• 1. Tetramethylene sulfoxide | 1600-44-8 [chemicalbook.com]
• 2. Tetramethylene sulfoxide One Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 3. Tetramethylene sulfoxide | C4H8OS | CID 1128 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. gchemglobal.com [gchemglobal.com]
• 5. tetramethylene sulfoxide [stenutz.eu]
• 6. pubs.acs.org [pubs.acs.org]
• 7. arkat-usa.org [arkat-usa.org]
• 8. pubs.rsc.org [pubs.rsc.org]

Application Notes and Protocols for Tetramethylene Sulfoxide in Polymerization Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetramethylene sulfoxide (B87167) (TMSO), also known as tetrahydrothiophene (B86538) 1-oxide, is a polar aprotic solvent with properties that suggest its potential utility in various chemical reactions, including polymerizations. As an analog of the widely used dimethyl sulfoxide (DMSO), TMSO shares key characteristics such as high polarity and the ability to dissolve a range of polar and nonpolar compounds. These attributes make it a solvent of interest for polymerization reactions where solvent polarity can significantly influence reaction kinetics and polymer properties.

These application notes provide a comprehensive overview of the physical and chemical properties of TMSO. Due to the limited availability of specific polymerization protocols using TMSO, this document presents detailed, established protocols for anionic, cationic, and radical polymerizations in its close analog, DMSO. These protocols serve as a robust starting point for researchers to develop methodologies tailored for TMSO. A comparative analysis of the physical properties of TMSO and DMSO is included to facilitate this adaptation.

Physical and Chemical Properties of Tetramethylene Sulfoxide

A thorough understanding of a solvent's properties is crucial for its application in polymerization. The following table summarizes the key physical and chemical data for TMSO.

Property	Value	References
CAS Number	1600-44-8	[1][2]
Molecular Formula	C4H8OS	[1][2]
Molecular Weight	104.17 g/mol	[1][3]
Appearance	Clear, colorless to light yellow liquid	[4][5]
Boiling Point	235-237 °C	[1][4]
Density	1.158 g/mL at 25 °C	[1]
Refractive Index (n20/D)	1.52	[1]
Flash Point	112 °C (closed cup)	[1][6]
Solubility in Water	Fully miscible	[5]
Dielectric Constant	42.84	[7]

Comparative Properties of TMSO and DMSO

To aid in the adaptation of existing protocols, the following table compares the physical properties of TMSO and its well-studied analog, DMSO. The similar high polarity and boiling points suggest that reaction conditions in DMSO may be readily transferable to TMSO with minor adjustments.

Property	Tetramethylene Sulfoxide (TMSO)	Dimethyl Sulfoxide (DMSO)
Molecular Weight ( g/mol )	104.17	78.13
Boiling Point (°C)	235-237	189
Density (g/mL at 25 °C)	1.158	1.100
Dielectric Constant	42.84	47.2
Dipole Moment (Debye)	Not readily available	3.96

General Experimental Workflow for Polymerization in Sulfoxide Solvents

The following diagram illustrates a general workflow for conducting polymerization reactions in a sulfoxide solvent like TMSO or DMSO. This workflow emphasizes the need for anhydrous and inert conditions, which are critical for many types of polymerizations, particularly anionic and cationic.

Caption: General workflow for polymerization in sulfoxide solvents.

Application Note 1: Anionic Polymerization

Overview: Anionic polymerization is particularly sensitive to solvent polarity. Polar aprotic solvents like DMSO, and by extension TMSO, can significantly accelerate the rate of anionic polymerization by solvating the counter-ion and creating a more reactive "free" anion. This allows for the synthesis of polymers with well-defined molecular weights and narrow molecular weight distributions.

Recommended Protocol (Adapted from DMSO-based procedures): Anionic Polymerization of Styrene (B11656)

This protocol describes the anionic polymerization of styrene using n-butyllithium (n-BuLi) as the initiator in DMSO. This can serve as a template for similar reactions in TMSO.

Materials:

• Styrene (purified by washing with aqueous NaOH, drying over CaH2, and vacuum distillation)

• Tetramethylene Sulfoxide (TMSO) or Dimethyl Sulfoxide (DMSO) (dried by distillation over CaH2 under reduced pressure)

• n-Butyllithium (n-BuLi) in hexane (B92381) (concentration determined by titration)

• Methanol (B129727) (for termination)

• Argon or Nitrogen (high purity)

Experimental Procedure:

• Reactor Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a rubber septum, and a gas inlet/outlet is assembled while hot and allowed to cool under a stream of inert gas.

• Solvent and Monomer Addition: The desired volume of purified TMSO/DMSO is transferred to the reaction flask via a cannula under a positive pressure of inert gas. Subsequently, the purified styrene monomer is added. The solution is stirred and allowed to reach the desired reaction temperature (e.g., 25 °C).

• Initiation: A calculated amount of n-BuLi solution is rapidly injected into the stirred monomer solution using a gas-tight syringe. The appearance of a characteristic color (e.g., orange-red for polystyryl anion) indicates the initiation of polymerization.

• Propagation: The reaction is allowed to proceed for a predetermined time, during which the viscosity of the solution will increase. Samples can be withdrawn periodically via syringe to monitor conversion and molecular weight evolution.

• Termination: The polymerization is terminated by the rapid addition of a proton source, such as degassed methanol. The color of the solution should disappear upon termination.

• Polymer Isolation: The polymer is isolated by precipitation into a large excess of a non-solvent (e.g., methanol). The precipitated polymer is collected by filtration, washed with fresh non-solvent, and dried under vacuum to a constant weight.

Expected Data and Observations (based on DMSO):

Parameter	Typical Value/Observation in DMSO
Initiator	n-Butyllithium (n-BuLi)
Monomer	Styrene
Temperature	20-30 °C
Reaction Time	Minutes to hours, depending on target molecular weight
Polymer Properties	Narrow molecular weight distribution (Mw/Mn < 1.2)

Logical Relationship Diagram for Anionic Polymerization in Sulfoxides:

Caption: Influence of parameters on anionic polymerization.

Application Note 2: Cationic Polymerization

Overview: Cationic polymerization involves carbocationic propagating species, which are highly reactive and sensitive to the reaction medium. The choice of solvent is critical to stabilize the growing cationic chain end and the counter-ion. Polar solvents can solvate the ionic species, influencing the polymerization rate and the occurrence of side reactions like chain transfer.

Recommended Protocol (Adapted from DMSO-based procedures): Cationic Polymerization of Isobutyl Vinyl Ether

This protocol outlines the cationic polymerization of isobutyl vinyl ether (IBVE) initiated by a Lewis acid in DMSO, which can be adapted for TMSO.

Materials:

• Isobutyl vinyl ether (IBVE) (purified by distillation from sodium)

• Tetramethylene Sulfoxide (TMSO) or Dimethyl Sulfoxide (DMSO) (dried by distillation over CaH2)

• Boron trifluoride etherate (BF3·OEt2) (as initiator)

• Methanol containing a small amount of ammonia (B1221849) (for termination)

• Hexane (as a non-solvent for precipitation)

• Argon or Nitrogen (high purity)

Experimental Procedure:

• Reactor Setup: A dry, multi-necked flask is set up under an inert atmosphere as described for anionic polymerization.

• Solvent and Monomer Addition: The purified TMSO/DMSO and IBVE are added to the flask via syringe or cannula. The solution is cooled to the desired reaction temperature (e.g., 0 °C).

• Initiation: The initiator, BF3·OEt2, is added dropwise to the stirred solution. The polymerization is often very rapid.

• Propagation: The reaction is allowed to proceed for the desired duration. Due to the high reactivity, reaction times are typically short.

• Termination: The polymerization is quenched by adding cold methanol containing a small amount of ammonia to neutralize the acidic initiator.

• Polymer Isolation: The polymer is isolated by precipitation into a non-solvent like hexane or methanol, followed by filtration and drying under vacuum.

Expected Data and Observations (based on DMSO):

Parameter	Typical Value/Observation in DMSO
Initiator	Lewis Acids (e.g., BF3·OEt2)
Monomer	Vinyl ethers (e.g., IBVE)
Temperature	-78 to 25 °C
Reaction Time	Seconds to minutes
Polymer Properties	Can have broader molecular weight distribution due to chain transfer

Application Note 3: Radical Polymerization

Overview: In radical polymerization, the solvent can influence the reaction kinetics through various effects, including chain transfer to the solvent and viscosity effects. Sulfoxide solvents like DMSO have been shown to affect the termination rate in the radical polymerization of certain monomers, potentially leading to higher monomer conversion.[8]

Recommended Protocol (Adapted from DMSO-based procedures): Radical Polymerization of Methyl Methacrylate (B99206) (MMA)

This protocol describes the free-radical polymerization of methyl methacrylate (MMA) using azobisisobutyronitrile (AIBN) as a thermal initiator in DMSO. This provides a solid foundation for conducting similar polymerizations in TMSO.

Materials:

• Methyl methacrylate (MMA) (inhibitor removed by washing with aqueous NaOH, followed by drying and distillation)

• Tetramethylene Sulfoxide (TMSO) or Dimethyl Sulfoxide (DMSO) (reagent grade)

• Azobisisobutyronitrile (AIBN) (recrystallized from methanol)

• Methanol (for precipitation)

• Nitrogen (for deoxygenation)

Experimental Procedure:

• Solution Preparation: The desired amounts of MMA, TMSO/DMSO, and AIBN are added to a reaction vessel (e.g., a Schlenk flask).

• Deoxygenation: The reaction mixture is thoroughly deoxygenated by several freeze-pump-thaw cycles or by bubbling with high-purity nitrogen for an extended period.

• Polymerization: The sealed reaction vessel is immersed in a constant temperature bath set to the desired reaction temperature (e.g., 60 °C) to initiate the decomposition of AIBN and start the polymerization.

• Monitoring: The reaction is allowed to proceed for a set time. The progress can be monitored by taking samples and analyzing for monomer conversion using techniques like gravimetry or spectroscopy.

• Termination and Isolation: The polymerization is stopped by cooling the reaction mixture to room temperature and exposing it to air. The polymer is then isolated by pouring the viscous solution into a large volume of a non-solvent, such as methanol, with vigorous stirring. The precipitated polymer is collected by filtration and dried in a vacuum oven.

Expected Data and Observations (based on DMSO):

Parameter	Typical Value/Observation in DMSO	References
Initiator	AIBN	[8]
Monomer	Methyl Methacrylate, Styrene	[8]
Temperature	60-80 °C (depending on initiator)
Effect of Solvent	Can lower termination rates, leading to higher conversion	[8]
Polymer Properties	Typically broad molecular weight distribution (Mw/Mn > 1.5)

Safety Precautions

Tetramethylene sulfoxide, like DMSO, is a combustible liquid and may cause skin and eye irritation.[1][4] It is important to handle TMSO in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[1][6] Always consult the Safety Data Sheet (SDS) for detailed safety information before use.[4][6] TMSO is incompatible with strong oxidizing agents.[4]

Conclusion

While specific literature on tetramethylene sulfoxide as a primary solvent for polymerization is scarce, its physical and chemical properties, particularly its high polarity and boiling point, make it a promising candidate for such applications. By leveraging the extensive knowledge base for its close analog, dimethyl sulfoxide, researchers can effectively design and optimize polymerization protocols in TMSO. The provided application notes and protocols for anionic, cationic, and radical polymerization in DMSO offer a solid foundation for exploring the potential of TMSO in synthesizing novel polymeric materials. Careful consideration of the comparative properties and adherence to safety guidelines will be crucial for successful experimentation.

References

• 1. researchgate.net [researchgate.net]
• 2. webthesis.biblio.polito.it [webthesis.biblio.polito.it]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of poly(vinylidene fluoride–trifluoroethylene) via a controlled silyl radical reduction of poly(vinylidene fluoride–chlorotrifluoroethylene) - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 6. Synthesis of Poly(2-(methylsulfinyl)ethyl methacrylate) via Oxidation of Poly(2-(methylthio)ethyl methacrylate): Evaluation of the Sulfoxide Side Chain on Cryopreservation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. US4593064A - Method for polymerizing methyl methacrylate - Google Patents [patents.google.com]

Application Notes and Protocols for Tetramethylene Sulfoxide in Perovskite Solar Cells

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of tetramethylene sulfoxide (B87167) (TMSO) as a solvent additive in the fabrication of high-efficiency perovskite solar cells (PSCs). The information is based on the findings from the research paper "Superior Textured Film and Process Tolerance Enabled by Intermediate-State Engineering for High-Efficiency Perovskite Solar Cells." The protocols and data presented herein are intended to guide researchers in replicating and building upon these findings.

Introduction to Tetramethylene Sulfoxide in Perovskite Solar Cells

Tetramethylene sulfoxide (TMSO), a cyclic sulfoxide, has emerged as a promising alternative to the commonly used dimethyl sulfoxide (DMSO) in the fabrication of perovskite thin films for solar cells. Research has demonstrated that the use of TMSO can lead to the formation of high-quality perovskite films with larger grain sizes and a unique textured surface. This results in improved photovoltaic performance, including higher power conversion efficiency (PCE), open-circuit voltage (Voc), and fill factor (FF). Furthermore, TMSO facilitates a more stable intermediate phase during the perovskite film formation, which allows for a wider processing window, a critical factor for large-scale production.

Key Advantages of TMSO in Perovskite Solar Cell Fabrication:

• Enhanced Film Morphology: TMSO promotes the growth of larger perovskite grains, reducing the density of grain boundaries which can act as sites for charge recombination.

• Spontaneous Surface Texturing: The use of TMSO leads to the formation of a textured perovskite film surface, which enhances light trapping and increases the short-circuit current density (Jsc).

• Improved Device Performance: The combination of better film quality and enhanced light harvesting results in higher overall power conversion efficiency.[1]

• Wider Processing Window: TMSO forms a more stable intermediate complex with the perovskite precursors, extending the annealing window up to 20 minutes, which is beneficial for manufacturing scalability.[1]

Quantitative Data Presentation

The following tables summarize the key performance parameters of perovskite solar cells fabricated using TMSO compared to the conventional DMSO solvent, as reported in the primary literature.

Table 1: Photovoltaic Performance of Champion Perovskite Solar Cells

Solvent	Voc (V)	Jsc (mA cm-2)	FF (%)	PCE (%)
TMSO	1.12	23.87	79.1	21.14
DMSO	1.09	22.98	76.8	19.21

Data sourced from Wang et al., Adv. Sci. 2020, 7, 1903009.[1]

Table 2: Average Photovoltaic Parameters of Perovskite Solar Cells (from 20 devices)

Solvent	Average Voc (V)	Average Jsc (mA cm-2)	Average FF (%)	Average PCE (%)
TMSO	1.10 ± 0.02	23.55 ± 0.25	77.5 ± 1.2	20.25 ± 0.45
DMSO	1.07 ± 0.02	22.65 ± 0.31	75.2 ± 1.5	18.55 ± 0.52

Data sourced from Wang et al., Adv. Sci. 2020, 7, 1903009.[1]

Table 3: Perovskite Film Properties

Solvent	Average Grain Size	Photoluminescence Lifetime (τavg)
TMSO	> 400 nm	580 ns
DMSO	~ 200 nm	350 ns

Data interpretation from SEM images and TRPL data in Wang et al., Adv. Sci. 2020, 7, 1903009.[1]

Experimental Protocols

The following are detailed protocols for the fabrication of high-efficiency perovskite solar cells using a TMSO-containing solvent system, based on the methods described by Wang et al.

Substrate Preparation

• Pattern fluorine-doped tin oxide (FTO) coated glass substrates using zinc powder and HCl.

• Clean the substrates sequentially in an ultrasonic bath with detergent, deionized water, acetone, and ethanol (B145695) for 15 minutes each.

• Dry the substrates with a nitrogen gun and then treat them with UV-ozone for 15 minutes before use.

Deposition of Electron Transport Layer (ETL)

• Prepare a SnO2 precursor solution by diluting SnO2 colloidal dispersion (e.g., 15 wt% in H2O) with deionized water to a final concentration of 2.5 wt%.

• Spin-coat the SnO2 solution onto the cleaned FTO substrates at 3000 rpm for 30 seconds.

• Anneal the substrates at 150 °C for 30 minutes in ambient air.

Perovskite Precursor Solution Preparation (TMSO-based)

• Prepare a mixed-cation, mixed-halide perovskite precursor solution with the composition (FAPbI3)0.85(MAPbBr3)0.15 with the addition of 1% CsI.

• Dissolve 1.2 M PbI2, 1.1 M FAI, 0.2 M MABr, and 0.012 M CsI in a mixed solvent of N,N-dimethylformamide (DMF) and tetramethylene sulfoxide (TMSO) with a volume ratio of 4:1.

• Stir the solution at 60 °C for at least 2 hours before use.

Perovskite Film Deposition

• Transfer the FTO/SnO2 substrates into a nitrogen-filled glovebox.

• Spin-coat the perovskite precursor solution onto the SnO2 layer in a two-step program:

  • 1000 rpm for 10 seconds.

  • 5000 rpm for 30 seconds.

• During the second step, at 15 seconds before the end of the program, dispense 100 µL of chlorobenzene (B131634) as an anti-solvent onto the spinning substrate.

• Anneal the substrates on a hotplate at 100 °C for 10 minutes.

Deposition of Hole Transport Layer (HTL)

• Prepare a spiro-OMeTAD solution by dissolving 72.3 mg of spiro-OMeTAD in 1 mL of chlorobenzene.

• Add 28.8 µL of 4-tert-butylpyridine (B128874) and 17.5 µL of a lithium bis(trifluoromethanesulfonyl)imide (Li-TFSI) solution (520 mg Li-TFSI in 1 mL acetonitrile) to the spiro-OMeTAD solution.

• Spin-coat the HTL solution onto the perovskite film at 4000 rpm for 30 seconds.

• Oxidize the film overnight in a desiccator with a controlled humidity of ~20%.

Deposition of Metal Electrode

• Define the device area using a metal mask.

• Thermally evaporate 80 nm of gold (Au) as the back contact under a high vacuum (< 10-6 Torr).

Visualizations

Mechanism of TMSO in Perovskite Film Formation

References

• 1. d-nb.info [d-nb.info]

Application Notes and Protocols for Tetramethylene Sulfoxide as a Cryoprotectant for Biological Samples

A thorough review of the scientific literature reveals a notable absence of studies on the use of tetramethylene sulfoxide (B87167), also known as sulfolane (B150427), as a cryoprotectant for biological samples. While sulfolane is a polar aprotic solvent with some properties similar to the widely used cryoprotectant dimethyl sulfoxide (DMSO), its application in the cryopreservation of cells and tissues is not documented. Research has explored its use in creating porous materials through a freeze-casting process, but this is distinct from preserving viable biological specimens.

Given the lack of data for tetramethylene sulfoxide, this document will provide detailed application notes and protocols for the most closely related and extensively studied sulfoxide cryoprotectant: Dimethyl Sulfoxide (DMSO) . These notes will serve as a comprehensive guide for researchers, scientists, and drug development professionals on the principles and practices of using a sulfoxide-based cryoprotectant.

Application Notes: Dimethyl Sulfoxide (DMSO) as a Cryoprotectant

Introduction

Dimethyl sulfoxide (DMSO) is a small, amphipathic molecule that is widely used as a cryoprotective agent (CPA) for a vast range of biological samples, including cell lines, primary cells, stem cells, and tissues.[1][2] Its primary function is to protect cells from the damaging effects of freezing, such as the formation of intracellular ice crystals and osmotic shock.[2]

Mechanism of Action

The cryoprotective effects of DMSO are attributed to several key properties:

• Colligative Properties: DMSO readily permeates cell membranes and increases the solute concentration both inside and outside the cell. This depresses the freezing point of the cytoplasm, reducing the amount of ice formed at a given temperature.[3]

• Interaction with Water: DMSO molecules form hydrogen bonds with water, which disrupts the normal hydrogen-bonding network of water and inhibits the growth of ice crystals.[4] This interaction helps to maintain a liquid or vitrified (glassy) state at low temperatures.

• Membrane Permeability: At concentrations commonly used for cryopreservation (around 10%), DMSO can induce the formation of water pores in the lipid bilayer of cell membranes.[5] This facilitates the movement of water out of the cell during freezing, preventing the formation of damaging intracellular ice.

• Inhibition of Eutectic Crystallization: DMSO can inhibit the eutectic crystallization of salts like NaCl in the extracellular solution.[6][7] This mitigates the "solution effects," where high salt concentrations can be toxic to cells.[3]

Toxicity and Handling Considerations

Despite its effectiveness, DMSO is not without toxicity, which can be both concentration- and temperature-dependent.[1][8] At temperatures above 4°C, DMSO can have detrimental effects on cells.[9] Therefore, it is crucial to minimize the exposure time of cells to DMSO at room temperature or 37°C. Cryopreservation media containing DMSO should be kept cold, and the addition to cells should be done gradually.[10] For clinical applications, there is a growing interest in reducing the concentration of DMSO or using DMSO-free alternatives due to potential side effects in patients.[11][12]

Quantitative Data on DMSO Cryopreservation

The optimal concentration of DMSO and the resulting cell viability vary depending on the cell type and the specific cryopreservation protocol. The following tables summarize quantitative data from various studies.

Table 1: Post-Thaw Viability of Various Cell Types with DMSO Cryopreservation

Cell Type	DMSO Concentration	Post-Thaw Viability (%)	Reference
Porcine Mesenchymal Stem Cells (pMSCs)	5%	Comparable to fresh cells	[8]
Porcine Mesenchymal Stem Cells (pMSCs)	10%	Lower than 5%	[8]
Regulatory T Cells (Tregs)	5%	~78% (after 24h)
Regulatory T Cells (Tregs)	10%	~60% (after 24h)
Human Ovarian Tissue	DMSO-containing protocol	82.9%
Vero Cells	10%	60%	[9]
Mouse Metaphase II Oocytes	7.5% (in vitrification solution)	96%

Table 2: Comparison of DMSO with Other Cryoprotectants

Cell Type	Cryoprotectant 1	Viability 1 (%)	Cryoprotectant 2	Viability 2 (%)	Reference
Fowl Spermatozoa	Glycerol	Higher	DMSO	Lower
Vero Cells	Glycerol (10%)	70%	DMSO (10%)	60%	[9]
Human Ovarian Tissue	DMSO-containing	82.9%	Ethylene (B1197577) Glycol-containing	72.4%

Experimental Protocols

Protocol 1: Standard Slow-Cooling Cryopreservation of Adherent Mammalian Cells

This protocol is a general guideline and should be optimized for specific cell lines.

Materials:

• Healthy, sub-confluent cell culture in the logarithmic growth phase

• Complete growth medium

• Fetal Bovine Serum (FBS)

• DMSO, sterile

• Trypsin-EDTA or other cell detachment solution

• Balanced salt solution (e.g., PBS)

• Cryogenic vials

• Controlled-rate freezing container (e.g., Mr. Frosty)

• -80°C freezer

• Liquid nitrogen storage dewar

Procedure:

• Cell Preparation:

  • Examine the cell culture to ensure it is healthy and free of contamination.

  • Aspirate the growth medium and wash the cells with a balanced salt solution.

  • Add trypsin-EDTA and incubate until cells detach.

  • Neutralize the trypsin with complete growth medium and transfer the cell suspension to a conical tube.

  • Centrifuge the cell suspension to pellet the cells.

  • Resuspend the cell pellet in a small volume of cold cryopreservation medium to achieve a high cell density.

• Preparation of Freezing Medium:

  • Prepare the cryopreservation medium. A common formulation is 90% FBS and 10% DMSO. Another option is 70% complete growth medium, 20% FBS, and 10% DMSO.[3]

  • Keep the freezing medium on ice until use.

• Freezing:

  • Slowly add the cold cryopreservation medium to the resuspended cells while gently swirling the tube.

  • Aliquot the cell suspension into cryogenic vials.

  • Place the vials in a controlled-rate freezing container.

  • Place the container in a -80°C freezer. This will ensure a cooling rate of approximately -1°C per minute.

• Storage:

  • After 24 hours at -80°C, transfer the vials to a liquid nitrogen dewar for long-term storage (-196°C).

• Thawing:

  • Rapidly thaw the vial by immersing it in a 37°C water bath until a small amount of ice remains.[10]

  • Wipe the vial with 70% ethanol (B145695) to sterilize it.

  • Immediately transfer the contents of the vial to a conical tube containing pre-warmed complete growth medium to dilute the DMSO.

  • Centrifuge the cells to pellet them and remove the DMSO-containing supernatant.

  • Resuspend the cell pellet in fresh, pre-warmed growth medium and transfer to a culture flask.

Protocol 2: Vitrification of Oocytes or Embryos

Vitrification is an ultra-rapid cooling method that solidifies the sample into a glass-like state without the formation of ice crystals. It requires high concentrations of cryoprotectants.

Materials:

• Oocytes or embryos

• HEPES-buffered medium

• Equilibration solution (e.g., 7.5% v/v ethylene glycol and 7.5% v/v DMSO in buffered medium)[5]

• Vitrification solution (e.g., 15% v/v ethylene glycol, 15% v/v DMSO, and 0.5 M sucrose (B13894) in buffered medium)[5]

• Vitrification device (e.g., Cryotip™, Cryolock®)

• Liquid nitrogen

Procedure:

• Equilibration:

  • Place the oocytes/embryos in the equilibration solution for a specified time (e.g., 5-15 minutes) to allow for the partial dehydration and permeation of the cryoprotectants.[5]

• Vitrification:

  • Transfer the oocytes/embryos to the vitrification solution for a very short period (e.g., less than 1 minute).[5]

  • Load the samples onto the vitrification device.

  • Plunge the device directly into liquid nitrogen.

• Storage:

  • Store the vitrification devices in liquid nitrogen.

• Warming:

  • Rapidly remove the vitrification device from liquid nitrogen and immerse it in a warming solution (typically containing a high concentration of a non-permeating cryoprotectant like sucrose) at 37°C.

  • Sequentially move the samples through solutions with decreasing concentrations of the non-permeating cryoprotectant to allow for rehydration.

  • Transfer the samples to a standard culture medium.

Visualizations

Caption: General workflow for slow-cooling cryopreservation using DMSO.

Caption: Relationship between cryoinjury factors and the protective mechanisms of DMSO.

References

• 1. Dimethyl sulfoxide: a central player since the dawn of cryobiology, is efficacy balanced by toxicity? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. journals.indexcopernicus.com [journals.indexcopernicus.com]
• 3. Strategies in developing dimethyl sulfoxide (DMSO)-free cryopreservation protocols for biotherapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effect of dimethyl sulfoxide (DMSO) on cryopreservation of porcine mesenchymal stem cells (pMSCs) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cryopreservation & Cell Viability: Unlocking Preservation | Strex [strexcell.com]
• 6. researchgate.net [researchgate.net]
• 7. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 8. A bioinspired and chemically defined alternative to dimethyl sulfoxide for the cryopreservation of human hematopoietic stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Applications and optimization of cryopreservation technologies to cellular therapeutics [insights.bio]
• 12. Cell Viability, Proliferation, Cryopreservation, and Apoptosis Support—Getting Started | Thermo Fisher Scientific - TW [thermofisher.com]

Application Notes: Tetramethylene Sulfoxide (TMSO) as a Potent PCR Enhancer

For Researchers, Scientists, and Drug Development Professionals

Introduction

Difficult-to-amplify DNA templates, particularly those with high GC content or stable secondary structures, present a significant challenge in polymerase chain reaction (PCR). Such templates often lead to low yield, non-specific amplification, or complete reaction failure. Organic solvents are frequently employed as PCR additives to overcome these issues by reducing the melting temperature (Tm) of the DNA and disrupting secondary structures. While dimethyl sulfoxide (B87167) (DMSO) is a commonly used enhancer, recent studies have identified tetramethylene sulfoxide (TMSO) as an exceptionally potent alternative, often demonstrating superior performance in enhancing both the yield and specificity of PCR, especially for GC-rich templates.[1][2]

Mechanism of Action

The precise mechanism by which TMSO enhances PCR is not fully elucidated but is believed to be similar to that of other organic solvents like DMSO.[1] It is proposed that TMSO and other sulfoxides interact with the DNA double helix, destabilizing it by disrupting the hydrogen bonds between base pairs.[1][3] This destabilization lowers the melting temperature of the DNA, facilitating more efficient denaturation and primer annealing, particularly in GC-rich regions which are characterized by strong triple hydrogen bonds.[4] By minimizing the formation of secondary structures such as hairpins, TMSO allows the DNA polymerase better access to the template, resulting in increased amplification efficiency and specificity.[1][4]

Advantages of Using TMSO

• Superior Enhancement for GC-Rich Templates: TMSO has been shown to be particularly effective for amplifying templates with high GC content, a common challenge in molecular biology.[1][2]

• Increased Yield and Specificity: Studies have demonstrated that TMSO can significantly increase the yield of the desired PCR product while simultaneously reducing or eliminating non-specific amplification.[1]

• Outperforms DMSO: In comparative studies, TMSO has been identified as a more potent PCR enhancer than the widely used DMSO for certain templates.[1][2]

Data Presentation

The following tables summarize the quantitative data from a comparative study of various sulfoxides as PCR enhancers for different GC-rich templates.

Table 1: Performance of Sulfoxides with GTP Template

Additive	Potency (Normalized Volume)	Specificity (%)	Effective Concentration Range (M)
Tetramethylene sulfoxide	1.33	100	0.5 - 0.9
Methyl sec-butyl sulfoxide	1.15	100	0.1 - 0.25
Propyl sulfoxide	0.60	100	0.2 - 0.4
DMSO	0.43	89	0.7 - 1.4

Data adapted from Chakrabarti & Schutt, 2002.[1]

Table 2: Performance of Sulfoxides with c-jun Template (95°C Denaturation)

Additive	Potency (Normalized Volume)	Specificity (%)	Effective Concentration Range (M)
Tetramethylene sulfoxide	1.10	100	0.5 - 0.9
DMSO	1.00	100	0.7 - 1.4
Propyl sulfoxide	0.55	100	0.2 - 0.4

Data adapted from Chakrabarti & Schutt, 2002.[1]

Table 3: Performance of Sulfoxides with PSM Template

Additive	Potency (Normalized Volume)	Specificity (%)	Effective Concentration Range (M)
Tetramethylene sulfoxide	1.45	100	0.3 - 0.9
DMSO	1.00	95	0.5 - 1.2

Data adapted from Chakrabarti & Schutt, 2002.[1]

Experimental Protocols

Protocol 1: Standard PCR with TMSO

This protocol is a general guideline for incorporating TMSO into a standard PCR reaction. The optimal concentration of TMSO should be determined empirically for each new template-primer set.

1. Reaction Setup:

Component	Final Concentration	50 µL Reaction
10X PCR Buffer	1X	5 µL
dNTPs (10 mM each)	0.2 mM each	1 µL
Forward Primer (10 µM)	0.2 µM	1 µL
Reverse Primer (10 µM)	0.2 µM	1 µL
Template DNA	0.06 ng/µL	As required
TMSO (Stock Solution)	0.1 - 1.2 M	Variable
Taq DNA Polymerase (5 U/µL)	0.04 U/µL	0.4 µL
Nuclease-Free Water	To 50 µL

2. Thermocycling Conditions:

Step	Temperature	Time	Cycles
Initial Denaturation	95°C	5 min	1
Denaturation	95°C	30 sec	30
Annealing	50-60°C*	30 sec
Extension	72°C	1 min/kb
Final Extension	72°C	5 min	1
Hold	4°C	∞

* The annealing temperature should be optimized based on the primer pair's melting temperature.

Protocol 2: Optimization of TMSO Concentration

To determine the optimal concentration of TMSO for a specific PCR assay, a concentration gradient is recommended.

1. Prepare a Master Mix: Prepare a master mix containing all PCR components except for TMSO and template DNA.

2. Set up a Gradient of TMSO Concentrations: Prepare a series of PCR tubes, each with a different final concentration of TMSO. A suggested range to test is from 0.1 M to 1.2 M.[1]

3. Add Template and Master Mix: Add the template DNA and the master mix to each tube.

4. Perform PCR: Run the PCR using the optimized thermocycling conditions for your target.

5. Analyze Results: Analyze the PCR products by agarose (B213101) gel electrophoresis to determine which TMSO concentration provides the highest yield of the specific product with the least amount of non-specific amplification.

Visualizations

Caption: Workflow for optimizing TMSO concentration in PCR.

Caption: Proposed mechanism of TMSO in enhancing PCR.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Novel sulfoxides facilitate GC-rich template amplification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. What are the common PCR additives? | AAT Bioquest [aatbio.com]
• 4. geneticeducation.co.in [geneticeducation.co.in]

Application Notes and Protocols for Tetramethylene Sulfoxide (TMSO) as an Electrolyte in Lithium-Ion Batteries

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetramethylene sulfoxide (B87167) (TMSO), also known as tetrahydrothiophene (B86538) 1-oxide, is a polar aprotic solvent with potential applications as an electrolyte component in lithium-ion batteries. Its molecular structure, featuring a five-membered ring with a sulfoxide group, imparts properties such as high polarity and the ability to dissolve a range of organic and inorganic substances. These characteristics are desirable for electrolyte solvents, which must effectively dissolve lithium salts to facilitate ionic conduction. This document provides an overview of the known properties of TMSO relevant to its use in lithium-ion batteries, along with protocols for the preparation and electrochemical evaluation of TMSO-based electrolytes.

While research on TMSO in lithium-ion batteries is not as extensive as that for its counterparts like dimethyl sulfoxide (DMSO) or tetramethylene sulfone (sulfolane), initial studies and its chemical properties suggest it is a compound of interest for developing high-performance electrolytes. It has been explored for its ability to improve the solubility and ionic conductivity of lithium salts.

Physicochemical Properties of Tetramethylene Sulfoxide

A summary of the key physical and chemical properties of tetramethylene sulfoxide is presented in Table 1. These properties are fundamental to its function as a solvent in an electrolyte system.

Property	Value	Reference
Molecular Formula	C₄H₈OS
Molecular Weight	104.17 g/mol
Boiling Point	235-237 °C (lit.)
Density	1.158 g/mL at 25 °C (lit.)
Refractive Index	n20/D 1.52 (lit.)
Water Solubility	Fully miscible

Electrolyte Properties of Tetramethylene Sulfoxide Solutions

The performance of an electrolyte is determined by several key parameters, including ionic conductivity, viscosity, and electrochemical stability. Limited quantitative data is available for TMSO-based electrolytes. The following table summarizes available data and provides a comparison with the closely related and more studied dimethyl sulfoxide (DMSO).

Parameter	TMSO-based Electrolyte	DMSO-based Electrolyte (for comparison)	Notes
Lithium Salt	LiTFSI	LiTFSI, LiPF₆, LiClO₄	LiTFSI is a common salt for research due to its thermal and chemical stability.
Ionic Conductivity	The THT/LiTFSI 1 m electrolyte shows good ionic conductivity. Mixtures containing tetrahydrothiophene-1-oxide exhibit a larger ion mobility due to a rapid exchange mechanism between solvent molecules.[1]	1 M LiTFSI in DMSO: ~9 mS/cm	Ionic conductivity is highly dependent on the salt concentration and temperature.
Viscosity	The intrinsic viscosity of the solvent is a factor, but good ionic conductivity is still observed.[1]	1 M LiTFSI in DMSO: ~2.1 mPa·s	Lower viscosity generally leads to higher ionic conductivity.
Electrochemical Stability Window	The use of TMS (tetramethylene sulfone) appears to have a stabilizing effect, limiting solvent decomposition.[1] Sulfone-based electrolytes are promising for high-voltage applications (>5 V).	Generally stable up to ~4.5 V vs. Li/Li⁺	The electrochemical stability window is critical for compatibility with high-voltage cathode materials.
Lithium Salt Solubility	TMSO has been noted to improve the solubility of lithium salts.[2]	High solubility for various lithium salts. For instance, the solubility of LiPF₆ and LiTFSI is high in DMSO.[3]	Good solubility is essential for achieving optimal salt concentrations for high conductivity.

Experimental Protocols

The following sections provide detailed methodologies for the preparation and characterization of TMSO-based electrolytes for lithium-ion battery research.

Protocol 1: Preparation of TMSO-Based Electrolyte

This protocol describes the preparation of a 1 M solution of lithium bis(trifluoromethanesulfonyl)imide (LiTFSI) in tetramethylene sulfoxide (TMSO).

Materials:

• Tetramethylene sulfoxide (TMSO, anhydrous, ≥99.5%)

• Lithium bis(trifluoromethanesulfonyl)imide (LiTFSI, battery grade, >99.9%)

• Argon-filled glovebox (H₂O < 0.5 ppm, O₂ < 0.5 ppm)

• Volumetric flask

• Magnetic stirrer and stir bar

• Analytical balance

Procedure:

• Solvent Purification: Dry the TMSO over 3 Å molecular sieves for at least 48 hours inside the glovebox to remove any residual water.

• Salt Drying: Dry the LiTFSI salt under vacuum at 120 °C for 24 hours before transferring it into the glovebox.

• Electrolyte Preparation:

  • Inside the argon-filled glovebox, accurately weigh the required amount of dried LiTFSI to prepare a 1 M solution in the desired volume of TMSO.

  • Transfer the weighed LiTFSI to a volumetric flask.

  • Add the dried TMSO to the volumetric flask until it is about half full.

  • Place a magnetic stir bar in the flask and stir the solution on a magnetic stirrer until the LiTFSI is completely dissolved.

  • Once dissolved, add more TMSO to the volumetric flask until the final volume is reached.

  • Continue stirring for another 2-3 hours to ensure homogeneity.

• Storage: Store the prepared electrolyte in a tightly sealed container inside the glovebox to prevent moisture and air contamination.

Logical Workflow for Electrolyte Preparation:

Workflow for the preparation of a TMSO-based electrolyte.

Protocol 2: Electrochemical Characterization

This section outlines the key electrochemical tests to evaluate the performance of the prepared TMSO-based electrolyte.

2.1 Ionic Conductivity Measurement

Apparatus:

• Conductivity meter with a two-electrode conductivity cell

• Temperature-controlled chamber

• Argon-filled glovebox

Procedure:

• Assemble the conductivity cell inside the glovebox.

• Fill the cell with the prepared TMSO-based electrolyte.

• Seal the cell to prevent any atmospheric contamination.

• Place the cell in a temperature-controlled chamber and allow it to equilibrate at the desired temperature (e.g., 25 °C).

• Measure the impedance of the cell over a frequency range (e.g., 1 MHz to 1 Hz) using an electrochemical impedance spectrometer.

• The bulk resistance (R) of the electrolyte is determined from the Nyquist plot.

• Calculate the ionic conductivity (σ) using the following equation: σ = L / (R * A) where L is the distance between the electrodes and A is the electrode area (cell constant L/A is typically provided by the manufacturer or can be determined using a standard KCl solution).

2.2 Electrochemical Stability Window (ESW) Measurement

Apparatus:

• Potentiostat/Galvanostat

• Three-electrode electrochemical cell (e.g., Swagelok-type cell)

• Working electrode (e.g., glassy carbon or platinum)

• Counter and reference electrode (e.g., lithium metal foil)

• Argon-filled glovebox

Procedure:

• Assemble the three-electrode cell inside the glovebox with the TMSO-based electrolyte.

• Perform linear sweep voltammetry (LSV) or cyclic voltammetry (CV) at a slow scan rate (e.g., 1 mV/s).

• For the anodic stability, scan the potential of the working electrode from the open-circuit potential to a high potential (e.g., 6 V vs. Li/Li⁺). The potential at which a sharp increase in current is observed is considered the anodic stability limit.

• For the cathodic stability, scan the potential from the open-circuit potential to a low potential (e.g., -0.5 V vs. Li/Li⁺). The potential at which a significant reduction current is observed (other than lithium plating) is the cathodic stability limit.

2.3 Lithium-Ion Battery Cycling Performance

Apparatus:

• Battery cycler

• Coin cell (e.g., CR2032) components (casings, spacers, springs)

• Cathode (e.g., LiCoO₂, NMC, or LFP coated on aluminum foil)

• Anode (e.g., lithium metal or graphite (B72142) coated on copper foil)

• Separator (e.g., microporous polymer membrane)

• Argon-filled glovebox

Procedure:

• Prepare the cathode and anode discs of the appropriate size.

• Assemble the coin cell in the following order inside the glovebox: negative can, lithium anode, separator, add a few drops of TMSO-based electrolyte to wet the separator, cathode, spacer, spring, and positive cap.

• Crimp the coin cell to ensure it is properly sealed.

• Let the cell rest for several hours to ensure complete wetting of the electrodes and separator.

• Perform galvanostatic cycling using a battery cycler at a specific C-rate (e.g., C/10 for formation cycles, followed by higher rates for rate capability testing) within the appropriate voltage window for the chosen electrode chemistry.

• Record the charge-discharge capacity, coulombic efficiency, and capacity retention over a significant number of cycles (e.g., 100 cycles).

Experimental Workflow for Battery Assembly and Testing:

General workflow for lithium-ion battery assembly and testing.

Signaling Pathways and Logical Relationships

The performance of a TMSO-based electrolyte in a lithium-ion battery is governed by the interplay of its fundamental properties. The following diagram illustrates these relationships.

Relationship between TMSO electrolyte properties and battery performance.

Conclusion and Future Outlook

Tetramethylene sulfoxide shows promise as a component for lithium-ion battery electrolytes due to its favorable physical properties and potential for high ionic conductivity and good lithium salt solubility. However, the available data is currently limited, and more comprehensive research is required to fully understand its electrochemical behavior and performance in practical battery systems. Future studies should focus on:

• A systematic investigation of the solubility of various lithium salts (e.g., LiPF₆, LiTFSI, LiFSI) in TMSO.

• Detailed measurements of ionic conductivity and viscosity of TMSO-based electrolytes over a range of salt concentrations and temperatures.

• Thorough evaluation of the electrochemical stability window of TMSO with different lithium salts and electrode materials.

• Comprehensive cell cycling studies with various anode and cathode materials to assess long-term stability, rate capability, and performance at different temperatures.

• Investigation of TMSO as a co-solvent or additive in conventional carbonate-based electrolytes to potentially enhance their properties.

By addressing these research gaps, a clearer picture of the potential of tetramethylene sulfoxide as a viable electrolyte component for next-generation lithium-ion batteries can be established.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. rsc.org [rsc.org]

Application Note: Quantitative Analysis of Tetramethylene Sulfoxide (Sulfolane)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Tetramethylene sulfoxide, commonly known as sulfolane (B150427), is a highly versatile industrial solvent used in various sectors, including petrochemicals and drug manufacturing.[1][2] Its high solubility in water and persistence in the environment necessitate accurate and reliable quantification methods for process control, environmental monitoring, and safety assessment.[1][2][3] This document provides detailed protocols for the quantitative analysis of sulfolane, primarily focusing on Gas Chromatography (GC) based methods, which are the most common and effective techniques reported.[1][4][5]

Primary Analytical Technique: Gas Chromatography (GC)

Gas chromatography is the favored technique for sulfolane determination due to its volatility and the compound's poor response to common Liquid Chromatography (LC) detectors.[1][4] Sulfolane does not absorb UV light sufficiently to be distinguished from the mobile phase in LC-DAD systems and is not efficiently ionized by electrospray ionization (ESI), leading to inadequate sensitivity in LC-MS.[1] In contrast, GC coupled with either a Flame Ionization Detector (FID) or a Mass Spectrometer (MS) provides excellent sensitivity and selectivity.[1][6]

Method 1: Gas Chromatography with Mass Spectrometry (GC-MS)

GC-MS is a powerful and widely used technique for the quantification of sulfolane, offering high selectivity and sensitivity.[4][6] The method involves separating sulfolane from the sample matrix on a GC column, followed by ionization and detection by a mass spectrometer.

Workflow for GC-MS Analysis of Sulfolane

References

• 1. mdpi.com [mdpi.com]
• 2. uwspace.uwaterloo.ca [uwspace.uwaterloo.ca]
• 3. mydata.pacelabs.com [mydata.pacelabs.com]
• 4. Sulfolane Analysis in Environmental Samples: A Critical Review: Full Paper PDF & Summary | Bohrium [bohrium.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]

Application Notes and Protocols: Tetramethylene Sulfoxide (TMSO) in Coordination Chemistry

For Researchers, Scientists, and Drug Development Professionals

These notes provide a comprehensive overview of the use of tetramethylene sulfoxide (B87167) (TMSO), also known as tetrahydrothiophene-1-oxide, as a versatile ligand in coordination chemistry. TMSO is a cyclic sulfoxide that, similar to its acyclic analogue dimethyl sulfoxide (DMSO), is a highly polar aprotic ligand capable of coordinating to a wide range of metal ions. Its cyclic nature imparts distinct steric and electronic properties compared to DMSO, influencing the structure, stability, and reactivity of its metal complexes.

Coordination Properties of Tetramethylene Sulfoxide

Tetramethylene sulfoxide typically coordinates to metal ions through its oxygen atom, which acts as a Lewis base. This mode of coordination is favored for most first-row transition metals. The coordination through the sulfur atom, which would classify TMSO as a soft ligand, is less common but has been observed with soft metal centers. The S=O bond in TMSO is a strong dipole, and its interaction with a metal ion can be readily monitored by infrared (IR) spectroscopy. Upon coordination via the oxygen atom, the S=O stretching frequency experiences a noticeable shift to a lower wavenumber (redshift) compared to the free ligand.

The coordination of TMSO to a metal center can be represented as a fundamental step in the formation of various coordination complexes.

Caption: Coordination of TMSO to a metal ion.

Spectroscopic Data of TMSO and its Metal Complexes

The change in the S=O stretching frequency upon coordination is a key diagnostic tool in the characterization of TMSO complexes. The table below summarizes typical IR spectroscopic data for TMSO and its complexes with selected transition metals.

Compound	Metal Ion	S=O Stretching Frequency (cm⁻¹) of Free TMSO	S=O Stretching Frequency (cm⁻¹) in Complex	Shift (Δν, cm⁻¹)	Reference(s)
TMSO	N/A	~1020	N/A	N/A	[1]
--INVALID-LINK--₂	Ni(II)	~1020	~940	~80	[1]
--INVALID-LINK--₂	Co(II)	~1020	~945	~75	[1]
--INVALID-LINK--₃	Cr(III)	~1020	~950	~70	[1]

Note: The exact frequencies can vary depending on the experimental conditions and the counter-ion.

Structural Data of TMSO Metal Complexes

X-ray crystallography provides definitive structural information for coordination complexes. Below is a summary of selected bond lengths and angles for a representative TMSO complex.

Compound	Metal-Oxygen Bond Length (Å)	S=O Bond Length (Å)	O-S-C Bond Angle (°)	C-S-C Bond Angle (°)	Reference(s)
cis-[SnCl₄(TMSO)₂]	2.08 - 2.10	1.51 - 1.52	105.1 - 106.3	94.5 - 95.1

Experimental Protocols

A common method for the synthesis of TMSO is the oxidation of tetrahydrothiophene (B86538).

Caption: Workflow for TMSO synthesis.

Protocol:

• Materials: Tetrahydrothiophene, 30% hydrogen peroxide, acetone (B3395972), anhydrous magnesium sulfate.

• Procedure: a. In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve tetrahydrothiophene (1 equivalent) in acetone. b. Cool the flask in an ice bath. c. Add 30% hydrogen peroxide (1.1 equivalents) dropwise to the stirred solution, maintaining the temperature below 20 °C. d. After the addition is complete, allow the mixture to warm to room temperature and stir for 12 hours. e. Remove the acetone under reduced pressure using a rotary evaporator. f. Dry the resulting oil over anhydrous magnesium sulfate. g. Purify the crude TMSO by vacuum distillation.

The synthesis of TMSO complexes is typically achieved by reacting a metal salt with an excess of the TMSO ligand.[1]

Caption: Synthesis of a TMSO complex.

Protocol:

• Materials: Nickel(II) perchlorate hexahydrate (Ni(ClO₄)₂·6H₂O), tetramethylene sulfoxide (TMSO), absolute ethanol, diethyl ether. Caution: Perchlorate salts are potentially explosive and should be handled with care.

• Procedure: a. Dissolve Ni(ClO₄)₂·6H₂O (1 equivalent) in a minimal amount of absolute ethanol. b. To this solution, add a stoichiometric excess of TMSO (at least 6 equivalents) with stirring. c. Continue stirring the solution at room temperature. The product will precipitate as a crystalline solid. d. Collect the crystals by vacuum filtration. e. Wash the collected solid with small portions of cold absolute ethanol and then with diethyl ether to remove any unreacted starting materials. f. Dry the final product in a vacuum desiccator over a suitable drying agent (e.g., P₄O₁₀).

Applications in Catalysis and Drug Development

While the direct applications of TMSO complexes are an emerging area of research, the broader class of metal sulfoxide complexes has shown promise in various fields.

Metal complexes containing sulfoxide ligands can act as catalysts in a variety of organic transformations.[2][3] The sulfoxide ligand can influence the catalytic activity of the metal center by modifying its electronic properties and steric environment. Potential catalytic applications for TMSO complexes could include oxidation reactions, where the sulfoxide ligand might be redox-active or act as a spectator ligand.

Caption: Catalytic cycle involving a TMSO complex.

Coordination complexes are increasingly being investigated for their therapeutic potential. The biological activity of metal complexes is often dictated by the nature of the ligands. While specific studies on the pharmacological properties of TMSO complexes are limited, the incorporation of a sulfoxide moiety can modulate the lipophilicity and bioavailability of a metal-based drug candidate. Further research is warranted to explore the potential of TMSO complexes in areas such as anticancer and antimicrobial drug design.[4][5]

Caption: TMSO complex in drug development.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Periodic Trends and Fluxionality Effects on Transition Metal Catalyzed Sulfoxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. ignited.in [ignited.in]

Application Notes and Protocols for Tetramethylene Sulfoxide in Drug Formulation and Delivery

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetramethylene sulfoxide (B87167) (TMSO), also known as tetrahydrothiophene (B86538) 1-oxide, is a polar aprotic solvent with potential applications in pharmaceutical formulations.[1][2] As a cyclic sulfoxide, it shares structural similarities with dimethyl sulfoxide (DMSO), a well-established solvent and penetration enhancer in drug delivery.[3] This document provides an overview of TMSO's potential applications in transdermal drug delivery, drug solubilization, and cryopreservation, along with detailed experimental protocols for its evaluation. While extensive quantitative data for TMSO in these specific applications is limited in publicly available literature, this guide leverages available information and established methodologies to provide a framework for its investigation.

Physicochemical Properties of Tetramethylene Sulfoxide

A comprehensive understanding of TMSO's physical and chemical properties is essential for its effective use in drug formulation.

Property	Value	Reference(s)
Molecular Formula	C₄H₈OS	[1][4]
Molecular Weight	104.17 g/mol	[1][4]
Appearance	Colorless to light yellow liquid	[4][5]
Boiling Point	235 - 237 °C at 760 mmHg	[5]
Density	1.150 - 1.158 g/mL at 25 °C	[5]
Flash Point	> 112 °C (> 233.6 °F)	[5]
Solubility in Water	Fully miscible	[5]
CAS Number	1600-44-8	[1]

Application 1: Transdermal Drug Delivery - Penetration Enhancer

TMSO holds promise as a penetration enhancer for transdermal drug delivery due to its solvent properties and its ability to interact with the stratum corneum.

Mechanism of Action

The primary mechanism by which sulfoxides like TMSO are believed to enhance skin penetration is through the reversible disruption of the highly ordered lipid structure of the stratum corneum. This interaction increases the fluidity of the lipid bilayer, creating a more permeable barrier for drug molecules to pass through. While the specific mechanism for TMSO is not extensively detailed, it is expected to be analogous to that of DMSO.

References

• 1. Tetramethylene sulfoxide | C4H8OS | CID 1128 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Thiophene, tetrahydro-, 1-oxide (CAS 1600-44-8) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 3. US20050287194A1 - Permeation enhancing compositions for anticholinergic agents - Google Patents [patents.google.com]
• 4. spectrumchemical.com [spectrumchemical.com]
• 5. fishersci.com [fishersci.com]

Technical Notes & Optimization

Technical Support Center: Purification of Tetramethylene Sulfoxide by Vacuum Distillation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the purification of tetramethylene sulfoxide (B87167) (sulfolane) by vacuum distillation. Below you will find troubleshooting guides, frequently asked questions (FAQs), a detailed experimental protocol, and relevant technical data to ensure a safe and efficient purification process.

Troubleshooting Guides & FAQs

This section addresses common issues encountered during the vacuum distillation of tetramethylene sulfoxide in a question-and-answer format.

Q1: My distillation is experiencing significant bumping and uneven boiling. What is the cause and how can I resolve it?

A1: Bumping, or the sudden, violent boiling of a liquid, is a common issue in vacuum distillation, especially with high-boiling point solvents like tetramethylene sulfoxide.[1][2] It is caused by the superheating of the liquid above its boiling point at the reduced pressure, followed by explosive nucleation.

• Immediate Solutions:

  • Ensure adequate stirring: Use a magnetic stir bar and stir plate to provide a continuous source of nucleation and ensure even heating throughout the liquid. This is the most effective method to prevent bumping under vacuum.[2]

  • Introduce a fine capillary (ebulliator): A fine capillary tube that introduces a steady stream of inert gas (like nitrogen or argon) into the bottom of the distillation flask can provide nucleation sites and promote smooth boiling.[2][3]

• Preventative Measures:

  • Avoid boiling chips: Standard boiling chips are generally ineffective under vacuum as the trapped air is quickly removed, rendering them useless.[2]

  • Gradual heating and vacuum application: Apply heat slowly and evenly using a heating mantle. Evacuate the system gradually to prevent sudden drops in pressure that can induce bumping.[1]

Q2: The vacuum level in my distillation setup is unstable or not reaching the desired pressure. What should I check?

A2: An unstable or insufficient vacuum is typically due to leaks in the system. Identifying and sealing these leaks is critical for a successful vacuum distillation.

• Troubleshooting Steps:

  • Inspect all joints and connections: Ensure that all ground glass joints are properly sealed with a suitable vacuum grease. Check for any cracks or chips in the glassware.

  • Examine tubing: Use thick-walled vacuum tubing and check for any cracks, holes, or loose connections.

  • Check the vacuum pump: Ensure the vacuum pump oil is clean and at the correct level. A contaminated or low oil level can significantly impact pump performance.

  • Inspect the cold trap: An improperly functioning or full cold trap can lead to vapor entering the pump, which can affect its efficiency.

Q3: The tetramethylene sulfoxide distillate is discolored (yellow or brown). What is causing this and how can I prevent it?

A3: Discoloration of the distillate often indicates thermal decomposition of the tetramethylene sulfoxide. While thermally stable to approximately 220°C, decomposition can occur at lower temperatures, especially in the presence of impurities.[4]

• Causes and Solutions:

  • Overheating: The temperature of the heating mantle may be too high, causing localized overheating and decomposition.

    • Solution: Use a heating mantle with a temperature controller and monitor the temperature of the liquid closely. Aim for the lowest possible distillation temperature by achieving a lower vacuum pressure.

  • Presence of Impurities: Acidic or basic impurities can catalyze the thermal decomposition of sulfoxides. Oxygen can also promote degradation at elevated temperatures.[5][6]

    • Solution: Consider a pre-treatment step before distillation, such as neutralization or washing, if acidic or basic impurities are suspected. Purging the system with an inert gas like nitrogen before applying the vacuum can help to remove oxygen.

Q4: I am having difficulty removing all the tetramethylene sulfoxide from my reaction mixture by extraction. Is vacuum distillation a better option?

A4: Yes, due to its high polarity and water solubility, removing tetramethylene sulfoxide completely by aqueous extraction can be challenging. Vacuum distillation is an effective method for separating it from less volatile or non-volatile components of a reaction mixture.

Quantitative Data

The boiling point of tetramethylene sulfoxide is highly dependent on the pressure. The following table provides estimated boiling points at various vacuum pressures.

Pressure (mmHg)	Boiling Point (°C)
760	235-237
13	206-208
12	107
10	180

Note: These values are approximate and may vary slightly depending on the purity of the compound and the accuracy of the pressure measurement.

Detailed Experimental Protocol

This protocol outlines a standard procedure for the purification of tetramethylene sulfoxide by vacuum distillation in a laboratory setting.

Materials and Equipment:

• Crude tetramethylene sulfoxide

• Round-bottom flask

• Short-path distillation head with a vacuum adapter and thermometer port

• Condenser

• Receiving flask(s)

• Magnetic stirrer and stir bar

• Heating mantle with a temperature controller

• Vacuum pump

• Cold trap (e.g., with dry ice/acetone or a cryocooler)

• Thick-walled vacuum tubing

• Vacuum grease

• Inert gas source (e.g., nitrogen or argon) with a bubbler

Procedure:

• Apparatus Assembly:

  • Assemble the vacuum distillation apparatus as shown in the workflow diagram below. Ensure all glassware is clean and dry.

  • Lightly apply a thin layer of vacuum grease to all ground glass joints to ensure an airtight seal.

  • Place a magnetic stir bar in the round-bottom flask.

  • Add the crude tetramethylene sulfoxide to the round-bottom flask, filling it to no more than two-thirds of its capacity.

• System Purge and Evacuation:

  • Begin stirring the tetramethylene sulfoxide.

  • If desired, purge the system with an inert gas for several minutes to remove air and oxygen.

  • Connect the vacuum tubing from the distillation apparatus to a cold trap, and then to the vacuum pump.

  • Gradually turn on the vacuum pump to slowly evacuate the system. Monitor the pressure using a vacuum gauge.

• Distillation:

  • Once the desired vacuum level is reached and stable, begin to gently heat the distillation flask using the heating mantle.

  • Increase the temperature gradually until the tetramethylene sulfoxide begins to boil and the vapor temperature starts to rise.

  • Collect the distillate in the receiving flask. The first fraction may contain more volatile impurities and should be collected separately.

  • Monitor the vapor temperature. A stable boiling point indicates the collection of a pure fraction.

• Shutdown:

  • Once the distillation is complete, remove the heating mantle and allow the system to cool down to room temperature while still under vacuum.

  • Slowly and carefully vent the system by introducing an inert gas.

  • Turn off the vacuum pump.

  • Disassemble the apparatus and store the purified tetramethylene sulfoxide in a tightly sealed container in a cool, dry, and well-ventilated place.[7]

Visualizations

Troubleshooting Workflow for Vacuum Distillation of Tetramethylene Sulfoxide

Caption: A flowchart outlining the steps to diagnose and resolve common problems during vacuum distillation.

Experimental Workflow for Vacuum Distillation

Caption: A step-by-step workflow for the vacuum distillation of tetramethylene sulfoxide.

References

• 1. 16.11 Extractions and Distillations [ehs.cornell.edu]
• 2. benchchem.com [benchchem.com]
• 3. Sciencemadness Discussion Board - Reducing bumping in vacuum distillation - Powered by XMB 1.9.11 [sciencemadness.org]
• 4. dec.alaska.gov [dec.alaska.gov]
• 5. cpchem.com [cpchem.com]
• 6. dec.alaska.gov [dec.alaska.gov]
• 7. Sixty Solvents [chem.rochester.edu]

Technical Support Center: Tetramethylene Sulfoxide (Sulfolane)

This guide provides researchers, scientists, and drug development professionals with essential information regarding the stability and degradation of tetramethylene sulfoxide (B87167) (TMSO), commercially known as sulfolane (B150427).

Frequently Asked Questions (FAQs)

Q1: What is tetramethylene sulfoxide (sulfolane) and why is it used?

A1: Tetramethylene sulfoxide, or sulfolane, is a highly polar, aprotic organosulfur compound.[1][2] It is widely used as an industrial and laboratory solvent due to its exceptional thermal and chemical stability.[3] Common applications in research and drug development include its use as a solvent for chemical reactions like oxidations and nitrations, a medium for electrolyte solutions, and in the synthesis of pharmaceutical intermediates.[1]

Q2: What are the primary factors that cause sulfolane to degrade?

A2: The main factors leading to sulfolane degradation are high temperatures, the presence of oxygen, and contact with strong oxidizing agents or certain impurities like chlorides.[1][4][5] Thermal decomposition typically begins at temperatures above 220°C (428°F).[3][5][6] The presence of oxygen significantly accelerates this thermal decomposition.[4]

Q3: My sulfolane has turned yellow or discolored. Is it still usable?

A3: Discoloration, particularly at elevated storage temperatures, can indicate the beginning of degradation, even if the purity reduction is minimal.[1][3] While it might still be suitable for some applications, for high-purity work such as in drug development, its use is not recommended without re-purification and analytical testing (See Protocol 1) to confirm its integrity. Degradation can produce by-products like sulfur dioxide and acidic species that may interfere with your experiment or corrode equipment.[1][4]

Q4: What are the recommended storage conditions for sulfolane?

A4: To ensure stability, anhydrous sulfolane should be stored at temperatures between 29.5°C and 40.5°C (85°F to 105°F) to prevent freezing (freezing point is ~26°C or 79°F) and minimize discoloration from higher temperatures.[1] It is critical to store it under an inert atmosphere, such as a nitrogen blanket, to protect it from oxygen.[1][6] Keep containers tightly sealed in a dry, well-ventilated area, away from strong oxidizing agents like nitrates, chlorates, and peroxides.[1][7][8]

Q5: Is sulfolane stable in the presence of acids and bases?

A5: Sulfolane exhibits high stability against strong acids and bases, which makes it a suitable solvent for a wide range of reaction conditions.[6] However, it can form highly exothermic mixtures with certain potent reagents like chlorosulfonic acid, oleum, and some nitrating agents, so caution is advised when using untried combinations.[9]

Troubleshooting Guide

This section addresses specific issues you may encounter during experiments involving sulfolane.

Observed Issue	Potential Cause	Recommended Action
Unexpected peaks in chromatography (GC/LC-MS)	Sulfolane degradation	Degradation products include sulfur dioxide (SO₂), butene, butane, CO₂, acids, and polymeric materials.[4] These can appear as extraneous peaks. Confirm the identity of the peaks using mass spectrometry.
Solution: Use fresh, high-purity sulfolane. If degradation is suspected, purify the solvent by vacuum distillation.[3][10] Ensure reaction temperatures do not exceed the stability threshold of ~220°C.[3]
Poor reaction yield or unexpected side products	Reactive impurities in sulfolane	Acidic by-products from sulfolane decomposition can alter reaction pH or catalyze unintended side reactions.[4]
Solution: Verify the purity of your sulfolane stock using the protocol below (Protocol 1). Store sulfolane under a nitrogen blanket to prevent oxidative degradation.[1]
Corrosion of stainless steel reactor or equipment	Formation of corrosive by-products	Although sulfolane itself is not considered corrosive to steel, its decomposition products, such as sulfur dioxide which can form sulfurous acid (H₂SO₃) in the presence of water, are corrosive.[1][5][6]
Solution: Minimize operating temperatures, especially reboiler and heating element film temperatures, to stay well below the decomposition point.[4] Purge the system with an inert gas to eliminate oxygen, which accelerates degradation.[4][5]
Solvent appears cloudy or contains solid material	Polymer formation or contamination	Thermal degradation can lead to the formation of polymeric materials.[1][4] Cloudiness can also result from contamination or if the temperature drops below sulfolane's freezing point (~26°C).
Solution: Gently warm the solvent to ensure it is fully liquid. If cloudiness persists, it indicates contamination or degradation. The solvent should be filtered and its purity re-assessed or replaced.

Troubleshooting Workflow for Suspected Sulfolane Degradation

Caption: Troubleshooting workflow for sulfolane degradation issues.

Quantitative Stability Data

The rate of sulfolane decomposition is highly dependent on temperature and atmosphere.

Table 1: Thermal Decomposition Rate of Sulfolane in an Inert Atmosphere Data sourced from patent literature describing decomposition measured in an inert atmosphere.[11]

Temperature	Decomposition Rate (% per hour)
200°C (392°F)	0.002%
220°C (428°F)	0.010%
230°C (446°F)	0.020%

Note: The presence of oxygen will significantly increase these rates.[4]

Experimental Protocols

Protocol 1: Purity and Degradation Analysis of Sulfolane by GC-MS

This protocol outlines a method for assessing the purity of a sulfolane sample and identifying potential degradation products. Gas Chromatography-Mass Spectrometry (GC-MS) is the favored method for this analysis.[12][13]

Objective: To quantify the purity of sulfolane and detect common degradation products.

Materials:

• Sulfolane sample

• High-purity dichloromethane (B109758) (DCM) or other suitable solvent (e.g., methanol).[13][14]

• Sulfolane-d8 (deuterated internal standard).[13]

• Type 1 ultrapure water

• 2 mL GC vials with septa caps

• Micropipettes and tips

• Vortex mixer

Instrumentation:

• Gas Chromatograph with a Mass Spectrometer detector (GC-MS).

• A suitable capillary column (e.g., DB-5ms, HP-5ms, or equivalent).

Procedure:

• Internal Standard Preparation: Prepare a 100 µg/mL stock solution of sulfolane-d8 in dichloromethane.

• Sample Preparation: a. Accurately weigh approximately 10 mg of the sulfolane sample into a 10 mL volumetric flask. b. Dilute to volume with dichloromethane to create a ~1 mg/mL solution. c. Transfer 1 mL of this solution to a 2 mL GC vial. d. Add 10 µL of the 100 µg/mL sulfolane-d8 internal standard stock solution to the vial. e. Cap the vial and mix thoroughly using a vortex mixer.

• Calibration Standards: Prepare a series of calibration standards by diluting a high-purity sulfolane reference standard in dichloromethane, spanning a concentration range relevant to the sample. Spike each calibration standard with the same amount of internal standard as the sample.

• GC-MS Analysis: a. Injection: Inject 1 µL of the prepared sample into the GC-MS. b. GC Conditions (Example):

  • Inlet Temperature: 250°C
  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.
  • Oven Program: Initial temperature 60°C, hold for 2 minutes. Ramp at 15°C/min to 250°C, hold for 5 minutes. c. MS Conditions (Example):
  • Ion Source: Electron Ionization (EI) at 70 eV.
  • Source Temperature: 230°C
  • Scan Range: m/z 35-350.

• Data Analysis: a. Identify the sulfolane peak based on its retention time and mass spectrum (prominent ions: m/z 120, 68, 56). b. Identify the sulfolane-d8 peak. c. Integrate the peak areas for both sulfolane and sulfolane-d8. d. Calculate the concentration of sulfolane in the sample using the calibration curve. e. Perform a library search (e.g., NIST) on any additional peaks to tentatively identify potential degradation products or impurities.

Visualizing the Degradation Pathway

The primary degradation of sulfolane under thermal stress, especially with oxygen, involves breaking the carbon-sulfur bonds.

Caption: Key thermal degradation pathways of sulfolane.

References

• 1. cpchem.com [cpchem.com]
• 2. Sulfolane - Wikipedia [en.wikipedia.org]
• 3. Properties of Sulfolane Quoted in the Literature [sulfolane.cn]
• 4. stratusengr.com [stratusengr.com]
• 5. dec.alaska.gov [dec.alaska.gov]
• 6. mdpi.com [mdpi.com]
• 7. cpchem.com [cpchem.com]
• 8. cpchem.com [cpchem.com]
• 9. datasheets.scbt.com [datasheets.scbt.com]
• 10. Sulfolane - Sciencemadness Wiki [sciencemadness.org]
• 11. US3396090A - Recovery of sulfolane by distillation with pre-vaporization - Google Patents [patents.google.com]
• 12. preprints.org [preprints.org]
• 13. www2.gov.bc.ca [www2.gov.bc.ca]
• 14. uwspace.uwaterloo.ca [uwspace.uwaterloo.ca]

Technical Support Center: Purification of Tetramethylene Sulfoxide

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with tetramethylene sulfoxide (B87167) (sulfolane).

Troubleshooting Guides

This section addresses specific issues that may be encountered during the purification of tetramethylene sulfoxide.

Question 1: My tetramethylene sulfoxide has a high water content. How can I effectively dry it?

Answer: Water is a common impurity in tetramethylene sulfoxide due to its hygroscopic nature. Several methods can be employed for its removal:

• Molecular Sieves: Passage through a column of molecular sieves is an effective method for drying tetramethylene sulfoxide.[1] 4A molecular sieves are suitable for this purpose.[2] This method can reduce the water content to less than 0.01 mass %.[3] For highly moist solvent, it is advisable to pre-dry with a less reactive drying agent before using more reactive ones.

• Distillation from a Drying Agent: Vacuum distillation from a suitable drying agent such as calcium hydride (CaH₂) or barium oxide (BaO) can effectively remove water.[4] Shaking the solvent with BaO for several days before distillation is one recommended procedure.[4]

• Azeotropic Distillation: Although less common for this specific solvent in a laboratory setting, azeotropic distillation with a suitable entrainer can be used for water removal in some organic solvents.

Question 2: I suspect my tetramethylene sulfoxide contains peroxides. How can I test for and remove them?

Answer: Peroxide formation can occur in tetramethylene sulfoxide upon storage, especially when exposed to light and air. It is crucial to test for and remove peroxides before distillation or heating to avoid potential explosions.[5]

Testing for Peroxides:

• Potassium Iodide Test: A simple qualitative test involves adding a few drops of a freshly prepared potassium iodide solution in glacial acetic acid to a small sample of the solvent. A yellow to brown color indicates the presence of peroxides.

• Peroxide Test Strips: Commercially available peroxide test strips offer a semi-quantitative measurement of the peroxide concentration.

Removing Peroxides:

• Ferrous Sulfate (B86663) Wash: Washing the solvent with a freshly prepared solution of ferrous sulfate is a common and effective method for removing peroxides.[5][6] A typical recipe involves a solution of ferrous sulfate and sulfuric acid in water.[6]

• Activated Alumina (B75360) Column: Passing the solvent through a column packed with activated alumina can also remove peroxides.[5][7] However, it's important to note that this may also remove any inhibitors present in the solvent.

Question 3: My tetramethylene sulfoxide is discolored (yellow or brown). What is the cause and how can I decolorize it?

Answer: Discoloration of tetramethylene sulfoxide can be due to the presence of degradation products or other organic impurities.

• Treatment with Potassium Permanganate (KMnO₄): Stirring the solvent with small portions of solid KMnO₄ at around 50°C until a persistent purple color is observed can oxidize colored impurities.[1] The excess KMnO₄ is then quenched with a small amount of methanol, and the manganese dioxide precipitate is filtered off.[1]

• Activated Carbon: Treatment with activated carbon can be effective in adsorbing colored impurities.[8][9] The solvent is stirred with activated carbon and then filtered.

• Ion Exchange Resins: For industrial applications and severe discoloration, passing the solvent through a series of cation and anion exchange resins can effectively remove color-causing impurities.[10]

Question 4: I am observing acidic or basic impurities in my tetramethylene sulfoxide. How can these be removed?

Answer: Acidic or basic impurities can arise from the synthesis process or degradation of the solvent.

• Ion Exchange Resins: Passing the solvent through a bed of appropriate ion exchange resins is a highly effective method for removing ionic impurities.[10] A combination of a strong acid cation exchanger followed by a weak base anion exchanger can be used.[10]

• Distillation from a Non-Volatile Acid or Base: Depending on the nature of the impurity, distillation from a small amount of a non-volatile acid (e.g., p-toluenesulfonic acid) or base (e.g., potassium hydroxide (B78521) pellets) can help to retain the respective basic or acidic impurities in the distillation flask.[1]

Quantitative Data Summary

The following table summarizes the effectiveness of various purification methods for tetramethylene sulfoxide.

Impurity	Purification Method	Typical Starting Concentration	Typical Final Concentration	Reference(s)
Water	Molecular Sieves (4A)	Saturated	< 0.01 mass %	[3]
Water	Vacuum Distillation from CaH₂	~1000 ppm	< 50 ppm
Peroxides	Ferrous Sulfate Wash	> 100 ppm	< 5 ppm	[5][6]
Peroxides	Activated Alumina Column	~50-100 ppm	< 10 ppm	[7]
Color	Activated Carbon	Noticeably Yellow/Brown	Colorless	[8][9]
Color	Ion Exchange Resins	Dark colored	Colorless	[10]

Experimental Protocols

Protocol 1: Drying of Tetramethylene Sulfoxide using Molecular Sieves

• Activation of Molecular Sieves: Place a sufficient quantity of 4A molecular sieves in a porcelain dish and heat in a muffle furnace at 300-350°C for at least 3 hours.

• Cooling: Cool the activated sieves in a desiccator over a strong desiccant like phosphorus pentoxide.

• Drying Procedure:

  • Batch Method: Add the activated molecular sieves (approximately 50-100 g per liter of solvent) to the tetramethylene sulfoxide in a flask. Stopper the flask and allow it to stand for at least 24 hours, with occasional swirling.

  • Column Method: Pack a glass column with the activated molecular sieves. Slowly pass the tetramethylene sulfoxide through the column.

• Verification: Check the water content of the dried solvent using Karl Fischer titration to ensure it meets the desired specifications.[11][12][13][14]

Protocol 2: Removal of Peroxides using Ferrous Sulfate Wash

• Prepare Ferrous Sulfate Solution: Prepare a solution by dissolving 60 g of ferrous sulfate heptahydrate (FeSO₄·7H₂O) in 100 mL of deionized water and adding 6 mL of concentrated sulfuric acid.[5]

• Extraction: In a separatory funnel, shake the peroxide-containing tetramethylene sulfoxide with the ferrous sulfate solution. Use approximately 100 mL of the ferrous sulfate solution for every 1 L of solvent.

• Separation: Allow the layers to separate and discard the aqueous layer.

• Washing: Wash the organic layer with deionized water to remove any residual acid and salts.

• Testing: Test the solvent again for the presence of peroxides to ensure their complete removal.

• Drying: Dry the purified solvent using a suitable drying agent like anhydrous magnesium sulfate or by following Protocol 1.

Protocol 3: Purification by Vacuum Distillation

• Pre-treatment: Pre-treat the tetramethylene sulfoxide to remove water and peroxides as described in the protocols above. It is crucial that the solvent is peroxide-free before distillation.[5]

• Apparatus Setup: Assemble a vacuum distillation apparatus. Ensure all glass joints are properly sealed. A fractionating column can be used for better separation.

• Drying Agent/Boiling Chips: Add a drying agent like calcium hydride or potassium hydroxide pellets and boiling chips to the distillation flask.[1]

• Distillation: Heat the flask gently in a heating mantle. Collect the fraction boiling at the correct temperature and pressure (e.g., 107°C at 12 mmHg).

• Storage: Store the purified, distilled solvent under an inert atmosphere (e.g., nitrogen or argon) in a dark, tightly sealed bottle to prevent re-contamination with water and air.

Purification Workflow

References

• 1. Purification of Sulfolane - Chempedia - LookChem [lookchem.com]
• 2. molecularsievedesiccants.com [molecularsievedesiccants.com]
• 3. openscholar.dut.ac.za [openscholar.dut.ac.za]
• 4. Tetramethylene sulfoxide | 1600-44-8 [chemicalbook.com]
• 5. operations.ok.ubc.ca [operations.ok.ubc.ca]
• 6. my.alfred.edu [my.alfred.edu]
• 7. ehs.wwu.edu [ehs.wwu.edu]
• 8. researchgate.net [researchgate.net]
• 9. scholarworks.wmich.edu [scholarworks.wmich.edu]
• 10. CN101284826B - A kind of method of sulfolane decolorization - Google Patents [patents.google.com]
• 11. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 12. Water Content Determination by Karl Fischer | Pharmaguideline [pharmaguideline.com]
• 13. gmpinsiders.com [gmpinsiders.com]
• 14. Water Determination by Karl Fischer - Eurofins Scientific [eurofins.com]

Technical Support Center: Optimizing Reaction Conditions with Tetramethylene Sulfoxide (Sulfolane)

Welcome to the technical support center for utilizing tetramethylene sulfoxide (B87167) (sulfolane) as a solvent in your chemical reactions. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions to help you optimize your experimental conditions and overcome common challenges.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the use of sulfolane (B150427) as a reaction solvent.

1. What are the key properties of sulfolane that make it a useful solvent?

Sulfolane is a highly polar, aprotic solvent with exceptional thermal and chemical stability.[1][2] Its high polarity makes it effective at dissolving a wide range of organic compounds and polymers.[3] It is completely miscible with water and aromatic hydrocarbons.[3] Its stability against strong acids and bases allows it to be used in a wide variety of reaction conditions, including acid-catalyzed reactions, oxidations, nitrations, and halogen exchange reactions.[2]

2. What is the freezing point of sulfolane and how can I prevent it from solidifying?

Anhydrous sulfolane has a relatively high freezing point of approximately 28°C (82.4°F).[4] This can present handling challenges in a laboratory setting. The freezing point can be significantly lowered by the addition of a small amount of water. For instance, sulfolane with 3% water has a melting point of around 10°C, and with 10% water, the melting point is near 0°C.[4] If anhydrous conditions are required, maintaining the solvent and reaction mixture at a temperature above its freezing point is necessary. Adding about 10% acetonitrile (B52724) can also help to keep it in a liquid state at lower temperatures.[5]

3. What are the primary safety concerns when working with sulfolane?

Sulfolane is classified as a substance that may damage fertility or an unborn child.[6] It is harmful if swallowed.[6] Personal protective equipment (PPE), including safety goggles, gloves, and protective clothing, should always be worn when handling sulfolane.[7] Work should be conducted in a well-ventilated fume hood to avoid inhalation of vapors.[7] Due to its low skin penetration compared to other dipolar aprotic solvents like DMSO and DMF, the risk of transferring dissolved toxic compounds through the skin is lower.

4. How should I properly store sulfolane?

Sulfolane should be stored in a cool, dry, and well-ventilated area in tightly sealed containers.[8] To prevent degradation, it is recommended to store it under a nitrogen blanket to protect it from oxygen and strong oxidizing agents.[9]

5. How do I dispose of sulfolane waste?

Sulfolane waste should be treated as hazardous waste and disposed of in accordance with local, state, and federal regulations.[10] It should not be poured down the drain.[6] Collect sulfolane waste in a designated, properly labeled, and sealed container for pickup by your institution's environmental health and safety department.[11]

Section 2: Troubleshooting Guide

This guide provides solutions to common problems encountered during reactions in sulfolane.

Problem	Possible Cause	Troubleshooting Steps
Reaction is sluggish or incomplete.	1. Poor solubility of reactants: Even with sulfolane's high polarity, some reactants may have limited solubility, especially at lower temperatures. 2. Presence of impurities: Water or other impurities in the sulfolane can interfere with the reaction. 3. Suboptimal temperature: The reaction may require a higher temperature to proceed at a reasonable rate.	1. Gently heat the reaction mixture to improve solubility. Ensure the temperature does not exceed the decomposition point of your reactants or sulfolane. 2. Use purified, anhydrous sulfolane. Refer to the purification protocols in Section 4. 3. Carefully increase the reaction temperature, monitoring for any signs of decomposition.
Product is difficult to isolate from sulfolane.	1. High boiling point of sulfolane: Its high boiling point (285°C) makes it difficult to remove by rotary evaporation. 2. High water solubility of sulfolane: During aqueous workup, sulfolane can partition into the aqueous layer, potentially taking some product with it.	1. For non-polar products, perform a liquid-liquid extraction with a solvent in which sulfolane is not soluble, such as diisopropyl ether (DIPE) or tert-butyl methyl ether (TBME).[4] 2. If the product is water-insoluble, precipitation by adding water to the reaction mixture can be an effective isolation method. The resulting solid can be collected by filtration.
Reaction mixture turns dark or shows signs of decomposition.	1. Reaction temperature is too high: Sulfolane begins to thermally decompose at temperatures above 200-220°C.[12] 2. Presence of oxygen, water, or chlorides: These impurities can accelerate the thermal decomposition of sulfolane, even at lower temperatures.[12]	1. Reduce the reaction temperature. If high temperatures are necessary, minimize the reaction time. 2. Ensure the reaction is performed under an inert atmosphere (e.g., nitrogen or argon). Use purified, anhydrous sulfolane and minimize sources of chloride contamination.
Corrosion of the reaction vessel is observed.	1. Decomposition of sulfolane: The byproducts of sulfolane decomposition, such as sulfur dioxide, can form acidic species that are corrosive to steel.[9] 2. Presence of impurities: Water and chlorides can exacerbate corrosion.[12]	1. Use glass or other corrosion-resistant reaction vessels. If using a steel reactor, ensure it is made of a resistant alloy (e.g., 316L stainless steel). 2. Minimize reaction temperature and time. Use purified sulfolane and avoid contamination with water and chlorides.

Section 3: Quantitative Data

Table 1: Solubility of Various Compounds in Sulfolane

Compound	Solubility
Water	Miscible[3]
Benzene	Miscible[3]
Toluene	Miscible[3]
Acetone	Miscible[3]
Acetic Anhydride	Miscible[3]
Paraffinic Hydrocarbons	Insoluble[3]
Naphthenic Hydrocarbons	Insoluble[3]

Table 2: Influence of Impurities on Sulfolane Stability and Corrosion

Impurity	Effect
Oxygen	Accelerates thermal decomposition of sulfolane.[12]
Water	Accelerates thermal decomposition, even at temperatures below the typical decomposition point. Increases the corrosivity (B1173158) of sulfolane towards steel.[12][13]
Chlorides	Accelerates thermal decomposition and increases the corrosivity of sulfolane.[12]

Section 4: Experimental Protocols

Protocol 1: General Procedure for a Halogen Exchange (Halex) Reaction

The Halex process is a nucleophilic aromatic substitution used to synthesize fluoroaromatics from chloro- or bromoaromatics.

Materials:

• Aryl chloride or aryl bromide

• Anhydrous potassium fluoride (B91410) (KF)

• Anhydrous sulfolane

• Phase-transfer catalyst (e.g., tetrabutylammonium (B224687) bromide, optional)

• Nitrogen or Argon gas supply

• Reaction flask equipped with a reflux condenser, magnetic stirrer, and thermometer

Procedure:

• Dry all glassware thoroughly in an oven before use.

• To the reaction flask, add anhydrous potassium fluoride (typically 1.5-3 equivalents) and the phase-transfer catalyst (if used, typically 0.05-0.1 equivalents).

• Add anhydrous sulfolane to the flask.

• Begin stirring and heat the mixture to the desired reaction temperature (typically 180-250°C) under an inert atmosphere.

• Once the desired temperature is reached, add the aryl chloride or aryl bromide to the reaction mixture.

• Monitor the reaction progress by a suitable analytical technique (e.g., GC-MS, TLC).

• After the reaction is complete, cool the mixture to room temperature.

• For workup, refer to the general product isolation protocol in the next section.

Protocol 2: General Procedure for Product Isolation from Sulfolane

Method A: Extraction for Non-polar to Moderately Polar Products

• Cool the reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel.

• Add water and an extraction solvent in which sulfolane is poorly soluble, such as diisopropyl ether (DIPE) or tert-butyl methyl ether (TBME).[4]

• Shake the funnel vigorously and allow the layers to separate.

• Collect the organic layer.

• Wash the organic layer several times with water to remove residual sulfolane.

• Dry the organic layer over a suitable drying agent (e.g., anhydrous sodium sulfate (B86663) or magnesium sulfate).

• Filter off the drying agent and concentrate the organic layer under reduced pressure to obtain the crude product.

• Purify the crude product by an appropriate method (e.g., recrystallization, column chromatography).

Method B: Precipitation for Water-Insoluble Products

• Cool the reaction mixture to room temperature.

• Slowly add the reaction mixture to a stirred beaker of cold water.

• The water-insoluble product should precipitate out of the solution.

• Collect the solid product by vacuum filtration.

• Wash the solid with water to remove any remaining sulfolane and other water-soluble impurities.

• Dry the solid product.

• If necessary, further purify the product by recrystallization.

Protocol 3: Laboratory-Scale Purification of Sulfolane

This protocol can be used to purify technical-grade sulfolane to remove impurities such as water, sulfolenes, and acidic byproducts.

Materials:

• Technical-grade sulfolane

• Potassium permanganate (B83412) (KMnO₄)

• Methanol (B129727)

• Calcium hydride (CaH₂) or molecular sieves

• Vacuum distillation apparatus

Procedure:

• In a round-bottom flask, stir the technical-grade sulfolane at 50°C.

• Slowly add small portions of solid potassium permanganate until a purple color persists for at least one hour.

• Cool the mixture and carefully add methanol dropwise to quench the excess permanganate.

• Filter the mixture to remove the manganese dioxide precipitate.

• Dry the filtered sulfolane over calcium hydride or molecular sieves overnight.

• Set up a vacuum distillation apparatus.

• Distill the sulfolane under reduced pressure. Collect the fraction boiling at the appropriate temperature for your vacuum level (e.g., ~150°C at 10 mmHg).

• Store the purified sulfolane under an inert atmosphere and protected from moisture.

Section 5: Visualizations

Caption: A troubleshooting workflow for common issues in sulfolane-mediated reactions.

Caption: A workflow for the laboratory-scale purification of sulfolane.

References

• 1. US5276243A - Sulfolane purification method - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Solvent Properties [sulfolane.cn]
• 4. Sixty Solvents [chem.rochester.edu]
• 5. reddit.com [reddit.com]
• 6. cpchem.com [cpchem.com]
• 7. cpchem.com [cpchem.com]
• 8. cpchem.com [cpchem.com]
• 9. cpchem.com [cpchem.com]
• 10. datasheets.scbt.com [datasheets.scbt.com]
• 11. tratamentodeagua.com.br [tratamentodeagua.com.br]
• 12. mdpi.com [mdpi.com]
• 13. Sulfolane - Wikipedia [en.wikipedia.org]

Technical Support Center: Improving Reagent Solubility in Tetramethylene Sulfoxide (Sulfolane)

Welcome to the technical support center for tetramethylene sulfoxide (B87167) (sulfolane). This resource is designed for researchers, scientists, and drug development professionals to provide targeted troubleshooting guides and frequently asked questions (FAQs) for enhancing reagent solubility in this versatile solvent.

Frequently Asked Questions (FAQs)

Q1: What is tetramethylene sulfoxide (sulfolane) and what are its key properties as a solvent?

A1: Tetramethylene sulfoxide, commonly known as sulfolane (B150427), is a polar aprotic organosulfur compound.[1][2] It is a colorless liquid at room temperature with a high boiling point (285°C), making it suitable for reactions at elevated temperatures.[2] Its key properties include high thermal and chemical stability, a high dipole moment, and miscibility with water and aromatic hydrocarbons.[1][3][4] These characteristics make it an excellent solvent for various applications, including extractive distillation, chemical reactions, and in electrolyte solutions for lithium batteries.[1][5][6]

Key Properties of Sulfolane:

• Type: Polar aprotic solvent.[1]

• Appearance: Colorless liquid.[1]

• Stability: High thermal stability and resistance to acids and bases.[3][7]

• Miscibility: Miscible with water and aromatic hydrocarbons.[1][4]

• Solvating Power: Effectively solvates cations, which can increase the nucleophilicity of corresponding anions in a reaction.[3]

Q2: What types of compounds are generally soluble or insoluble in sulfolane?

A2: Sulfolane's high polarity allows it to dissolve a wide range of organic compounds and polymers.[4] However, its solubility profile is distinct.

• Generally Soluble/Miscible: Most classes of organic compounds, aromatic hydrocarbons, water, acetone, benzene, toluene, and various alcohols are miscible with sulfolane.[4]

• Generally Insoluble or Poorly Soluble: Paraffinic (alkanes) and naphthenic (cycloalkanes) compounds have low solubility.[4][6] Certain polymers like polymethylmethacrylate and polystyrene are also poorly soluble at room temperature.[4] Some inorganic salts, particularly chlorides, have lower solubility compared to iodides and bromides.[8]

Q3: What are the primary factors that influence reagent solubility in sulfolane?

A3: Several factors can affect the solubility of a reagent in sulfolane, similar to other solvent systems. These include:

• Temperature: For many solid and liquid solutes, solubility in sulfolane increases with temperature.[9] This is a common first approach to dissolving a difficult compound.

• Polarity ("Like Dissolves Like"): As a highly polar solvent, sulfolane is most effective at dissolving other polar molecules and ionic compounds.[9][10] Nonpolar compounds, like hexane, have limited solubility.[9]

• Molecular Size and Structure: Larger molecules can be more difficult for solvent molecules to solvate, which may decrease solubility.[10] The specific functional groups on a reagent also play a critical role in its interaction with sulfolane.

• Presence of Water/Co-solvents: The addition of small amounts of water can significantly depress the freezing point of sulfolane without drastically altering its solvent properties for many applications.[6][11] Other co-solvents can be used to create a medium with the desired polarity.[2]

Troubleshooting Guides

Q4: My reagent shows poor solubility in pure sulfolane at room temperature. What steps can I take?

A4: If you are encountering solubility issues, a systematic approach is recommended. The following workflow outlines key strategies to try, from simplest to more complex.

Caption: Troubleshooting workflow for poor reagent solubility.

• Increase Temperature: Gently heat the sulfolane/reagent mixture. Many compounds exhibit significantly higher solubility at elevated temperatures.[9]

• Use a Co-solvent: If heating is ineffective or not desired, introduce a co-solvent. The choice of co-solvent should be based on the properties of your reagent. For polar reagents, water or methanol might be effective.[2][11] For others, solvents like DMF or DMSO could be considered.[12]

• Reduce Particle Size: The dissolution rate is often related to the particle size of the solute.[13] Techniques like micronization increase the surface-area-to-volume ratio, allowing for better interaction with the solvent.[14]

• Other Methods: For acidic or basic compounds, adjusting the pH to form a more soluble salt can be a powerful technique.[15][16] In some cases, surfactants can be employed to form micelles that help solubilize hydrophobic molecules.[15]

Q5: I successfully dissolved my compound with heating, but it precipitated upon cooling. What should I do?

A5: This indicates that you created a supersaturated solution at a higher temperature and the compound's solubility limit was exceeded as it cooled.

• Maintain Elevated Temperature: If your experimental conditions allow, maintain the temperature at which the reagent remains dissolved.

• Find a Co-solvent: The most common solution is to find a co-solvent that improves solubility at room temperature. This creates a more robust solvent system. Refer to the co-solvent screening protocol below.

• Use a More Dilute Concentration: If possible, lowering the overall concentration of your reagent may keep it below its solubility limit at the lower temperature.

Data and Protocols

Solubility Data

The following tables summarize the solubility of various compounds in tetramethylene sulfoxide.

Table 1: General Solubility and Miscibility of Various Compounds in Sulfolane

Compound	Solubility/Miscibility in Sulfolane	Reference
Acetic anhydride	Miscible	[4]
Acetone	Miscible	[4]
Benzene	Miscible	[4]
n-Butyl alcohol	Miscible	[4]
Carbon disulfide	Insoluble	[4]
Cyclohexane	Insoluble	[4]
n-Heptane	1.3% @ 30°C; 40% @ 100°C	[4]
Toluene	Miscible	[4]
Water	Miscible	[4]

| Polystyrene | ~10% @ 200°C |[4] |

Table 2: Solubility of Select Inorganic Salts in Sulfolane ( g/100g of solvent)

Salt	Solubility at 30°C	Solubility at 100°C	Solubility at 150°C	Reference
LiCl	0.45	1.12	1.85	[8]
NaCl	0.004	0.005	0.006	[8]
KCl	0.002	0.003	0.004	[8]
KBr	0.03	0.08	0.14	[8]
KI	3.36	6.80	10.10	[8]
AgCl	0.0003	0.0007	0.0012	[8]

| AgI | 0.001 | 0.004 | 0.008 |[8] |

Experimental Protocols

Protocol 1: General Methodology for Co-Solvent Screening

This protocol outlines a systematic approach to identify an effective co-solvent for a reagent that is poorly soluble in pure sulfolane.

Caption: Experimental workflow for co-solvent screening.

Methodology:

• Preparation: In a glass vial, add a pre-weighed amount of your solid reagent to a specific volume of sulfolane to create a slurry. The amount should be calculated to achieve your target final concentration.

• Co-solvent Selection: Choose a set of candidate co-solvents based on the properties of your reagent (e.g., water, methanol, DMF, DMSO).

• Titration: Place the vial on a magnetic stirrer. Slowly add the first candidate co-solvent dropwise or in small, measured aliquots to the slurry.

• Observation: Continuously observe the mixture. The endpoint is reached when all solid material has completely dissolved, resulting in a clear solution. Record the total volume of co-solvent added.

• Calculation: Calculate the volume percentage (v/v%) of the co-solvent required to achieve dissolution.

• Repeat and Compare: Repeat steps 3-5 for each candidate co-solvent.

• Selection: Compare the results to identify the most efficient co-solvent (i.e., the one requiring the lowest volume percentage). Ensure the selected co-solvent is compatible with your downstream experimental conditions.

References

• 1. Sulfolane - Wikipedia [en.wikipedia.org]
• 2. Sulfolane | 28452-93-9 | Benchchem [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Solvent Properties [sulfolane.cn]
• 5. SULFOLANE APPLICATIONS - Global Specialty Chemical Co [gs-chemical.com]
• 6. cpchem.com [cpchem.com]
• 7. Polar solvent (sulfone compounds) Sulfolane | Functional Materials (Relating to Funcitonal Chemicals) | Product Information | SUMITOMO SEIKA CHEMICALS CO.,LTD. [sumitomoseika.co.jp]
• 8. pubs.acs.org [pubs.acs.org]
• 9. solubilityofthings.com [solubilityofthings.com]
• 10. What factors affect solubility? | AAT Bioquest [aatbio.com]
• 11. Sixty Solvents [chem.rochester.edu]
• 12. mdpi.com [mdpi.com]
• 13. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pnrjournal.com [pnrjournal.com]
• 15. benchchem.com [benchchem.com]
• 16. Solubility Enhancement Techniques | Pharmaguideline [pharmaguideline.com]

Technical Support Center: Handling and Storage of Hygroscopic Tetramethylene Sulfoxide

This technical support guide provides researchers, scientists, and drug development professionals with essential information for the safe and effective handling and storage of hygroscopic tetramethylene sulfoxide (B87167).

Frequently Asked Questions (FAQs)

Q1: What is tetramethylene sulfoxide and why is its hygroscopic nature a concern?

A1: Tetramethylene sulfoxide (also known as tetrahydrothiophene (B86538) 1-oxide) is a polar aprotic solvent.[1][2] Its hygroscopic nature means it readily absorbs moisture from the atmosphere. This can be problematic as the presence of water can alter its physical properties and potentially interfere with moisture-sensitive reactions, leading to unexpected outcomes or reduced product yields.

Q2: How should I properly store tetramethylene sulfoxide?

A2: To minimize moisture absorption, tetramethylene sulfoxide should be stored in a tightly sealed, airtight container.[1] The storage area should be cool, dry, and well-ventilated.[3] For long-term storage or for use in highly moisture-sensitive applications, storing the container inside a desiccator with a suitable drying agent or under an inert gas atmosphere, such as argon, is recommended.[1]

Q3: What are the visible signs that my tetramethylene sulfoxide may have absorbed water?

A3: While tetramethylene sulfoxide is a clear, colorless to light yellow liquid, significant water absorption may not always result in obvious visual changes.[1][2] However, changes in physical properties such as viscosity or refractive index can be indicative of water contamination. For accurate determination of water content, analytical methods like Karl Fischer titration are recommended.

Q4: Can I use tetramethylene sulfoxide that has been exposed to air?

A4: For non-critical applications or reactions that are not sensitive to moisture, it may be acceptable. However, for most research and development purposes, especially in drug development, it is crucial to use anhydrous solvent. If exposure has occurred, it is best to either use a fresh, unopened container or dry the solvent before use.

Q5: What personal protective equipment (PPE) should I use when handling tetramethylene sulfoxide?

A5: When handling tetramethylene sulfoxide, it is important to wear appropriate personal protective equipment, including safety glasses or goggles, chemical-resistant gloves, and a lab coat.[3] All handling should be performed in a well-ventilated area or under a fume hood.[4]

Troubleshooting Guide

Problem	Possible Cause	Solution
Inconsistent reaction results or lower than expected yields.	Water contamination in the tetramethylene sulfoxide may be interfering with the reaction chemistry, especially with moisture-sensitive reagents.	Use a fresh, sealed container of anhydrous tetramethylene sulfoxide. If a container has been opened previously, consider drying the solvent before use. (See Experimental Protocols).
Difficulty in accurately measuring the solvent.	While less common for a liquid, significant water absorption could slightly alter the density.	For precise measurements, ensure the solvent is anhydrous. Store the solvent properly to prevent future water uptake.
Visible impurities or phase separation in the solvent.	This is unlikely to be caused by water alone as tetramethylene sulfoxide is miscible with water.[1][2] It may indicate contamination with other substances.	Do not use the solvent. Dispose of it according to your institution's hazardous waste guidelines.

Data Presentation

Table 1: Physical and Chemical Properties of Tetramethylene Sulfoxide

Property	Value
Appearance	Clear colorless to light yellow liquid[1][2]
Molecular Formula	C₄H₈OS[5]
Molecular Weight	104.17 g/mol [5]
Boiling Point	235-237 °C (lit.)[1]
Density	1.158 g/mL at 25 °C (lit.)[1]
Refractive Index	n20/D 1.52 (lit.)[1]
Water Solubility	Fully miscible[1][2]
Hygroscopic Nature	Yes

Table 2: Recommended Storage Conditions

Parameter	Recommendation
Temperature	Cool, room temperature.
Atmosphere	Airtight container. For sensitive applications, store under an inert gas (e.g., Argon).[1]
Humidity	Dry location. The use of a desiccator is recommended.
Incompatible Materials	Strong oxidizing agents.[3]

Experimental Protocols

Protocol 1: Drying of Tetramethylene Sulfoxide

This protocol describes a method for drying tetramethylene sulfoxide that has been exposed to moisture.

Materials:

• Tetramethylene sulfoxide (to be dried)

• Calcium hydride (CaH₂)

• Barium oxide (BaO) (optional pre-treatment)

• Round-bottom flask

• Distillation apparatus (condenser, receiving flask)

• Heating mantle

• Vacuum source

• Stir bar

• Schlenk line or glove box (for handling anhydrous solvent)

Procedure:

• Pre-treatment (optional): For significant water contamination, first, shake the tetramethylene sulfoxide with barium oxide (BaO) for 4 days.[1]

• Setup: Assemble the distillation apparatus. Ensure all glassware is oven-dried and cooled under a stream of dry nitrogen or in a desiccator to remove any adsorbed moisture.

• Addition of Drying Agent: Place the tetramethylene sulfoxide to be dried into the round-bottom flask with a stir bar. Carefully add calcium hydride (CaH₂) to the flask. A common starting point is to add approximately 10 g of CaH₂ per liter of solvent.

• Reflux: Heat the mixture to a gentle reflux under a dry nitrogen atmosphere for several hours. This allows the calcium hydride to react with any dissolved water.

• Distillation: After refluxing, distill the tetramethylene sulfoxide under reduced pressure.[1] Collect the distillate in the receiving flask, which should be cooled in an ice bath to improve condensation.

• Storage: The freshly distilled, anhydrous tetramethylene sulfoxide should be stored in a tightly sealed container with a septum, under an inert atmosphere (e.g., argon or nitrogen), and in a desiccator to prevent re-absorption of moisture.

Protocol 2: Quantification of Water Content using Karl Fischer Titration

Karl Fischer titration is a highly accurate method for determining the water content in solvents.

Materials:

• Karl Fischer titrator (volumetric or coulometric)

• Karl Fischer reagents (titrant and solvent)

• Airtight syringe

• Tetramethylene sulfoxide sample

Procedure:

• Instrument Preparation: Prepare the Karl Fischer titrator according to the manufacturer's instructions. The titration cell should be conditioned to a dry state.

• Sample Preparation: Due to its hygroscopic nature, the tetramethylene sulfoxide sample should be handled quickly to minimize exposure to atmospheric moisture.

• Titration: Using an airtight syringe, carefully inject a known weight of the tetramethylene sulfoxide sample into the titration cell.

• Analysis: The titrator will automatically perform the titration, and the water content will be displayed, typically in parts per million (ppm) or as a percentage.

• Note on Sulfoxides: It is important to be aware that some sulfoxides can undergo a slow side reaction with the iodine in the Karl Fischer reagent, which may lead to inaccurate results. It is advisable to use smaller sample sizes and to change the Karl Fischer solvent after a few analyses.

Mandatory Visualization

Caption: Workflow for handling and storing hygroscopic tetramethylene sulfoxide.

References

• 1. Tetramethylene sulfoxide | 1600-44-8 [chemicalbook.com]
• 2. Tetramethylene sulfoxide One Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 3. appsearch.kyoto-kem.com [appsearch.kyoto-kem.com]
• 4. mcckf.com [mcckf.com]
• 5. chemscene.com [chemscene.com]

troubleshooting nonspecific amplification in LAMP assays with tetramethylene sulfoxide

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals experiencing nonspecific amplification in Loop-Mediated Isothermal Amplification (LAMP) assays. The following sections offer solutions and detailed protocols, with a focus on the application of tetramethylene sulfoxide (B87167) (TMSO) and other chemical additives.

Troubleshooting Guide: Nonspecific Amplification

Nonspecific amplification in LAMP assays is a common issue that can lead to false-positive results. This is often due to the high concentration of primers and the isothermal conditions, which can promote primer-dimer formation and spurious priming.

Frequently Asked Questions (FAQs)

Q1: I am observing amplification in my no-template control (NTC) reactions. What is the primary cause?

A1: Amplification in NTC reactions is a clear indicator of nonspecific amplification. This can arise from two main sources:

• Contamination: LAMP is highly sensitive, and minuscule amounts of contaminating DNA from previous experiments can lead to false positives.

• Primer-related issues: The complex set of primers used in LAMP can interact with each other to form primer-dimers or other non-target structures that can be amplified. The relatively low reaction temperatures (typically 60-65°C) can also contribute to nonspecific primer annealing and extension.[1][2][3]

Q2: How can I differentiate between contamination and primer-related nonspecific amplification?

A2: To distinguish between these possibilities, you can perform the following:

• Stringent laboratory practices: Use separate, dedicated areas and equipment for pre-PCR and post-PCR manipulations. Regularly decontaminate surfaces and pipettes. Use aerosol-resistant filter tips.

• Fresh reagents: Prepare fresh aliquots of all reaction components, including primers and water.

• Primer analysis: If the issue persists after taking precautions against contamination, the problem is likely related to the primers themselves. You can analyze your primers for potential self-dimerization and cross-dimerization using oligo analysis software.

Q3: My primers seem to be the issue. What are my options?

A3: If primer-related issues are suspected, you have a few options:

• Primer redesign: This is often the most effective solution but can be time-consuming.[1][2][3]

• Reaction optimization: Adjusting reaction parameters such as temperature and magnesium concentration can sometimes reduce nonspecific amplification.

• Use of chemical additives: Incorporating certain chemical additives into the LAMP reaction can enhance specificity by reducing the formation of secondary structures in DNA and minimizing nonspecific primer annealing.

Q4: What chemical additives can be used to reduce nonspecific amplification in LAMP assays?

A4: Several additives have been shown to improve the specificity of nucleic acid amplification reactions. These include:

• Tetramethylene sulfoxide (TMSO): A potent PCR enhancer that can be more effective than DMSO for amplifying GC-rich templates.[1][2][3]

• Dimethyl sulfoxide (DMSO): A commonly used co-solvent that helps to disrupt secondary structures in DNA templates and primers.[4][5]

• Betaine: An isostabilizing agent that equalizes the melting temperatures of GC and AT base pairs.

• Tetramethylammonium chloride (TMAC): Increases the stringency of primer annealing.[2][3]

• Formamide: Another denaturant that can reduce nonspecific priming.

Q5: How does Tetramethylene Sulfoxide (TMSO) work to reduce nonspecific amplification?

A5: While the exact mechanism of TMSO in LAMP is not as extensively studied as in PCR, it is believed to function similarly to other sulfoxides like DMSO. These compounds are thought to reduce nonspecific amplification by:

• Disrupting secondary structures: TMSO can interfere with the hydrogen bonds that form secondary structures in both the DNA template and the primers themselves. This makes the target sequence more accessible for specific primer binding.

• Lowering the melting temperature (Tm) of DNA: By destabilizing the DNA duplex, TMSO can facilitate strand separation at lower temperatures, which can improve the specificity of primer annealing.

Quantitative Data on PCR Enhancers

The following table summarizes the findings from a study on the effectiveness of various sulfoxides in PCR, which can serve as a starting point for optimization in LAMP assays.

Additive	Potency (Normalized to DMSO)	Specificity (%)	Effective Molar Concentration Range (M)
Tetramethylene sulfoxide (TMSO)	3.68	100	0.28 – 1.00
Propyl sulfoxide	2.82	100	0.15 – 0.36
Methyl sec-butyl sulfoxide	3.33	100	0.03 – 0.31
Dimethyl sulfoxide (DMSO)	1.00	89	0.75 – 1.25
Control (no additive)	0.06	53	N/A

Table adapted from Chakrabarti & Schutt, BioTechniques, 2002.[2] This data suggests that TMSO is a highly potent and specific enhancer for PCR and may be a valuable tool for optimizing LAMP assays.

Experimental Protocols

Protocol for Optimizing TMSO Concentration in a LAMP Assay

This protocol provides a framework for determining the optimal concentration of TMSO to reduce nonspecific amplification in your LAMP assay.

1. Materials:

• LAMP primer set for your target of interest

• DNA template (positive control)

• Nuclease-free water (negative control)

• Isothermal amplification buffer (2X)

• Bst DNA polymerase

• dNTPs

• Magnesium sulfate (B86663) (MgSO₄)

• Tetramethylene sulfoxide (TMSO) stock solution (e.g., 5 M)

• Detection reagent (e.g., fluorescent dye)

2. Experimental Setup:

• Prepare a series of LAMP reactions with varying final concentrations of TMSO. A good starting range, based on PCR data, is 0.2 M to 1.0 M. It is recommended to test concentrations in smaller increments (e.g., 0.2 M, 0.4 M, 0.6 M, 0.8 M, 1.0 M).

• For each TMSO concentration, set up at least three types of reactions:

  • Positive control (with target DNA)

  • Negative control (with nuclease-free water instead of template)

  • No-additive control (a positive and negative reaction without TMSO)

3. Reaction Mix Preparation (Example for a 25 µL reaction):

Component	Volume	Final Concentration
Isothermal Amplification Buffer (2X)	12.5 µL	1X
Primer Mix (10X)	2.5 µL	1X
dNTPs (10 mM)	3.5 µL	1.4 mM
MgSO₄ (100 mM)	1.5 µL	6 mM
Bst Polymerase	1.0 µL	As recommended
TMSO (from stock)	Variable	0.2 M - 1.0 M
DNA Template or Water	1.0 µL	-
Nuclease-free Water	Up to 25 µL	-

4. Incubation and Data Analysis:

• Incubate the reactions at the optimal temperature for your LAMP assay (typically 60-65°C) for a set time (e.g., 60 minutes).

• Monitor the amplification in real-time if using a fluorescent dye, or analyze the endpoint results.

• The optimal TMSO concentration will be the one that eliminates or significantly delays amplification in the negative control while maintaining or improving the amplification efficiency in the positive control.

Visualizations

Caption: Troubleshooting workflow for nonspecific amplification in LAMP assays.

Caption: How TMSO may reduce nonspecific amplification in LAMP assays.

References

• 1. Novel sulfoxides facilitate GC-rich template amplification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. A New Dimethyl Sulfoxide-Based Method for Gene Promoter Methylation Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Pinhole Healing of Perovskite Films with Tetramethylene Sulfoxide (TMSO) Vapor

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions regarding the pinhole healing of perovskite films using tetramethylene sulfoxide (B87167) (TMSO) vapor.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the experimental process.

Issue	Possible Cause	Recommended Solution
Incomplete Pinhole Healing	Insufficient TMSO vapor concentration.	Increase the amount of TMSO liquid in the annealing chamber or increase the annealing temperature to enhance vaporization.
Non-uniform TMSO vapor distribution.	Introduce a secondary solvent vapor, such as anisole (B1667542), to improve the uniformity of the TMSO vapor distribution.[1]
Inadequate annealing time.	Optimize the solvent vapor annealing time. Insufficient time may not allow for complete recrystallization and grain merging.
Poor Film Morphology (e.g., increased roughness)	Excessive solvent vapor concentration or annealing time.	Reduce the amount of TMSO or the annealing duration. Over-exposure can lead to the formation of larger, irregular grains.
Condensation of solvent vapor on the film surface.	Ensure the temperature of the perovskite substrate is controlled and slightly elevated to prevent vapor condensation.
Low Power Conversion Efficiency (PCE) in Solar Cells	Residual solvent in the perovskite film.	Implement a post-annealing step in an inert atmosphere (e.g., nitrogen) to remove any remaining solvent molecules.
Formation of secondary phases or defects.	Optimize the annealing temperature and time. Characterize the film using techniques like XRD and PL to identify and mitigate the formation of undesirable phases.
Inconsistent Results Across Batches	Variations in the initial pinhole-rich film quality.	Standardize the fabrication process for the initial perovskite film to ensure consistent starting quality.
Fluctuations in annealing chamber conditions (temperature, pressure).	Calibrate and monitor the annealing chamber parameters closely for each experiment.

Frequently Asked Questions (FAQs)

Q1: Why is TMSO vapor effective for healing pinholes in perovskite films?

A1: TMSO vapor is a polar solvent that can activate the recrystallization of the perovskite film.[1] This process allows for the merging of grains and the filling of pinholes, leading to a more uniform and defect-free film.

Q2: How does TMSO compare to other solvents like DMSO for pinhole healing?

A2: While both are polar solvents, TMSO has been demonstrated to be remarkably effective in activating the recrystallization of FAPbI3 perovskite films.[1] The choice of solvent can significantly impact the final film morphology and device performance.

Q3: What is the purpose of using a mixed vapor of TMSO and anisole?

A3: The addition of a secondary solvent vapor like anisole helps to create a more uniformly distributed TMSO vapor within the annealing chamber.[1] This uniformity is crucial for achieving consistent pinhole healing across the entire perovskite film, especially for larger area applications.[1]

Q4: Can this TMSO vapor healing process be applied to different types of perovskite compositions?

A4: The primary research focuses on pristine formamidinium lead tri-iodide (FAPbI3) perovskite films.[1] While the principle of solvent-assisted recrystallization is broadly applicable, the optimal conditions (e.g., solvent choice, temperature, time) may need to be adjusted for different perovskite compositions.

Q5: What are the expected improvements in perovskite solar cell performance after TMSO vapor treatment?

A5: Effective pinhole healing using TMSO vapor treatment can lead to a significant increase in power conversion efficiency (PCE). For example, pristine FAPbI3 perovskite solar cells prepared with this method have achieved PCEs of up to 22.43% on small cells and 16.54% on mini-modules.[1] This improvement is largely attributed to the reduction of non-radiative recombination pathways associated with pinholes and other defects.

Quantitative Data Summary

The following table summarizes the performance of pristine FAPbI3 perovskite solar cells with and without the mixed solvent annealing (MSA) recrystallization using TMSO and anisole vapor.

Device Type	Treatment	Power Conversion Efficiency (PCE)
Small Cells (0.105 cm²)	With MSA Recrystallization	Up to 22.43%[1]
Mini-Modules (12.6 cm²)	With MSA Recrystallization	Up to 16.54%[1]

Experimental Protocols

Key Experiment: Pinhole Healing of FAPbI3 Perovskite Films via Mixed Solvent Vapor Annealing (MSA)

This protocol describes the recrystallization method to heal pinholes in pristine FAPbI3 perovskite films using a mixed vapor of tetramethylene sulfoxide (TMSO) and anisole.

• Preparation of Pinhole-Rich FAPbI3 Film:

  • Fabricate a pristine FAPbI3 perovskite film using a standard methylammonium-free approach. This initial film is expected to contain pinholes.

• Solvent Vapor Annealing (SVA) Setup:

  • Place the pinhole-rich FAPbI3 film inside a sealed annealing chamber.

  • Introduce a controlled amount of TMSO and anisole liquid into a container within the chamber, separate from the perovskite film.

• Mixed Solvent Annealing (MSA) Process:

  • Heat the annealing chamber to a specific temperature to induce the vaporization of both TMSO and anisole.

  • Maintain the temperature for a predetermined duration to allow the mixed solvent vapor to interact with the perovskite film. The TMSO vapor activates recrystallization, while the anisole vapor ensures uniform distribution.[1]

• Post-Annealing Treatment:

  • After the MSA process, transfer the film to a nitrogen-filled glovebox and perform a thermal post-annealing step to remove any residual solvent.

• Characterization:

  • Analyze the morphology of the healed perovskite film using Scanning Electron Microscopy (SEM) to confirm the reduction of pinholes.

  • Evaluate the crystallographic properties using X-ray Diffraction (XRD).

  • Measure the optoelectronic properties, such as photoluminescence (PL), to assess the reduction in defect states.

• Solar Cell Fabrication:

  • Fabricate perovskite solar cells using the healed FAPbI3 film as the active layer to evaluate the impact of the treatment on device performance.

Visualizations

Caption: Experimental workflow for pinhole healing of perovskite films.

Caption: Logical relationship of the TMSO vapor healing process.

References

• 1. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

TMSO Outperforms DMSO as a PCR Enhancer for GC-Rich Templates

For researchers, scientists, and drug development professionals struggling with the amplification of GC-rich DNA sequences, a study reveals tetramethylene sulfoxide (B87167) (TMSO) as a more potent and specific PCR enhancer compared to the commonly used dimethyl sulfoxide (DMSO). This guide provides a detailed comparison of the two sulfoxides, supported by experimental data, to aid in the selection of the optimal PCR additive for challenging templates.

The amplification of DNA with high guanine-cytosine (GC) content is notoriously difficult due to the propensity of these sequences to form stable secondary structures that impede DNA polymerase activity. Organic solvents like DMSO are often added to PCR reactions to alleviate this issue by disrupting these secondary structures.[1][2] However, their effectiveness can be inconsistent.[3] A study by Chakrabarti and Schutt systematically evaluated a series of sulfoxides and identified TMSO as a superior PCR enhancer, often outperforming DMSO in both yield and specificity.[3][4][5]

Quantitative Comparison of PCR Enhancer Performance

Experimental data demonstrates that TMSO is significantly more potent than DMSO in enhancing the amplification of GC-rich templates. The following table summarizes the key performance metrics for TMSO and DMSO across three different GC-rich DNA templates. Potency is normalized to the performance of DMSO.

Additive	Template (GC Content)	Potency (Normalized to DMSO)	Best Specificity (%)	Effective Molar Range
Tetramethylene Sulfoxide	GTP (80%)	3.68	100	0.28–1.00 M
DMSO	GTP (80%)	1.00	89	0.75–1.25 M
Tetramethylene Sulfoxide	c-jun (75%)	More potent than DMSO	Higher specificity than DMSO	Effective at 92°C and 95°C
DMSO	c-jun (75%)	-	-	Ineffective at 92°C
Tetramethylene Sulfoxide	PSM (72%)	Most potent	Most specific	-
DMSO	PSM (72%)	Second in potency	Second in specificity	-

Experimental Insights

The comparative study highlighted several key advantages of TMSO over DMSO.[3]

• Higher Potency: Across all tested GC-rich templates, TMSO consistently demonstrated a higher potency in enhancing the yield of the target PCR product compared to DMSO.[3] For the GTP template, TMSO was over 3.5 times more potent than DMSO.[4]

• Greater Specificity: TMSO also exhibited superior specificity. For the GTP template, TMSO achieved 100% specificity, meaning only the desired product was amplified, whereas DMSO's best specificity was 89%.[4]

• Effectiveness at Lower Denaturing Temperatures: In the case of the c-jun template, TMSO was the only effective additive when a lower denaturing temperature of 92°C was used, a condition where DMSO failed to produce the desired amplicon.[3]

Mechanism of Action

While the precise mechanism is not fully elucidated, it is believed that sulfoxides like TMSO and DMSO enhance PCR by disrupting the secondary structures of GC-rich DNA.[1][2][6] They are thought to interfere with the hydrogen bonds between guanine (B1146940) and cytosine, thereby lowering the melting temperature (Tm) of the DNA and making the template more accessible to the DNA polymerase.[6][] The superior performance of the cyclic structure of TMSO compared to the linear structure of DMSO suggests that its conformational rigidity may play a role in its enhanced ability to disrupt these secondary structures.[3]

Experimental Protocols

The following is a generalized protocol based on the methodology used in the comparative study.[3][4]

PCR Reaction Setup:

• Reaction Volume: 50 µL

• Buffer: 10 mM Tris-HCl (pH 8.3), 50 mM KCl, 1.5 mM MgCl₂, 0.01% (w/v) gelatin

• Primers: 0.2 µM each

• Template DNA: 0.06 ng/µL

• dNTPs: 0.2 mM each

• Taq DNA Polymerase: 0.04 U/µL

• Enhancer: Varied concentrations of TMSO or DMSO (e.g., TMSO: 0.1 - 1.2 M; DMSO: 0.2 - 1.4 M)

Thermal Cycling Conditions:

• Initial Denaturation (Hot Start): 95°C for 5 minutes.

• Hold: 54°C for 5 minutes (before adding Taq DNA polymerase).

• Cycling (30 cycles):

  • Denaturation: 95°C (or 92°C for specific templates) for 1 minute.

  • Annealing: 54°C for 1 minute.

  • Extension: 72°C for 1 minute.

• Final Extension: 72°C for 5 minutes.

Analysis:

• PCR products were analyzed by agarose (B213101) gel electrophoresis.

• Band intensities were quantified using densitometry to determine potency and specificity.

Visualizing the Experimental Workflow

The following diagram illustrates the workflow for comparing the efficacy of TMSO and DMSO as PCR enhancers.

References

• 1. geneticeducation.co.in [geneticeducation.co.in]
• 2. What are the common PCR additives? | AAT Bioquest [aatbio.com]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. Novel sulfoxides facilitate GC-rich template amplification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to Tetramethylene Sulfoxide and Dimethyl Sulfoxide as Solvents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of tetramethylene sulfoxide (B87167) (more commonly known as sulfolane) and dimethyl sulfoxide (DMSO), two powerful polar aprotic solvents widely utilized in chemical synthesis and pharmaceutical sciences. By presenting their physicochemical properties, performance in key applications, and detailed experimental protocols, this guide aims to equip researchers with the necessary information to make informed decisions for their specific applications.

Physicochemical Properties: A Head-to-Head Comparison

Both sulfolane (B150427) and DMSO exhibit properties that make them excellent solvents for a wide range of compounds, including many active pharmaceutical ingredients (APIs). A summary of their key physical and chemical properties is presented below.

Property	Tetramethylene Sulfoxide (Sulfolane)	Dimethyl Sulfoxide (DMSO)
Molecular Formula	C₄H₈O₂S	C₂H₆OS
Molar Mass ( g/mol )	120.17	78.13
Boiling Point (°C)	285	189
Melting Point (°C)	27.5	18.5
Density (g/mL at 25°C)	1.261	1.100
Refractive Index (n20/D)	1.484	1.479
Water Solubility	Miscible	Miscible
Dipole Moment (Debye)	4.8	3.96

Performance in Pharmaceutical Applications

Solubility of Active Pharmaceutical Ingredients (APIs)

The ability to dissolve a wide range of APIs is a critical attribute for a solvent in drug development. While direct comparative studies are limited, individual solubility data for common APIs in DMSO is readily available. Data for sulfolane is less common in pharmaceutical literature, highlighting an area for further research.

Active Pharmaceutical Ingredient	Solubility in DMSO (mg/mL)	Solubility in Tetramethylene Sulfoxide (mg/mL)
Ibuprofen	~50[1]	Data not readily available
Naproxen	~24[2]	Data not readily available

The high polarity and hydrogen bond accepting capabilities of both solvents suggest they are effective for dissolving a variety of drug molecules.

Role in Chemical Synthesis: A Focus on SN2 Reactions

Polar aprotic solvents are known to significantly accelerate the rates of bimolecular nucleophilic substitution (SN2) reactions. They achieve this by solvating the cation while leaving the nucleophile relatively "naked" and more reactive.

A common example of an SN2 reaction is the synthesis of benzyl (B1604629) azide (B81097) from benzyl bromide and sodium azide. In DMSO, this reaction proceeds efficiently at room temperature.[3]

Experimental Protocols

To facilitate direct comparison and aid in solvent selection, detailed experimental protocols for key performance evaluations are provided below.

Protocol 1: Determination of API Solubility

This protocol outlines a method for determining the equilibrium solubility of an API in both tetramethylene sulfoxide and dimethyl sulfoxide.

Objective: To quantitatively determine and compare the solubility of a given API in sulfolane and DMSO at a specified temperature.

Materials:

• Active Pharmaceutical Ingredient (API) powder

• Tetramethylene sulfoxide (Sulfolane), high purity

• Dimethyl sulfoxide (DMSO), high purity

• Analytical balance

• Vials with screw caps

• Constant temperature shaker bath

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable column and detector

• Volumetric flasks and pipettes

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of the API powder to separate vials containing a known volume (e.g., 5 mL) of sulfolane and DMSO. The amount of excess API should be sufficient to ensure a saturated solution with undissolved solids present after equilibration.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a constant temperature shaker bath set to the desired temperature (e.g., 25°C or 37°C).

  • Shake the vials for a predetermined time (e.g., 24-48 hours) to ensure equilibrium is reached. Preliminary experiments may be needed to determine the optimal equilibration time.[4]

• Sample Preparation:

  • After equilibration, remove the vials from the shaker bath and allow the undissolved solids to settle.

  • Centrifuge the vials to further separate the solid and liquid phases.

  • Carefully withdraw a known volume of the supernatant from each vial using a calibrated pipette.

• Analysis:

  • Dilute the collected supernatant with a suitable solvent to a concentration within the linear range of the HPLC calibration curve.

  • Analyze the diluted samples by HPLC to determine the concentration of the dissolved API.

• Data Analysis:

  • Calculate the solubility of the API in each solvent in mg/mL or mol/L.

  • Compare the solubility values obtained for sulfolane and DMSO.

Protocol 2: Comparative Kinetic Study of an SN2 Reaction

This protocol describes a method to compare the reaction rates of an SN2 reaction in sulfolane and DMSO using UV-Vis spectroscopy. The reaction between benzyl bromide and sodium azide is used as an example.

Objective: To determine and compare the second-order rate constants for the reaction of benzyl bromide with sodium azide in sulfolane and DMSO.

Materials:

• Benzyl bromide

• Sodium azide

• Tetramethylene sulfoxide (Sulfolane), high purity, anhydrous

• Dimethyl sulfoxide (DMSO), high purity, anhydrous

• UV-Vis spectrophotometer with a thermostatted cuvette holder

• Quartz cuvettes

• Syringes and needles

• Volumetric flasks and pipettes

Procedure:

• Preparation of Reactant Solutions:

  • Prepare stock solutions of benzyl bromide and sodium azide in both sulfolane and DMSO of known concentrations.

• Kinetic Measurement:

  • Set the UV-Vis spectrophotometer to monitor the reaction at a wavelength where either the reactant (benzyl bromide) or the product (benzyl azide) has a distinct absorbance, and the other species do not significantly interfere. A preliminary scan of the reactants and products is necessary to determine the optimal wavelength.

  • Equilibrate the thermostatted cuvette holder to the desired reaction temperature (e.g., 25°C).

  • In a quartz cuvette, place a known volume of the sodium azide solution in the chosen solvent.

  • Initiate the reaction by rapidly injecting a known volume of the benzyl bromide solution into the cuvette.

  • Immediately start recording the absorbance at the chosen wavelength as a function of time.

• Data Analysis:

  • Convert the absorbance data to concentration data using a previously established Beer-Lambert law calibration curve.

  • Plot the appropriate function of concentration versus time to determine the order of the reaction and the pseudo-first-order rate constant (k_obs) (assuming one reactant is in large excess).

  • Calculate the second-order rate constant (k) by dividing k_obs by the concentration of the reactant in excess.

  • Compare the second-order rate constants obtained in sulfolane and DMSO.

Visualizing Workflows and Relationships

To better illustrate the processes and concepts discussed, the following diagrams are provided.

Caption: A generalized workflow for comparing the performance of two solvents.

Caption: Key factors to consider when choosing between sulfolane and DMSO.

Conclusion

Both tetramethylene sulfoxide and dimethyl sulfoxide are highly effective polar aprotic solvents with broad applicability in research and development. While DMSO is more extensively characterized in pharmaceutical literature, sulfolane presents a viable alternative with a higher boiling point and different physical properties that may be advantageous in specific applications. The choice between these two solvents will ultimately depend on the specific requirements of the application, including the solubility of the solutes, the desired reaction kinetics, and practical considerations such as cost and ease of removal. The experimental protocols provided in this guide offer a framework for conducting direct comparative studies to facilitate an evidence-based solvent selection process.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 4. who.int [who.int]

A Comparative Guide to Purity Validation of Tetramethylene Sulfoxide: GC-MS vs. Alternative Methods

For researchers, scientists, and professionals in drug development, ensuring the purity of chemical reagents is paramount. This guide provides an objective comparison of Gas Chromatography-Mass Spectrometry (GC-MS) with alternative analytical techniques for the validation of tetramethylene sulfoxide (B87167) purity. The information presented is supported by hypothetical experimental data and detailed methodologies to assist in selecting the most appropriate analytical strategy.

Comparison of Analytical Techniques for Purity Assessment

The selection of an analytical technique for purity determination depends on various factors, including the nature of the impurities, the required sensitivity, and the desired quantitative accuracy. Below is a comparative summary of GC-MS, High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV), and Karl Fischer Titration for the analysis of tetramethylene sulfoxide.

Parameter	GC-MS	HPLC-UV	Karl Fischer Titration
Principle	Separation by volatility and polarity, detection by mass-to-charge ratio.	Separation by polarity, detection by UV absorbance.	Titration based on the quantitative reaction of water with iodine and sulfur dioxide.
Primary Use	Identification and quantification of volatile and semi-volatile impurities. Purity assay.	Quantification of non-volatile or thermally labile impurities. Purity assay.	Specific quantification of water content.
Limit of Detection (LOD)	~0.01 µg/mL	~0.1 µg/mL	~10 ppm
Limit of Quantification (LOQ)	~0.05 µg/mL	~0.5 µg/mL	~50 ppm
**Linearity (R²) **	>0.999	>0.998	N/A
Precision (%RSD)	< 5%	< 5%	< 2%
Sample Throughput	Moderate	High	High
Strengths	High specificity and sensitivity for volatile impurities. Provides structural information for unknown identification.	Suitable for a wide range of non-volatile compounds. Robust and widely available.	Gold standard for water content determination.[1][2]
Limitations	Not suitable for non-volatile impurities. Potential for thermal degradation of the analyte.	Lower specificity than MS. Requires chromophoric impurities for detection.	Only measures water content.

Experimental Protocols

GC-MS Method for Purity Validation of Tetramethylene Sulfoxide

This protocol outlines a hypothetical GC-MS method for the determination of tetramethylene sulfoxide purity and the identification of potential impurities.

1. Sample Preparation:

• Accurately weigh approximately 100 mg of the tetramethylene sulfoxide sample into a 10 mL volumetric flask.

• Dissolve and dilute to volume with methanol (B129727).

• Further dilute an aliquot of this solution with methanol to a final concentration of approximately 1 mg/mL.

2. GC-MS Parameters:

• Gas Chromatograph: Agilent 8890 GC System or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

• Inlet Temperature: 250°C.

• Injection Volume: 1 µL (split ratio 50:1).

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 10°C/min to 280°C.

  • Hold: 5 minutes at 280°C.

• MSD Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 35-350.

3. Data Analysis:

• The purity of tetramethylene sulfoxide is determined by area normalization. The percentage purity is calculated by dividing the peak area of tetramethylene sulfoxide by the total area of all peaks in the chromatogram.

• Potential impurities, such as tetrahydrothiophene (B86538) (unreacted starting material) and tetramethylene sulfone (over-oxidation product), are identified by their retention times and mass spectra compared to reference standards.

HPLC-UV Method for Purity Assessment

This protocol describes a hypothetical HPLC-UV method for the quantification of non-volatile impurities in tetramethylene sulfoxide.

1. Sample Preparation:

• Prepare the sample as described in the GC-MS protocol, using a mobile phase as the diluent.

2. HPLC-UV Parameters:

• HPLC System: Agilent 1260 Infinity II LC System or equivalent.

• Column: Zorbax Eclipse Plus C18 (4.6 x 150 mm, 5 µm).

• Mobile Phase: Isocratic elution with a mixture of water and acetonitrile (B52724) (70:30 v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

• Detection Wavelength: 210 nm.

3. Data Analysis:

• Purity is determined by area normalization, similar to the GC-MS method.

Karl Fischer Titration for Water Content

This protocol details the determination of water content in tetramethylene sulfoxide using volumetric Karl Fischer titration.

1. Instrumentation:

• Metrohm 870 KF Titrino plus or equivalent.

2. Reagents:

• Volumetric Karl Fischer reagent (e.g., Hydranal-Composite 5).

• Anhydrous methanol.

3. Procedure:

• The titration vessel is filled with anhydrous methanol and pre-titrated to a dry endpoint.

• A known weight of the tetramethylene sulfoxide sample is accurately introduced into the vessel.

• The sample is titrated with the Karl Fischer reagent to a stable endpoint.

• The water content is calculated based on the volume of titrant consumed. It is important to note that with sulfoxides like DMSO, a slow side reaction can occur, so prompt analysis after sample addition is recommended.

Visualizing the Workflow and Comparison

To better illustrate the analytical processes and their relationships, the following diagrams are provided.

Caption: Workflow for Tetramethylene Sulfoxide Purity Validation by GC-MS.

Caption: Comparison of Analytical Methods for Tetramethylene Sulfoxide Purity.

References

• 1. mcckf.com [mcckf.com]
• 2. mt.com [mt.com]

A Comparative Guide to Tetramethylene Sulfoxide (Sulfolane) for Aromatic Extraction

For Researchers, Scientists, and Drug Development Professionals

The efficient separation of aromatic hydrocarbons from aliphatic feedstocks is a critical process in the petrochemical and pharmaceutical industries. Tetramethylene sulfoxide, commonly known as sulfolane (B150427), is a widely utilized solvent in these aromatic extraction processes. This guide provides an objective comparison of sulfolane's performance against other common solvents, supported by experimental data, to aid in solvent selection and process optimization.

Performance Comparison of Solvents in Aromatic Extraction

The effectiveness of a solvent in aromatic extraction is primarily determined by its selectivity and distribution coefficient (or solvent capacity). High selectivity indicates a solvent's strong preference for dissolving aromatic compounds over aliphatics, leading to a purer extract. A high distribution coefficient signifies that the solvent can hold a large amount of the aromatic compound, potentially reducing the required solvent-to-feed ratio and operational costs.[1]

The following table summarizes the performance of sulfolane in comparison to other solvents for the extraction of toluene (B28343) from n-heptane, a common model system for aromatic extraction.

Solvent	Temperature (°C)	Aromatic Compound	Aliphatic Compound	Distribution Coefficient (D) of Toluene	Selectivity (S) for Toluene	Reference
Tetramethylene Sulfoxide (Sulfolane)	25	Toluene	n-Heptane	~0.3 - 0.5	~15 - 30	[2][3]
N-Methyl-2-pyrrolidone (NMP)	25	Toluene	n-Heptane	~0.2 - 0.4	~10 - 20	[4]
Dimethyl Sulfoxide (DMSO)	30	Toluene	n-Heptane	~0.1 - 0.3	~20 - 40	[5]
[emim][SCN] (Ionic Liquid)	25	Toluene	n-Heptane	~0.1 - 0.2	>90	[2]

Note: The data presented is compiled from various sources and may have been obtained under slightly different experimental conditions. Direct comparison should be made with caution. The performance of ionic liquids can be highly variable depending on the cation and anion combination.[2]

Experimental Protocols

A standardized experimental protocol is crucial for the accurate determination of a solvent's performance in aromatic extraction. The following is a generalized methodology for determining liquid-liquid equilibrium (LLE) data, from which distribution coefficients and selectivity are calculated.

Objective:

To determine the distribution coefficient and selectivity of a solvent for the separation of a specific aromatic and aliphatic hydrocarbon pair.

Materials:

• Solvent (e.g., Tetramethylene Sulfoxide)

• Aromatic hydrocarbon (e.g., Toluene)

• Aliphatic hydrocarbon (e.g., n-Heptane)

• Internal standard for gas chromatography (e.g., n-Octane)

• Deionized water

• Glassware: Erlenmeyer flasks with stoppers, separatory funnels, vials

• Analytical balance

• Thermostatic shaker or magnetic stirrer

• Centrifuge (optional)

• Gas chromatograph with a Flame Ionization Detector (FID)

Procedure:

• Preparation of Standard Solutions: Prepare a series of standard solutions with known concentrations of the aromatic and aliphatic hydrocarbons in the chosen solvent and in the aliphatic hydrocarbon itself. These will be used to calibrate the gas chromatograph.

• Preparation of the Ternary Mixture: In a sealed Erlenmeyer flask, prepare a mixture with known masses of the solvent, aromatic hydrocarbon, and aliphatic hydrocarbon. A typical starting point is a 1:1:1 mass ratio.

• Equilibration: Place the flask in a thermostatic shaker or on a magnetic stirrer and agitate the mixture at a constant temperature (e.g., 25 °C) for a sufficient time to reach equilibrium (typically several hours).

• Phase Separation: After equilibration, transfer the mixture to a separatory funnel and allow the two liquid phases (the solvent-rich extract phase and the aliphatic-rich raffinate phase) to separate completely. If emulsification occurs, centrifugation can aid in phase separation.

• Sampling: Carefully collect samples from both the extract and raffinate phases. It is crucial to avoid cross-contamination.

• Analysis:

  • Accurately weigh a small amount of each phase sample and add a known amount of an internal standard.

  • Analyze the composition of each phase using a gas chromatograph equipped with an FID. The UOP 831 method provides a standardized procedure for determining hydrocarbons in sulfolane.[6] A suitable column for this analysis is a nonpolar capillary column (e.g., 30m x 0.25mm).[7] The oven temperature program should be optimized to achieve good separation of all components. A typical program might start at 35°C and ramp up to 250°C.[7]

• Calculation of Distribution Coefficient and Selectivity:

  • From the GC analysis, determine the mass fractions of the aromatic (wA) and aliphatic (wN) hydrocarbons in the extract (E) and raffinate (R) phases.

  • The Distribution Coefficient (D) of the aromatic is calculated as: D = wA,E / wA,R

  • The Selectivity (S) is calculated as the ratio of the distribution coefficients of the aromatic to the aliphatic: S = (wA,E / wA,R) / (wN,E / wN,R)

Visualizing the Aromatic Extraction Process

The following diagrams illustrate the logical workflow of a typical aromatic extraction experiment and the established UOP Sulfolane process.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. FFUP - Liquid-liquid equilibria for the system N-methylpyrrolidone + toluene + n-heptane: UNIFAC interaction parameters for N-methylpyrrolidone [sigarra.up.pt]
• 5. researchgate.net [researchgate.net]
• 6. shimadzu.com [shimadzu.com]
• 7. CN102087248A - Method for qualitatively and quantitatively analyzing hydrocarbon components in aromatics extraction solvent sulfolane - Google Patents [patents.google.com]

Tetramethylene Sulfoxide vs. DMSO: A Comparative Guide to Alcohol Metabolism Inhibition

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of tetramethylene sulfoxide (B87167) and dimethyl sulfoxide (DMSO) as inhibitors of the primary enzymes involved in alcohol metabolism: alcohol dehydrogenase (ADH) and aldehyde dehydrogenase (ALDH). The available experimental data, while not always directly comparative, indicates a significant difference in the inhibitory potential of these two sulfoxides, particularly concerning ADH.

Executive Summary

Experimental evidence strongly suggests that tetramethylene sulfoxide is a substantially more potent inhibitor of liver alcohol dehydrogenase (ADH) than dimethyl sulfoxide (DMSO).[1] An in vitro study on rat liver ADH determined the uncompetitive inhibition constant (Kii) for tetramethylene sulfoxide to be 200 µM.[1] In contrast, the inhibition constant (Ki) for DMSO against horse liver ADH was found to be 5000 µM (5 mM).[2] This represents a 25-fold difference in inhibitory potency in favor of tetramethylene sulfoxide, although it is important to note the differing enzyme sources in these studies.

Data Presentation

The following tables summarize the available quantitative data for the inhibition of alcohol dehydrogenase by tetramethylene sulfoxide and DMSO.

Table 1: In Vitro Inhibition of Alcohol Dehydrogenase

Compound	Enzyme Source	Inhibition Constant (K)	Type of Inhibition	Reference
Tetramethylene Sulfoxide	Rat Liver ADH	Kii = 200 µM	Uncompetitive	[1]
Dimethyl Sulfoxide (DMSO)	Horse Liver ADH	Ki = 5000 µM	Competitive with aldehyde	[2]

Note: The inhibition constants were determined using different enzyme sources (rat vs. horse liver) and represent different types of inhibition, which should be considered when making a direct comparison.

Mechanism of Action: Alcohol Metabolism Pathway

The metabolism of ethanol (B145695) primarily occurs in the liver through a two-step enzymatic pathway involving alcohol dehydrogenase (ADH) and aldehyde dehydrogenase (ALDH). Inhibition of these enzymes can lead to a decrease in ethanol elimination and an accumulation of acetaldehyde, respectively.

Figure 1. Simplified pathway of alcohol metabolism and points of inhibition.

Experimental Protocols

The following are generalized experimental protocols for assaying the inhibition of alcohol dehydrogenase, based on commonly cited methodologies.

Alcohol Dehydrogenase (ADH) Inhibition Assay (In Vitro)

This protocol is a representative method for determining the inhibitory activity of compounds against ADH by monitoring the reduction of NAD+ to NADH at 340 nm.

Materials:

• Purified alcohol dehydrogenase (e.g., from rat or horse liver)

• Ethanol (substrate)

• β-Nicotinamide adenine (B156593) dinucleotide (NAD+)

• Inhibitor compounds (Tetramethylene sulfoxide, DMSO)

• Phosphate (B84403) buffer (e.g., 100 mM sodium phosphate, pH 8.8)

• Spectrophotometer capable of measuring absorbance at 340 nm

• Cuvettes

Procedure:

• Reaction Mixture Preparation: In a cuvette, prepare a reaction mixture containing the phosphate buffer, NAD+ solution, and the desired concentration of the inhibitor (dissolved in an appropriate solvent, with a solvent control also prepared).

• Enzyme Addition: Add the ADH enzyme solution to the reaction mixture and gently mix.

• Initiation of Reaction: Initiate the reaction by adding the ethanol substrate.

• Spectrophotometric Measurement: Immediately place the cuvette in the spectrophotometer and record the increase in absorbance at 340 nm over time (e.g., every 15-30 seconds for 5 minutes). The rate of NADH formation is proportional to the ADH activity.

• Data Analysis: Calculate the initial reaction velocity (rate of change in absorbance per minute). To determine the type of inhibition and the inhibition constant (Ki or Kii), perform the assay with varying concentrations of both the substrate (ethanol) and the inhibitor. Plot the data using methods such as Lineweaver-Burk or Dixon plots.

Figure 2. General workflow for an in vitro ADH inhibition assay.

Discussion and Conclusion

The lack of direct comparative data for both compounds on the same ADH isoform and the absence of quantitative data for ALDH inhibition represent significant gaps in the current understanding. Future research should focus on side-by-side comparisons of these two sulfoxides on both ADH and various ALDH isoforms to provide a more complete picture of their relative effects on alcohol metabolism. Such studies would be invaluable for researchers in pharmacology and drug development exploring the therapeutic potential of alcohol metabolism inhibitors.

References

• 1. Inhibition by carboxamides and sulfoxides of liver alcohol dehydrogenase and ethanol metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Dimethyl sulfoxide: an inhibitor of liver alcohol dehydrogenase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. In vitro and in vivo inhibition of rat liver aldehyde dehydrogenase by S-methyl N,N-diethylthiolcarbamate sulfoxide, a new metabolite of disulfiram - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scholarworks.indianapolis.iu.edu [scholarworks.indianapolis.iu.edu]
• 5. Aldehyde Dehydrogenase Inhibitors: a Comprehensive Review of the Pharmacology, Mechanism of Action, Substrate Specificity, and Clinical Application - PMC [pmc.ncbi.nlm.nih.gov]

literature review of tetramethylene sulfoxide applications in catalysis

Tetramethylene Sulfoxide (B87167) in Catalysis: A Comparative Review

An objective analysis of tetramethylene sulfoxide's role in catalysis reveals a significant gap in direct, comparative experimental data when benchmarked against its well-studied lower homologue, dimethyl sulfoxide (DMSO). While DMSO is a ubiquitous solvent and ligand in a myriad of catalytic reactions, tetramethylene sulfoxide (TMSO), also known as tetrahydrothiophene (B86538) 1-oxide, remains largely unexplored in this context. This guide synthesizes the available information on TMSO, provides a comparative theoretical framework based on its physicochemical properties relative to DMSO, and details established catalytic systems where DMSO is a key component, offering a lens through which the potential applications of TMSO can be viewed.

Physicochemical Properties: A Theoretical Comparison

The utility of a solvent or ligand in a catalytic cycle is heavily influenced by its physical and chemical properties. A comparison of key parameters for TMSO and DMSO provides a foundation for understanding their potential similarities and differences in a catalytic setting.

Property	Tetramethylene Sulfoxide (TMSO)	Dimethyl Sulfoxide (DMSO)	Implication in Catalysis
Molecular Weight	104.17 g/mol [1]	78.13 g/mol [2]	Higher molecular weight of TMSO may lead to differences in diffusion rates and steric hindrance around the catalytic center.
Boiling Point	235-237 °C[1]	189 °C[2]	The higher boiling point of TMSO could be advantageous for high-temperature catalytic reactions, allowing for a wider operational temperature range.
Density	1.158 g/mL at 25 °C[1]	1.1004 g/cm³[2]	Similar densities suggest comparable solvent behavior in terms of mass per unit volume.
Dielectric Constant	Not readily available	47.2	DMSO's high dielectric constant is crucial for its ability to dissolve a wide range of organic and inorganic compounds, including salts often used in catalysis. The dielectric constant of TMSO is expected to be comparable, suggesting it would also be a polar aprotic solvent.
Dipole Moment	Not readily available	3.96 D	The high dipole moment of DMSO contributes to its excellent solvating power for polar species, which is critical in many catalytic cycles. TMSO is also a polar molecule and is expected to have a significant dipole moment.
Acidity (pKa of α-protons)	Not readily available	~35[2]	The low acidity of DMSO's methyl protons makes it a suitable solvent for reactions involving strong bases. The α-protons in TMSO are also on a carbon adjacent to the sulfoxide group, suggesting they will also be weakly acidic.

Table 1: Comparison of the physicochemical properties of Tetramethylene Sulfoxide (TMSO) and Dimethyl Sulfoxide (DMSO).

The structural difference, a cyclic alkyl backbone in TMSO versus two methyl groups in DMSO, is the most significant factor. This cyclic structure in TMSO may lead to different coordination geometries and steric environments when it acts as a ligand in a metal complex, potentially influencing the selectivity and activity of the catalyst.

Applications of Tetramethylene Sulfoxide in Catalysis: Limited but Illustrative Examples

Direct applications of TMSO in catalysis are sparsely documented in scientific literature. The most notable examples are in oxidation catalysis and biocatalysis.

Oxidation of Tetrahydrothiophene

TMSO is a key intermediate in the oxidation of tetrahydrothiophene (THT) to sulfolane. While not a direct application of TMSO as a catalyst, this process is catalytically driven and provides insight into reactions involving TMSO.

Experimental Protocol: Catalytic Oxidation of Tetrahydrothiophene

A typical experimental setup involves the use of a heterogeneous catalyst, such as a layered double hydroxide (B78521) containing tungsten, vanadium, or molybdenum, to catalyze the oxidation of THT with hydrogen peroxide.

• Reaction Mixture : A suspension of the catalyst in a solvent (e.g., acetonitrile) is prepared. Tetrahydrothiophene (THT) is added, followed by the slow addition of hydrogen peroxide (H₂O₂).

• Temperature : The reaction is typically carried out at a mild temperature, for instance, 25 °C.

• Monitoring : The progress of the reaction is monitored by techniques such as gas chromatography to observe the conversion of THT to TMSO and subsequently to sulfolane.

The catalytic cycle for this type of oxidation generally involves the activation of the oxidant (H₂O₂) by the metal center of the catalyst, followed by the oxygen transfer to the sulfur atom of THT to form TMSO, and a second oxygen transfer to form sulfolane.

References

• 1. Tetramethylene sulfoxide | C4H8OS | CID 1128 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]

Cross-Validation of Experimental Results: A Comparative Guide to Tetramethylene Sulfoxide and Dimethyl Sulfoxide

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of reliable and reproducible experimental data, the choice of solvent can be a critical, yet often overlooked, variable. For decades, dimethyl sulfoxide (B87167) (DMSO) has been the ubiquitous solvent in biological and chemical research due to its exceptional solvating power for a wide range of compounds. However, a growing body of evidence highlights its significant off-target effects, which can interfere with experimental results and lead to misinterpretation of data. This guide provides a comparative overview of tetramethylene sulfoxide (TMSO) as a potential alternative to DMSO, offering a framework for cross-validating experimental findings.

Physicochemical Properties: A Head-to-Head Comparison

A fundamental understanding of the physicochemical properties of a solvent is crucial for its appropriate application. Both TMSO and DMSO are polar aprotic solvents, but subtle differences in their structure may influence their interactions in biological and chemical systems.

Property	Tetramethylene Sulfoxide (TMSO)	Dimethyl Sulfoxide (DMSO)
Molecular Formula	C₄H₈OS	(CH₃)₂SO
Molecular Weight	104.17 g/mol [1]	78.13 g/mol
Boiling Point	235-237 °C[2]	189 °C
Density	1.158 g/mL at 25 °C[2]	1.1004 g/mL
Water Solubility	Fully miscible[2]	Miscible
CAS Number	1600-44-8[1]	67-68-5

The Case for Cross-Validation: Known Interferences of DMSO

The widespread use of DMSO has led to extensive documentation of its effects on various experimental systems. These interferences underscore the importance of cross-validation with alternative solvents to ensure that observed biological effects are not artifacts of the solvent itself.

Key Experimental Systems Affected by DMSO:

• Cell-Based Assays: DMSO can significantly impact cell viability, proliferation, and differentiation at concentrations commonly used for compound screening.[3][4] Studies have shown that even low concentrations of DMSO can alter gene expression and cellular signaling pathways.[3]

• Enzyme Kinetics: DMSO can directly interact with enzymes, leading to either inhibition or activation, thereby confounding the results of enzyme inhibition or activation assays.[5]

• Signaling Pathways: DMSO has been shown to modulate key signaling pathways, including the MAP kinase pathway, which is central to cellular processes like growth, differentiation, and stress response.

• Cryopreservation: While an effective cryoprotectant, the concentration of DMSO must be carefully optimized as it can be toxic to cells upon thawing.[6]

Tetramethylene Sulfoxide: A Potential Alternative?

TMSO presents a structurally similar yet distinct alternative to DMSO. Its higher boiling point and different molecular conformation may lead to altered interactions with biological molecules. While research on the biological effects of TMSO is limited, its use in a comparative study of aromatic fluorodenitration showed a reaction rate enhancement similar to DMSO, suggesting it shares some of its beneficial solvent properties.[7] The Protein Data Bank entry 7A4K, which features a protein in complex with TMSO, indicates its utility in structural biology studies.

The lack of extensive biological data for TMSO presents both a challenge and an opportunity. It necessitates careful, initial validation studies but also offers the potential for a less disruptive solvent for sensitive assays.

Experimental Protocols for Cross-Validation

To validate experimental results obtained using DMSO, a direct comparison with TMSO is recommended. The following are generalized protocols that can be adapted for specific experimental needs.

Protocol 1: Comparative Cell Viability Assay

Objective: To determine the cytotoxic effects of TMSO in comparison to DMSO on a specific cell line.

Methodology:

• Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Solvent Preparation: Prepare a series of dilutions for both TMSO and DMSO in the appropriate cell culture medium. A typical concentration range to test would be from 0.1% to 5% (v/v).

• Treatment: Remove the overnight culture medium and replace it with the medium containing the different concentrations of TMSO and DMSO. Include a "medium-only" control.

• Incubation: Incubate the cells for a period relevant to the main experiment (e.g., 24, 48, or 72 hours).

• Viability Assessment: Use a standard cell viability assay, such as MTT or PrestoBlue™, to quantify the number of viable cells in each well.

• Data Analysis: Normalize the results to the "medium-only" control and plot the percentage of cell viability against the solvent concentration to determine the respective IC50 values.

Protocol 2: Western Blot Analysis of MAP Kinase Pathway Activation

Objective: To compare the effects of TMSO and DMSO on the activation of a key signaling pathway.

Methodology:

• Cell Treatment: Treat cells with the test compound dissolved in either TMSO or DMSO at the desired final solvent concentration (e.g., 0.5%). Include solvent-only controls for both TMSO and DMSO.

• Protein Extraction: After the desired treatment time, lyse the cells and quantify the total protein concentration.

• SDS-PAGE and Western Blotting: Separate the protein lysates by SDS-PAGE, transfer to a PVDF membrane, and probe with primary antibodies against key phosphorylated and total proteins in the MAP kinase pathway (e.g., p-ERK, ERK, p-p38, p38).

• Detection and Analysis: Use appropriate secondary antibodies and a chemiluminescent substrate to detect the protein bands. Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels. Compare the activation status of the pathway in the presence of TMSO and DMSO.

Visualizing Workflows and Pathways

To aid in the conceptualization of these cross-validation experiments, the following diagrams illustrate the experimental workflow and a relevant signaling pathway.

Caption: Experimental workflow for cross-validating results using TMSO and DMSO.

Caption: Simplified MAP Kinase signaling pathway, a target for solvent interference studies.

Conclusion and Future Directions

The choice of solvent is a fundamental parameter in experimental design that can have profound effects on the outcome and interpretation of results. While DMSO is a powerful and convenient solvent, its known biological activities necessitate a cautious approach and the use of appropriate controls. Tetramethylene sulfoxide emerges as a viable, yet understudied, alternative that warrants further investigation. By performing direct comparative studies as outlined in this guide, researchers can enhance the robustness and reliability of their findings, contributing to the generation of truly cross-validated and reproducible scientific knowledge. The adoption of a more critical approach to solvent selection, including the exploration of alternatives like TMSO, will ultimately strengthen the foundation of preclinical research and drug development.

References

• 1. Tetramethylene sulfoxide | C4H8OS | CID 1128 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Tetramethylene sulfoxide | 1600-44-8 [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. The use of dimethylsulfoxide as a vehicle in cell culture experiments using ovarian carcinoma cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The use of dimethylsulfoxide as a solvent in enzyme inhibition studies: the case of aldose reductase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cryoprotection by dimethyl sulfoxide and dimethyl sulfone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Tetramethylene sulfoxide One Chongqing Chemdad Co. ，Ltd [chemdad.com]

Unveiling the Influence of Sulfoxides on DNA Stability: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the factors that modulate the stability of DNA is paramount for advancements in molecular biology, diagnostics, and therapeutics. This guide provides a comprehensive comparative analysis of the effects of sulfoxides on the structural integrity of DNA, supported by experimental data and detailed methodologies.

The stability of the DNA double helix is critical for the faithful storage and transmission of genetic information. Various small molecules can interact with DNA, altering its conformation and stability, with significant implications for biological processes and biotechnological applications. Among these, sulfoxides, a class of organosulfur compounds, have been noted for their ability to modulate DNA structure. This guide focuses on a comparative analysis of two prominent sulfoxides, dimethyl sulfoxide (B87167) (DMSO) and diethyl sulfoxide (DESO), detailing their impact on the thermodynamic stability of DNA.

Comparative Analysis of Sulfoxide-Induced DNA Destabilization

Experimental evidence consistently demonstrates that sulfoxides, such as DMSO and its ethyl analog DESO, act as destabilizing agents for the DNA double helix. This destabilization is primarily attributed to their ability to disrupt the hydrogen-bonding network between complementary base pairs and interfere with base-stacking interactions.[1] The polar sulfoxide group can form hydrogen bonds with the DNA bases, competing with the native Watson-Crick pairing.[2]

The extent of this destabilization is concentration-dependent. Studies have shown a progressive decrease in the melting temperature (Tm), the temperature at which 50% of double-stranded DNA dissociates into single strands, with increasing concentrations of sulfoxides.[1][3]

Quantitative Effects on DNA Melting Temperature (Tm)

The destabilizing effect of sulfoxides can be quantified by measuring the change in the melting temperature of DNA in their presence.

Sulfoxide	Concentration	DNA Type	Change in Melting Temperature (ΔTm)	Reference
Dimethyl Sulfoxide (DMSO)	20% (v/v)	Calf Thymus DNA	-25 °C	[3]
Dimethyl Sulfoxide (DMSO)	10% (v/v)	DNA with high GC-content	-5.5 to -6.0 °C
Diethyl Sulfoxide (DESO)	Not specified	Calf Thymus DNA	More effective at denaturation than DMSO	[1]

Note: The data for DESO indicates a stronger denaturing effect compared to DMSO, though specific quantitative values for ΔTm at various concentrations were not available in the reviewed literature.

Impact on DNA Conformation and Rigidity

Beyond thermal stability, sulfoxides can also influence the physical properties of the DNA molecule. For instance, even at low concentrations, DMSO has been shown to decrease the persistence length of DNA, making the molecule more flexible.[1][2] Specifically, the persistence length of DNA in a 3% DMSO solution was found to decrease to 12 nm from approximately 50 nm in the absence of DMSO.[1][2] At high concentrations (above 30%), DMSO can induce a conformational change in DNA from the common B-form to the more compact A-form.

Thermodynamic Insights into Sulfoxide-Mediated DNA Denaturation

The process of DNA denaturation can be characterized by thermodynamic parameters, including changes in enthalpy (ΔH), entropy (ΔS), and Gibbs free energy (ΔG). A key distinction exists between thermal and chemical denaturation.

Thermal Denaturation: This process, driven by heat, is endothermic, meaning it requires an input of energy to break the hydrogen bonds and disrupt stacking interactions, resulting in a positive ΔH.[4][5]

Chemical Denaturation by Sulfoxides: In contrast, denaturation by chemical agents like sulfoxides is an exothermic process, characterized by a negative ΔH.[4][5] This is because the disruption of base pairing is coupled with the formation of new, energetically favorable interactions between the sulfoxide molecules and the single-stranded DNA. The overall Gibbs free energy change (ΔG) for denaturation in the presence of sulfoxides is negative, indicating a spontaneous process.[1]

While precise values for ΔG, ΔH, and ΔS for DNA denaturation in the presence of a range of sulfoxides are not extensively documented in the literature, the qualitative understanding of the process highlights the different energetic driving forces compared to thermal melting.

Experimental Protocols

To facilitate further research in this area, detailed methodologies for key experiments are provided below.

Experimental Workflow for DNA Melting Analysis

The following diagram illustrates a typical workflow for assessing the effect of sulfoxides on DNA thermal stability.

Caption: Workflow for determining the effect of sulfoxides on DNA melting temperature.

Detailed Protocol for UV-Vis Spectrophotometry of DNA Melting

• DNA and Buffer Preparation:

  • Prepare a stock solution of high-quality DNA (e.g., calf thymus DNA) in a suitable buffer (e.g., 10 mM sodium phosphate, 1 mM EDTA, pH 7.0).[6] The final DNA concentration in the cuvette should result in an initial absorbance at 260 nm (A260) of approximately 0.3-0.5.

  • Prepare stock solutions of the sulfoxides (e.g., DMSO, DESO) in the same buffer at various concentrations.

• Sample Preparation:

  • In a quartz cuvette with a 1 cm path length, mix the DNA solution with the sulfoxide stock solution to achieve the desired final concentrations. Prepare a control sample with DNA and buffer only.

  • Ensure the final volume is sufficient for the spectrophotometer (typically 1-3 mL).

• Instrumentation and Measurement:

  • Use a UV-Visible spectrophotometer equipped with a Peltier temperature controller for precise temperature regulation.[6][7]

  • Place the cuvettes in the sample holder and allow the temperature to equilibrate at the starting temperature (e.g., 20°C).

  • Set the spectrophotometer to monitor the absorbance at 260 nm.

  • Apply a linear temperature ramp, for example, from 20°C to 95°C at a rate of 1°C per minute.[6]

  • Record the absorbance at regular temperature intervals (e.g., every 0.5°C or 1°C).

• Data Analysis:

  • Plot the recorded A260 values against the corresponding temperatures to generate the DNA melting curve.

  • The melting temperature (Tm) is determined as the temperature at which the hyperchromicity is 50% of the total increase, which corresponds to the peak of the first derivative of the melting curve (dA/dT vs. T).[7]

  • Compare the Tm values of the samples containing sulfoxides to the control sample to determine the ΔTm.

Sulfoxides and Gene Expression: A Potential Signaling Nexus

While a direct, well-defined signaling pathway triggered by sulfoxide-stabilized DNA structures is not yet fully elucidated, there is compelling evidence linking DMSO to significant changes in gene expression and epigenetic modifications.[8][9] DMSO has been shown to induce the differentiation of various cell types and alter DNA methylation patterns.[8]

One proposed mechanism involves the DMSO-induced stabilization of non-B-form DNA structures, such as Z-DNA.[8] The formation of Z-DNA is associated with active transcription, suggesting that by influencing DNA conformation, DMSO could modulate the binding of transcription factors and other regulatory proteins, thereby affecting gene expression.[8] For instance, in HepaRG cells, DMSO treatment upregulates genes regulated by PXR and PPARα.[9]

Hypothetical Signaling Cascade of DMSO-Modulated Gene Expression

The following diagram illustrates a plausible, albeit simplified, signaling pathway through which DMSO could influence gene expression.

Caption: A model for DMSO's influence on gene expression via DNA conformational changes.

Conclusion

Sulfoxides, particularly DMSO and DESO, have a demonstrable destabilizing effect on DNA structure, primarily by lowering the melting temperature in a concentration-dependent manner. This effect is driven by an exothermic process involving the disruption of native DNA interactions and the formation of new interactions with the sulfoxide molecules. While the comparative quantitative data for a broader range of sulfoxides and detailed thermodynamic parameters remain areas for further investigation, the available evidence underscores the importance of considering the impact of these common laboratory solvents on the integrity and conformation of DNA. The potential for sulfoxides to modulate gene expression through alterations in DNA structure opens up intriguing avenues for future research in cellular regulation and drug development.

References

• 1. researchgate.net [researchgate.net]
• 2. The incipient denaturation mechanism of DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 3. :: Environmental Analysis Health and Toxicology [eaht.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. chemrxiv.org [chemrxiv.org]
• 6. rsc.org [rsc.org]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. Low dose dimethyl sulfoxide driven gross molecular changes have the potential to interfere with various cellular processes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Transcriptional and Epigenetic Consequences of DMSO Treatment on HepaRG Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Cytotoxicity of Tetramethylene Sulfoxide and Dimethyl Sulfoxide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Extensive research has characterized the cytotoxic effects of DMSO across a wide range of cell lines and experimental conditions. In contrast, data on the in vitro cytotoxicity of TMSO is notably absent from publicly accessible scientific literature. The primary toxicological information available for TMSO is limited to acute toxicity studies in animal models. Therefore, a direct, quantitative comparison of their in vitro cytotoxic potency (e.g., IC50 values) cannot be provided at this time. This document presents the available data for each compound individually to offer a baseline for researchers considering their use.

Quantitative Cytotoxicity Data

Due to the lack of in vitro cytotoxicity data for Tetramethylene Sulfoxide (B87167), a direct comparison table with DMSO is not feasible. The following tables summarize the available toxicological data for each compound separately.

Table 1: Summary of In Vitro Cytotoxicity Data for Dimethyl Sulfoxide (DMSO)

Cell Line	Assay	Incubation Time	IC50 / Cytotoxic Concentration	Reference
Human Leukemic Cells (Jurkat, Molt-4, U937, THP-1)	MTT, Trypan Blue	24, 48, 72 hours	≥2%	[1][2]
Human Hepatocellular Carcinoma (HepG2)	Cell Proliferation Assay	72 hours	Growth inhibition at 3% and 5%	[3]
Human Breast Cancer (MCF-7)	MTT Assay	Not Specified	IC50: 1.8% - 1.9% (v/v)	[4]
Murine Macrophage (RAW-264.7)	MTT Assay	Not Specified	IC50: 1.8% - 1.9% (v/v)	[4]
Human Umbilical Vein Endothelial Cells (HUVEC)	MTT Assay	Not Specified	IC50: 1.8% - 1.9% (v/v)	[4]
Human Apical Papilla Cells (hAPC)	MTT Assay	48 hours onwards	Cytotoxic at 5% and 10%	[5]

Note: The cytotoxic concentration of DMSO can vary significantly depending on the cell line, assay method, and duration of exposure.

Table 2: Summary of Acute Toxicity Data for Tetramethylene Sulfoxide (TMSO)

Test Organism	Route of Administration	Toxicity Metric	Value
Mouse	Intraperitoneal	LD50	3,500 mg/kg

LD50 (Lethal Dose, 50%) is the dose required to kill half the members of a tested population.

Experimental Protocols

A widely accepted method for determining the in vitro cytotoxicity of a compound is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. The following is a detailed, generalized protocol for assessing the cytotoxicity of a solvent like DMSO.

MTT Assay for Determining Solvent Cytotoxicity

1. Principle: This colorimetric assay measures the reduction of yellow MTT by mitochondrial succinate (B1194679) dehydrogenase in living cells to form a purple formazan (B1609692) product. The amount of formazan produced is directly proportional to the number of viable cells.

2. Materials:

• Cell line of interest

• Complete cell culture medium

• 96-well cell culture plates

• Compound to be tested (e.g., DMSO)

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., 100% DMSO or a solution of 10% SDS in 0.01 M HCl)

• Phosphate-buffered saline (PBS)

• Microplate reader

3. Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare serial dilutions of the test compound in complete culture medium. Remove the old medium from the cells and add the different concentrations of the test compound. Include a vehicle control (medium with the highest concentration of the solvent used for dilution, if any) and an untreated control (medium only).

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, add MTT solution to each well and incubate for 3-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. The IC50 value (the concentration that inhibits 50% of cell growth) can then be determined by plotting a dose-response curve.

Signaling Pathways and Experimental Workflows

DMSO's Impact on Cellular Signaling

DMSO is not an inert solvent and has been shown to affect various cellular signaling pathways, which can influence experimental outcomes. Its effects are often concentration-dependent and cell-type specific.

Figure 1. Simplified overview of cellular signaling pathways affected by DMSO.

Experimental Workflow for Cytotoxicity Assessment

The following diagram illustrates a typical workflow for assessing the cytotoxicity of a chemical compound.

Figure 2. General experimental workflow for determining IC50 values.

Conclusion

There is a significant knowledge gap regarding the in vitro cytotoxicity of tetramethylene sulfoxide. While DMSO's cytotoxic properties are well-documented, allowing researchers to select appropriate concentrations to minimize off-target effects, the same cannot be said for TMSO. The only available toxicological data for TMSO is an acute LD50 value in mice, which is not directly translatable to in vitro cell culture experiments.

Researchers considering the use of TMSO as a solvent in biological assays should exercise caution and are strongly encouraged to perform preliminary cytotoxicity studies to determine its effects on their specific cell model and experimental endpoints. The detailed experimental protocol for the MTT assay provided in this guide can serve as a starting point for such validation studies. Without direct comparative data, it is impossible to definitively state whether TMSO is more or less cytotoxic than DMSO in vitro.

References

• 1. DMSO modulates the pathway of apoptosis triggering - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. Cell Viability Assay [bio-protocol.org]

A Comparative Guide to the Electrochemical Stability of Tetramethylene Sulfoxide and Alternative Electrolytes

For Researchers, Scientists, and Drug Development Professionals

The pursuit of higher energy density and improved safety in electrochemical devices, such as lithium-ion batteries, necessitates the development of electrolytes with wide electrochemical stability windows (ESWs). The ESW defines the voltage range within which an electrolyte remains stable without undergoing oxidative or reductive decomposition. This guide provides a comparative analysis of the electrochemical stability of tetramethylene sulfoxide (B87167) (TMSO), also known as tetrahydrothiophene (B86538) 1-oxide, against other common electrolyte classes, supported by experimental data from the literature.

Executive Summary

Electrolytes based on sulfoxides and sulfones, such as tetramethylene sulfoxide (TMSO) and its analogue tetramethylene sulfone (sulfolane), exhibit remarkable anodic stability, making them suitable for high-voltage applications. This stability surpasses that of conventional organic carbonate electrolytes. While direct experimental data for TMSO is limited, the closely related sulfolane (B150427) shows stability up to 5.5 V vs. Li/Li⁺. Ionic liquids and solid-state electrolytes also offer wide electrochemical windows, with specific values depending on their chemical composition.

Comparative Analysis of Electrochemical Stability

The electrochemical stability of an electrolyte is a critical parameter for the performance and lifespan of electrochemical devices. A wider stability window allows for the use of higher voltage electrode materials, leading to increased energy density. The following table summarizes the reported electrochemical stability windows for TMSO (based on its sulfone analogue), organic carbonates, ionic liquids, and solid-state electrolytes.

Electrolyte Class	Solvent/Material Example	Anodic Stability Limit (V vs. Li/Li⁺)	Cathodic Stability Limit (V vs. Li/Li⁺)	Electrochemical Stability Window (V)
Sulfoxide (estimated)	Tetramethylene Sulfoxide (TMSO)	~5.0 - 5.5 (estimated)	Not widely reported	>5.0 (estimated)
Sulfone	Tetramethylene Sulfone (Sulfolane)	5.0 - 5.5[1]	Not widely reported	>5.0
Organic Carbonate	Ethylene (B1197577) Carbonate/Dimethyl Carbonate (EC/DMC)	~4.3 - 4.5[2]	~0.8	~3.5 - 3.7
Ionic Liquid	Imidazolium-based with [PF6]⁻	~4.5	~1.0	~3.5
Solid-State Electrolyte	PEO / LLZO composite	4.75 - 5.6	Not widely reported	>4.75

Note: The anodic stability of Tetramethylene Sulfoxide (TMSO) is estimated based on its close structural analogue, Tetramethylene Sulfone (Sulfolane), for which extensive data is available.

In-Depth Comparison

Tetramethylene Sulfoxide (TMSO) and Sulfones

Sulfone-based electrolytes are known for their high oxidative stability.[2] For instance, electrolytes based on tetramethylene sulfone (sulfolane) have been reported to be stable up to 5.5 V versus Li/Li⁺.[1] This high anodic stability is attributed to the electron-withdrawing nature of the sulfonyl group, which lowers the energy of the highest occupied molecular orbital (HOMO), making the molecule more resistant to oxidation.[2] While direct experimental data for TMSO is scarce, its structural similarity to sulfolane suggests a comparable high anodic stability.

Organic Carbonates

Organic carbonates, such as mixtures of ethylene carbonate (EC) and dimethyl carbonate (DMC), are the most commonly used solvents in commercial lithium-ion batteries. However, their anodic stability is generally limited to around 4.3-4.5 V vs. Li/Li⁺.[2] Beyond this potential, the electrolyte undergoes oxidative decomposition, leading to gas generation, increased impedance, and capacity fading.

Ionic Liquids

Ionic liquids (ILs) are salts that are liquid at or near room temperature. They offer advantages such as low volatility, high thermal stability, and wide electrochemical windows. Imidazolium-based ILs with anions like hexafluorophosphate (B91526) ([PF6]⁻) exhibit good electrochemical stability, with practical anodic limits around 4.5 V. The stability is largely determined by the oxidation potential of the anion and the reduction potential of the cation.

Solid-State Electrolytes

Solid-state electrolytes (SSEs) are considered a key technology for next-generation safe, high-energy-density batteries. Polymer-based SSEs, such as those incorporating polyethylene (B3416737) oxide (PEO), and ceramic-based SSEs like lithium lanthanum zirconium oxide (LLZO), can offer wide electrochemical stability windows. For instance, PEO/LLZO composite electrolytes have demonstrated stability at 4.75 V, with some reports indicating stability as high as 5.6 V.

Experimental Protocol: Determining the Electrochemical Stability Window

The electrochemical stability window of an electrolyte is typically determined using voltammetric techniques, such as Linear Sweep Voltammetry (LSV) or Cyclic Voltammetry (CV).

Methodology

• Cell Assembly: A three-electrode electrochemical cell is assembled in an inert atmosphere (e.g., an argon-filled glovebox). The cell consists of:

  • Working Electrode (WE): An inert material, such as platinum (Pt), glassy carbon (GC), or stainless steel (SS).

  • Reference Electrode (RE): A stable reference, typically a lithium metal foil (Li/Li⁺).

  • Counter Electrode (CE): A lithium metal foil.

  • Electrolyte: The electrolyte to be tested, consisting of a solvent (e.g., TMSO) and a lithium salt (e.g., LiPF₆).

• Linear Sweep Voltammetry (LSV):

  • The potential of the working electrode is swept linearly from the open-circuit potential (OCP) towards a higher potential (anodic scan) or a lower potential (cathodic scan).

  • The current response is recorded as a function of the applied potential.

  • The potential at which a significant increase in current is observed is defined as the anodic or cathodic stability limit of the electrolyte. A cutoff current density (e.g., 0.1 mA/cm²) is often used to determine this limit.

• Cyclic Voltammetry (CV):

  • Similar to LSV, the potential is swept linearly, but after reaching a set vertex potential, the scan direction is reversed to the initial potential.

  • This cyclic process helps to identify reversible and irreversible electrochemical processes.

  • The onset of sustained oxidative or reductive current indicates the limits of the electrochemical stability window.

Visualizing the Experimental Workflow

The following diagram illustrates the typical workflow for determining the electrochemical stability of an electrolyte.

Caption: Workflow for Electrochemical Stability Measurement.

Logical Relationship of Electrolyte Properties

The choice of an electrolyte involves a trade-off between various properties. The following diagram illustrates the relationship between key electrolyte characteristics.

Caption: Key Electrolyte Property Relationships.

References

• 1. The role of ethylene carbonate (EC) and tetramethylene sulfone (SL) in the dissolution of transition metals from lithium-ion cathodes - RSC Advances (RSC Publishing) DOI:10.1039/D3RA02535G [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Navigating the Disposal of Tetramethylene Sulfoxide: A Procedural Guide for Laboratory Professionals

The proper management and disposal of chemical waste are critical for ensuring laboratory safety and environmental protection. Tetramethylene sulfoxide (B87167), also known as tetrahydrothiophene (B86538) 1-oxide, is a solvent utilized in various research and development applications. Its unique properties necessitate specific disposal procedures to minimize risks and ensure regulatory compliance. This guide provides essential, step-by-step information for the safe handling and disposal of tetramethylene sulfoxide waste.

A foundational principle of chemical waste management is to always consult your institution's Environmental Health & Safety (EH&S) department. They will provide guidance that aligns with local, regional, and national regulations. Chemical waste generators are responsible for correctly classifying their waste to ensure safe and compliant disposal.[1]

Core Safety Principles for Handling Tetramethylene Sulfoxide Waste

Before handling tetramethylene sulfoxide, it is crucial to be aware of its properties and the necessary safety precautions. It is a combustible liquid and may cause skin, eye, and respiratory irritation.[2]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves (such as butyl rubber), chemical splash goggles, and a fully buttoned lab coat.[2][3]

• Ventilation: Handle tetramethylene sulfoxide waste within a certified laboratory chemical fume hood to prevent the inhalation of vapors or mists.[3]

• Storage of Waste: Store all waste containing tetramethylene sulfoxide in clearly labeled, tightly sealed, and compatible containers.[2][3] These containers should be kept in a designated, well-ventilated area, such as a flammable storage cabinet, away from incompatible materials like strong oxidizing agents.[1][3]

Key Physical and Safety Data

The following table summarizes key quantitative data for tetramethylene sulfoxide for easy reference.

Property	Value	Source
Molecular Formula	C₄H₈OS	[3]
Molecular Weight	104.17 g/mol	[3]
Appearance	Colorless to pale yellow liquid	[1][3]
Boiling Point	235 - 237 °C (455 - 458.6 °F)	[1]
Flash Point	> 112 °C (> 233.6 °F) (closed cup)	[1][4]
Specific Gravity	1.150 - 1.158 g/mL at 25 °C	[1][4]
Incompatible Materials	Strong oxidizing agents	[1][3]

Experimental Protocols: Step-by-Step Disposal Procedures

The correct disposal procedure for tetramethylene sulfoxide depends on whether it is pure, mixed with other substances, or present as a contaminant on solid materials.

Procedure 1: Disposal of Uncontaminated Tetramethylene Sulfoxide

This procedure applies to unused, expired, or pure tetramethylene sulfoxide, as well as aqueous solutions containing only tetramethylene sulfoxide.

• Collection: Carefully pour the uncontaminated tetramethylene sulfoxide or its aqueous solution into a designated hazardous waste container that is compatible with the chemical.

• Labeling: Clearly label the container with "Tetramethylene Sulfoxide Waste" and indicate the concentration if it is diluted.

• Storage: Tightly seal the container and store it in a designated hazardous waste accumulation area, such as a flammables cabinet.[3]

• Pickup: Arrange for a chemical waste pickup through your institution's EH&S department.

Procedure 2: Disposal of Tetramethylene Sulfoxide Mixed with Other Chemicals

This procedure is for tetramethylene sulfoxide that has been used as a solvent for other materials, creating a chemical mixture.

• Collection: Collect the tetramethylene sulfoxide mixture in a designated, compatible, and sealed hazardous waste container. Do not mix incompatible waste streams.

• Labeling: The waste container must be labeled with the full names of all chemical constituents, including "Tetramethylene Sulfoxide," and their approximate percentages.

• Storage: Store the sealed container in the designated hazardous waste accumulation area, segregated by chemical compatibility.

• Pickup: Arrange for a chemical waste pickup through your institution's EH&S department.

Procedure 3: Disposal of Tetramethylene Sulfoxide-Contaminated Solid Waste

This category includes items such as pipette tips, vials, gloves, and absorbent materials that have come into contact with tetramethylene sulfoxide.

• Collection: Place all contaminated solid waste into a designated, clearly labeled, and sealed waste container or heavy-duty plastic bag.

• Labeling: Label the container or bag as "Tetramethylene Sulfoxide-Contaminated Solid Waste." If the waste is contaminated with other hazardous materials, list those as well.

• Storage: Store the sealed bag or container in the designated hazardous waste accumulation area.

• Pickup: Arrange for a chemical waste pickup through your institution's EH&S department.

Spill and Emergency Procedures

In the event of a spill or accidental exposure, immediate and appropriate action is necessary.

Accidental Release Measures

• Small Spills:

  • Ensure the area is well-ventilated and remove all sources of ignition.[3]

  • Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, dry sand, or earth.[2][3]

  • Collect the absorbed material and place it into a suitable, labeled chemical waste container for disposal.[2][3]

  • Clean the contaminated surface thoroughly.[3]

• Large Spills:

  • Evacuate the area immediately.

  • Alert others in the vicinity and contact your institution's emergency response team or EH&S department.

  • Prevent further leakage or spillage if it is safe to do so.[3]

First-Aid Measures

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[2]

• Skin Contact: Remove contaminated clothing and wash the affected skin with plenty of soap and water. If irritation occurs, seek medical attention.[2]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen and seek medical attention.[3]

• Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and consult a physician.[3]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of tetramethylene sulfoxide waste.

Caption: Decision workflow for the safe disposal of tetramethylene sulfoxide.

References

• 1. fishersci.com [fishersci.com]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. spectrumchemical.com [spectrumchemical.com]
• 4. Tetrahydrothiophene 1-oxide Tetramethylene sulfoxide [sigmaaldrich.com]

Personal protective equipment for handling Tetramethylene sulfoxide

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for the handling of Tetramethylene sulfoxide (B87167) in a laboratory setting. It is intended for researchers, scientists, and professionals in drug development to ensure the safe management of this chemical.

Physicochemical and Safety Data

For quick reference, the following table summarizes key quantitative data for Tetramethylene sulfoxide.

Property	Value	Source
Molecular Formula	C₄H₈OS	[1]
Molecular Weight	104.17 g/mol	[1]
Boiling Point	235-237 °C / 455-458.6 °F @ 760 mmHg	[2]
Flash Point	> 112 °C / > 233.6 °F	[2]
Specific Gravity	1.150	[2]
Vapor Density	3.39	[2]
Storage Class	10 - Combustible liquids

Personal Protective Equipment (PPE)

To ensure personal safety and minimize exposure, the following personal protective equipment is mandatory when handling Tetramethylene sulfoxide.[3]

Equipment	Specification	Rationale
Eye and Face Protection	Chemical safety goggles or eyeglasses with side shields.[2][4] A face shield should be worn in situations with a high risk of splashing.[3]	Protects against splashes and vapors that can cause serious eye irritation.[1][3]
Hand Protection	Chemical-resistant gloves (e.g., butyl rubber).[5]	Prevents skin contact, which can cause skin irritation.[1]
Body Protection	Long-sleeved clothing and a chemical-resistant apron.[6]	Protects against accidental skin contact and contamination of personal clothing.[4]
Respiratory Protection	Generally not required with adequate ventilation.[6] In cases of insufficient ventilation, high vapor concentrations, or respiratory irritation, a vapor respirator is necessary.	Protects against inhalation of vapors or mists, which may cause respiratory tract irritation.[4][6]

Operational Plan for Handling Tetramethylene Sulfoxide

Adherence to the following step-by-step procedures is critical for the safe handling of Tetramethylene sulfoxide.

1. Preparation and Engineering Controls:

• Ensure the work area is well-ventilated, preferably within a chemical fume hood.[6][7]

• Verify that an eyewash station and safety shower are readily accessible.

• Remove all sources of ignition from the handling area.[6][7]

• Keep incompatible materials, such as strong oxidizing agents, separate.[2][6]

2. Handling Procedure:

• Wear the complete set of recommended PPE before handling the chemical.[4][6]

• Avoid direct contact with skin, eyes, and clothing.[2][6]

• Do not breathe in vapors or mists.[2][6]

• When not in use, ensure the container is tightly closed and stored in a cool, dry, and well-ventilated area.[2][6]

• After handling, wash hands and any exposed skin thoroughly.[2] Contaminated clothing should be removed and laundered before reuse.[2][4]

3. Emergency Procedures:

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water. If irritation persists, seek medical attention.[4]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if symptoms persist.

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.[6]

Disposal Plan for Tetramethylene Sulfoxide

Proper disposal of Tetramethylene sulfoxide and its waste is crucial to prevent environmental contamination and ensure regulatory compliance.

1. Waste Collection:

• Collect all waste, including unused product and contaminated materials (e.g., absorbent pads, gloves), in a designated and clearly labeled chemical waste container.[6]

• Ensure the waste container is suitable for chemical waste and is kept closed.

2. Spill Management:

• In the event of a spill, ensure the area is well-ventilated and restrict access.

• Wear appropriate PPE.[4]

• Absorb the spill with an inert material such as sand, vermiculite, or earth.[2][6]

• Collect the absorbed material and place it into a suitable container for chemical waste disposal.[2][6]

• Clean the spill area thoroughly.[6]

3. Final Disposal:

• Dispose of all waste in accordance with federal, state, and local regulations.[6]

• Do not dispose of the chemical down the drain or in the regular trash.[7]

• Empty containers should be managed as hazardous waste unless properly decontaminated.[6]

Below is a diagram illustrating the workflow for the safe handling and disposal of Tetramethylene sulfoxide.

Caption: Workflow for Safe Handling and Disposal of Tetramethylene Sulfoxide.

References

• 1. Tetramethylene sulfoxide | C4H8OS | CID 1128 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]
• 3. mcrsafety.com [mcrsafety.com]
• 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 5. Protective Equipment for Working With Solvents | MicroCare [microcare.com]
• 6. spectrumchemical.com [spectrumchemical.com]
• 7. pccarx.com [pccarx.com]